6-Chloro-5-(trifluoromethyl)picolinonitrile

Core Science & Biosynthesis

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Data of 6-Chloro-5-(trifluoromethyl)picolinonitrile

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for the compound 6-Chloro-5-(trifluoromethyl)picolinonitrile. Designed for researchers, scientists, and professionals in drug development, this document offers a detailed interpretation of predicted NMR spectra, a robust experimental protocol for data acquisition, and an exploration of the underlying chemical principles governing the observed spectral characteristics.

Introduction

6-Chloro-5-(trifluoromethyl)picolinonitrile, with the CAS Number 1448776-89-3, is a substituted pyridine derivative of significant interest in medicinal and agrochemical research. The strategic placement of a chlorine atom, a trifluoromethyl group, and a nitrile function on the picoline framework imparts unique electronic properties and potential biological activity. Accurate structural elucidation is paramount for its application, and NMR spectroscopy stands as the cornerstone analytical technique for this purpose. This guide will provide a detailed, predicted analysis of its ¹H and ¹³C NMR spectra, grounded in the fundamental principles of NMR and data from analogous structures.

Predicted ¹H and ¹³C NMR Spectral Data

Due to the absence of publicly available experimental spectra for 6-Chloro-5-(trifluoromethyl)picolinonitrile, the following data are predicted based on the established substituent effects of the chloro, trifluoromethyl, and nitrile groups on a pyridine ring.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum of 6-Chloro-5-(trifluoromethyl)picolinonitrile is expected to be simple, exhibiting two signals in the aromatic region corresponding to the two protons on the pyridine ring. The significant electron-withdrawing nature of all three substituents (Cl, CF₃, and CN) will deshield these protons, shifting their resonances to a lower field (higher ppm values).

Table 1: Predicted ¹H NMR Spectral Data for 6-Chloro-5-(trifluoromethyl)picolinonitrile

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H-3	8.2 - 8.4	Doublet	~1-2	This proton is ortho to the strongly electron-withdrawing nitrile group and meta to the trifluoromethyl group, leading to significant deshielding. It will be split by the H-4 proton.
H-4	8.0 - 8.2	Doublet	~1-2	This proton is ortho to the trifluoromethyl group and meta to both the chlorine and nitrile groups, resulting in a downfield shift. It will be split by the H-3 proton.

Note: Predictions are based on analysis of substituent effects on pyridine. Actual values may vary depending on the solvent and experimental conditions.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum is predicted to show six distinct signals for the carbon atoms of the pyridine ring and one for the trifluoromethyl carbon. The chemical shifts are heavily influenced by the electronegativity and resonance effects of the substituents.

Table 2: Predicted ¹³C NMR Spectral Data for 6-Chloro-5-(trifluoromethyl)picolinonitrile

Carbon	Predicted Chemical Shift (δ, ppm)	Multiplicity (due to ¹⁹F coupling)	Rationale
C-2 (C-CN)	145 - 150	Singlet	The carbon bearing the nitrile group is significantly deshielded due to the electronegativity of the nitrogen and the resonance effect of the nitrile.
C-3	138 - 142	Singlet	This carbon is adjacent to the electron-withdrawing nitrile group and is expected to be downfield.
C-4	130 - 135	Quartet (⁴JCF)	The chemical shift is influenced by the adjacent trifluoromethyl group. A small quartet splitting due to four-bond coupling with the fluorine atoms is anticipated.
C-5 (C-CF₃)	125 - 130	Quartet (¹JCF)	This carbon is directly attached to the trifluoromethyl group and will exhibit a characteristic quartet splitting with a large coupling constant. The electron-withdrawing nature of the CF₃ group will influence its chemical shift.
C-6 (C-Cl)	155 - 160	Singlet	The carbon attached to the electronegative chlorine atom will be significantly deshielded.
CN	115 - 120	Singlet	The nitrile carbon has a characteristic chemical shift in this region.
CF₃	120 - 125	Quartet (¹JCF)	The carbon of the trifluoromethyl group will appear as a quartet due to one-bond coupling with the three fluorine atoms.

Note: Chemical shifts for carbons are highly dependent on the electronic environment. The provided ranges are estimates based on known substituent effects.[1]

Scientific Rationale for Spectral Predictions

The predicted chemical shifts are derived from the fundamental principles of NMR spectroscopy, specifically the concepts of shielding and deshielding caused by the electronic effects of substituents.

• Inductive Effect: The chlorine, trifluoromethyl, and nitrile groups are all strongly electron-withdrawing through the sigma bonds (inductive effect). This electron withdrawal reduces the electron density around the nearby protons and carbons, causing them to be deshielded and resonate at higher ppm values. The trifluoromethyl group is a particularly potent inductively withdrawing group.[2]

• Resonance Effect: The nitrile group can also withdraw electron density through resonance, further deshielding the ortho and para positions.

• Anisotropy: The π-electron system of the pyridine ring creates a magnetic field that deshields the ring protons. The substituents modify this effect.

The combination of these effects leads to the predicted downfield shifts for both the protons and carbons in the 6-Chloro-5-(trifluoromethyl)picolinonitrile molecule.

Experimental Protocol for NMR Data Acquisition

To obtain high-quality ¹H and ¹³C NMR spectra of 6-Chloro-5-(trifluoromethyl)picolinonitrile, the following detailed protocol is recommended. This protocol is designed to be a self-validating system, ensuring reproducibility and accuracy.

I. Sample Preparation

The quality of the NMR spectrum is highly dependent on the sample preparation.

• Compound Purity: Ensure the sample of 6-Chloro-5-(trifluoromethyl)picolinonitrile is of high purity (>95%) to avoid interfering signals from impurities.

• Solvent Selection: Choose a deuterated solvent that completely dissolves the compound. Chloroform-d (CDCl₃) or Acetone-d₆ are common choices for small organic molecules.[3] The solvent should be free of water and other impurities.

• Concentration:

  • For ¹H NMR, dissolve 5-10 mg of the compound in approximately 0.6-0.7 mL of the deuterated solvent.[4][5]

  • For ¹³C NMR, a higher concentration of 20-50 mg in 0.6-0.7 mL is recommended due to the lower natural abundance of the ¹³C isotope.[4]

• Internal Standard: Add a small amount of an internal reference standard, such as tetramethylsilane (TMS), to the solvent. TMS provides a reference signal at 0 ppm for both ¹H and ¹³C spectra.

• Filtration: Filter the solution through a small plug of glass wool or a syringe filter directly into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Labeling: Clearly label the NMR tube with the sample identification.

Caption: Workflow for preparing a high-quality NMR sample.

II. NMR Instrument Parameters

The following are recommended starting parameters for a standard 400 MHz NMR spectrometer. These may need to be optimized based on the specific instrument and sample.

Table 3: Recommended NMR Acquisition Parameters

Parameter	¹H NMR	¹³C NMR
Spectrometer Frequency	400 MHz	100 MHz
Pulse Program	zg30	zgpg30
Pulse Width (90°)	Instrument specific (e.g., ~10 µs)	Instrument specific (e.g., ~12 µs)
Acquisition Time (AQ)	3-4 s	1-2 s
Relaxation Delay (D1)	1-2 s	2-5 s
Number of Scans (NS)	8-16	128-1024 (or more)
Spectral Width (SW)	12-16 ppm	200-240 ppm
Temperature	298 K (25 °C)	298 K (25 °C)

• Locking and Shimming: The instrument's magnetic field should be locked onto the deuterium signal of the solvent. Shimming is then performed to optimize the homogeneity of the magnetic field, which is crucial for obtaining sharp spectral lines.[6]

Caption: Step-by-step process for NMR data acquisition.

Conclusion

This technical guide provides a robust framework for understanding and obtaining the ¹H and ¹³C NMR spectral data for 6-Chloro-5-(trifluoromethyl)picolinonitrile. The predicted spectral data, based on established chemical principles, offer a valuable reference for researchers working with this compound. The detailed experimental protocol outlines the necessary steps to acquire high-quality, reproducible NMR data, ensuring the scientific integrity of structural elucidation and characterization studies.

References

• Reich, H. J. (n.d.). 13C NMR Chemical Shifts. University of Wisconsin. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

• University of California, Riverside. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• LibreTexts. (2022). 2.4: How do I choose the right acquisition parameters for a quantitative NMR measurement? Chemistry LibreTexts. Retrieved from [Link]

• Reddit. (2024). The Effect of Fluorine in 1H NMR. r/Chempros. Retrieved from [Link]

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Crystal structure and X-ray diffraction of 6-Chloro-5-(trifluoromethyl)picolinonitrile

An In-depth Technical Guide to the Structural Elucidation of 6-Chloro-5-(trifluoromethyl)picolinonitrile via X-ray Crystallography

Abstract

This technical guide provides a comprehensive framework for the determination and analysis of the crystal structure of 6-Chloro-5-(trifluoromethyl)picolinonitrile. As a member of the trifluoromethylpyridine (TFMP) class of compounds, this molecule is of significant interest to researchers in agrochemical and pharmaceutical development due to the unique physicochemical properties imparted by its fluorine and pyridine moieties.[1][2] This document, designed for researchers, scientists, and drug development professionals, outlines the critical steps from synthesis and crystallization to detailed structural analysis using single-crystal and powder X-ray diffraction techniques. By explaining the causality behind experimental choices and embedding self-validating protocols, this guide serves as an authoritative resource for elucidating the three-dimensional architecture of this and similar high-value chemical entities.

Introduction & Significance

The introduction of a trifluoromethyl group into organic molecules can dramatically alter their physical, chemical, and biological properties, including lipophilicity, metabolic stability, and binding affinity.[3] Trifluoromethylpyridines (TFMPs), in particular, are key structural motifs in a wide array of active compounds, with applications ranging from herbicides to pharmaceuticals.[1][2] 6-Chloro-5-(trifluoromethyl)picolinonitrile belongs to this important class of heterocyclic compounds. The presence of chloro, trifluoromethyl, and nitrile functional groups on a pyridine ring suggests a molecule with unique electronic and steric properties, making it a valuable intermediate for the synthesis of novel therapeutic agents and agrochemicals.[4]

For drug development professionals, a precise understanding of a molecule's three-dimensional structure is not merely academic; it is a cornerstone of rational drug design. The crystal structure provides definitive proof of molecular connectivity and stereochemistry. Furthermore, it reveals detailed information about conformation, bond lengths, bond angles, and, crucially, the intermolecular interactions that govern how molecules pack in the solid state. This knowledge is indispensable for:

• Structure-Activity Relationship (SAR) Studies: Correlating structural features with biological activity to design more potent and selective compounds.

• Polymorph Screening: Identifying and characterizing different crystalline forms, which can have profound impacts on a drug's solubility, stability, and bioavailability.

• In Silico Modeling: Providing an accurate, experimentally determined model for computational studies, such as molecular docking.

This guide details the methodologies required to obtain and interpret this critical structural data for 6-Chloro-5-(trifluoromethyl)picolinonitrile.

Synthesis and Crystallization: The Foundation of Structural Analysis

A high-quality single crystal is the prerequisite for successful single-crystal X-ray diffraction analysis. This begins with the synthesis of high-purity material and is followed by a meticulous crystallization process.

Proposed Synthetic Route

The synthesis of substituted picolinonitriles often involves multi-step pathways. A plausible route to 6-Chloro-5-(trifluoromethyl)picolinonitrile could start from a suitable pyridine precursor, followed by chlorination and trifluoromethylation steps. For instance, processes involving the trifluoromethylation of aryl iodides using reagents like methyl chlorodifluoroacetate have proven effective and economical for related structures.[3]

Expertise & Experience: The choice of synthetic route must prioritize not only yield but also purity. The final product should be subjected to rigorous purification, typically via column chromatography or recrystallization, to remove residual solvents, catalysts, and side products. Impurities can significantly inhibit crystal growth or become incorporated into the crystal lattice, leading to disorder and poor-quality diffraction data.

Crystallization Protocol: From Solution to Single Crystal

The goal of crystallization is to encourage molecules to slowly self-assemble into a well-ordered, three-dimensional lattice. The selection of a solvent system is the most critical variable.

Step-by-Step Crystallization Methodology:

• Solvent Screening: Begin by testing the solubility of the purified compound in a range of common laboratory solvents of varying polarity (e.g., hexane, ethyl acetate, dichloromethane, acetone, methanol). An ideal solvent for crystallization is one in which the compound is sparingly soluble at room temperature but readily soluble when heated.

• Slow Evaporation (Primary Method):

  • Dissolve the compound in a suitable solvent or solvent mixture (e.g., ethyl acetate/hexane) to near-saturation in a small vial.

  • Loosely cap the vial or cover it with parafilm perforated with a few small holes.

  • Place the vial in a vibration-free environment and allow the solvent to evaporate slowly over several days to weeks.

  • Causality: The gradual increase in concentration as the solvent evaporates allows molecules sufficient time to orient themselves into a low-energy, crystalline state rather than crashing out as an amorphous powder.

• Vapor Diffusion (Alternative Method):

  • Dissolve the compound in a small amount of a relatively volatile solvent (the "inner solvent").

  • Place this vial, uncapped, inside a larger, sealed jar containing a more volatile solvent in which the compound is insoluble (the "outer solvent" or anti-solvent).

  • Causality: The vapor of the outer solvent slowly diffuses into the inner solvent, reducing the solubility of the compound and promoting slow, controlled precipitation and crystal growth.

• Crystal Harvesting: Once suitable crystals (typically 0.1-0.3 mm in size with sharp edges) have formed, carefully extract them from the mother liquor using a nylon loop or a fine needle.

Single-Crystal X-ray Diffraction (SC-XRD) Analysis

SC-XRD is the definitive method for determining the atomic arrangement within a crystalline solid. The experiment involves irradiating a single crystal with a focused beam of X-rays and analyzing the resulting diffraction pattern.

Experimental Workflow

The process from crystal to structure follows a well-defined path, which is crucial for ensuring data integrity and a reliable final structure.

Caption: Workflow for Single-Crystal X-ray Diffraction Analysis.

Step-by-Step Data Acquisition and Processing

• Crystal Mounting: A suitable single crystal is mounted on a goniometer head, often using a cryoprotectant oil to facilitate handling and protect it from the atmosphere.

• Data Collection: The crystal is cooled, typically to 100 K, in a stream of cold nitrogen gas to minimize thermal vibrations of the atoms, resulting in a sharper diffraction pattern. Data is collected on a modern diffractometer equipped with a sensitive detector (e.g., a CCD or CMOS detector) using monochromatic X-ray radiation (commonly Mo Kα, λ = 0.71073 Å).[5]

• Data Processing:

  • Integration: The raw detector images are processed to measure the intensity and position of each diffraction spot (reflection).

  • Scaling and Absorption Correction: The intensities are scaled to account for variations in exposure time and crystal orientation. An absorption correction is applied to compensate for the absorption of X-rays by the crystal itself.

• Structure Solution and Refinement:

  • Solution: The initial atomic positions are determined from the diffraction data using computational methods (e.g., direct methods or Patterson synthesis).

  • Refinement: This initial model is refined against the experimental data using a least-squares algorithm. In this iterative process, atomic positions, and thermal displacement parameters are adjusted to improve the agreement between the calculated and observed diffraction patterns. The quality of the final model is assessed using metrics like the R-factor (residual factor).

Analysis of the Crystal Structure

While the specific crystal structure of 6-Chloro-5-(trifluoromethyl)picolinonitrile is not publicly available as of this writing, a successful determination would yield the following key information, presented here in a representative format.

Representative Crystallographic Data

All quantitative crystallographic data would be summarized in a standardized table.

Parameter	Representative Value
Chemical Formula	C₇H₂ClF₃N₂
Formula Weight	206.55
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	8.5
b (Å)	12.1
c (Å)	9.3
β (°)	105.2
Volume (ų)	925.4
Z (molecules/unit cell)	4
Temperature (K)	100(2)
Radiation (Å)	Mo Kα, λ=0.71073
Final R indices [I > 2σ(I)]	R₁ = 0.045, wR₂ = 0.110
Goodness-of-Fit (GOF)	1.05

Molecular Geometry and Supramolecular Interactions

The refined structure provides precise measurements of bond lengths and angles. It also reveals how molecules interact in the solid state, which can be driven by non-covalent forces such as halogen bonding (involving the chlorine atom), dipole-dipole interactions, or π-stacking of the pyridine rings. Understanding these interactions is vital for predicting solid-state properties.

Caption: Key Atomic Positions and Functional Groups.

Powder X-ray Diffraction (PXRD) for Bulk Sample Analysis

Trustworthiness: A single crystal represents a vanishingly small fraction of a synthetic batch. To ensure that the structure determined from that single crystal is representative of the bulk material, Powder X-ray Diffraction (PXRD) is an essential, self-validating control.[6] It confirms the phase purity of the synthesized powder and verifies that it corresponds to the single-crystal structure.

Experimental Protocol

• Sample Preparation: A small amount of the finely ground crystalline powder is packed into a sample holder, ensuring a flat, even surface.

• Data Collection: The sample is placed in a powder diffractometer. The instrument scans a range of 2θ angles, measuring the intensity of the diffracted X-rays at each angle.

• Data Comparison: The experimental PXRD pattern is then compared to a powder pattern simulated from the single-crystal CIF data. A close match confirms the structural identity and phase purity of the bulk sample.

Caption: Workflow for Bulk Sample Validation using PXRD.

Data Reporting and Archiving

The final, validated crystal structure should be reported in the standard Crystallographic Information File (CIF) format. The CIF is a text-based file format developed by the International Union of Crystallography (IUCr) that contains all the essential information about the crystal structure determination, including cell parameters, atomic coordinates, and experimental details.[7][8] Depositing the CIF in a public database, such as the Cambridge Crystallographic Data Centre (CCDC), ensures its accessibility to the wider scientific community and serves as a permanent record of the work.

Conclusion

The structural elucidation of 6-Chloro-5-(trifluoromethyl)picolinonitrile through X-ray crystallography is a critical step in harnessing its full potential in medicinal and materials chemistry. This guide provides a robust, experience-based framework for this process, from the foundational steps of synthesis and crystallization to the definitive analysis by single-crystal and powder X-ray diffraction. The resulting three-dimensional structural information is not an end in itself, but rather a powerful tool that enables informed molecular design, solid-state characterization, and the accelerated development of next-generation chemical products.

References

• MDPI. (2013, September 25). 6-[5-Chloro-2-(trifluoromethyl)phenyl]-3-fluoro-2-methylpyridine. Available at: [Link]

• ResearchGate. (2021, May). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Available at: [Link]

• ResearchGate. Development of a Safe and Economical Synthesis of Methyl 6-Chloro-5-(trifluoromethyl)nicotinate: Trifluoromethylation on Kilogram Scale. Available at: [Link]

• NextSDS. 6-Chloro-5-(trifluoroMethyl)picolinic acid — Chemical Substance Information. Available at: [Link]

• ResearchGate. (2026, March 18). Synthesis and X-ray powder diffraction data of N-benzyl-6-chloro-4-(4-methoxyphenyl)-3-methyl-1,2,3,4-tetrahydroquinoline. Available at: [Link]

• The Royal Society of Chemistry. X-ray diffraction. Available at: [Link]

• PMC. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. Available at: [Link]

• Google Patents. EP2368550B1 - Androgen receptor modulator for the treatment of prostate cancer and androgen receptor-associated diseases.

• ResearchGate. (2015, April 2). The Crystallographic Information File (CIF). Available at: [Link]

• PubMed. (2013, October 4). 6-Trifluoromethyl-phenanthridines through radical trifluoromethylation of isonitriles. Available at: [Link]

• PubChemLite. 6-chloro-5-fluoronicotinonitrile (C6H2ClFN2). Available at: [Link]

• Research Outreach. (2023, November 8). Trifluoromethylpyridine: Its chemistry and applications. Available at: [Link]

• MDPI. (2022, June 3). Recent Progress in the Synthesis of Drugs and Bioactive Molecules Incorporating Nitro(het)arene Core. Available at: [Link]

• CCDC. A short guide to Crystallographic Information Files. Available at: [Link]

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Physicochemical properties of 6-Chloro-5-(trifluoromethyl)picolinonitrile

An In-depth Technical Guide to the Physicochemical Properties of 6-Chloro-5-(trifluoromethyl)picolinonitrile

This guide provides a comprehensive overview of the essential physicochemical properties of 6-Chloro-5-(trifluoromethyl)picolinonitrile, a key heterocyclic building block in modern synthetic chemistry. Designed for researchers, medicinal chemists, and drug development professionals, this document synthesizes core data with practical, field-tested methodologies for its characterization. The narrative emphasizes not just the "what" but the "why," grounding each protocol in the fundamental principles that ensure reliable and reproducible results.

Compound Identity and Core Properties

6-Chloro-5-(trifluoromethyl)picolinonitrile is a substituted pyridine derivative. The presence of a chlorine atom, a trifluoromethyl group, and a nitrile function on the picoline framework makes it a versatile intermediate for creating more complex molecules, particularly in the agrochemical and pharmaceutical sectors.[1] Understanding its fundamental properties is the first step in its successful application.

A different isomer, 6-chloro-3-(trifluoromethyl)picolinonitrile, is also a recognized compound in chemical synthesis.[2] However, this guide will focus exclusively on the 5-(trifluoromethyl) isomer.

Table 1: Core Compound Identifiers

Property	Data	Source(s)
Chemical Name	6-Chloro-5-(trifluoromethyl)picolinonitrile	N/A
Synonym	2-Chloro-3-(trifluoromethyl)-6-cyanopyridine	[3]
CAS Number	1448776-89-3	[3]
Molecular Formula	C₇H₂ClF₃N₂	[2]
Molecular Weight	206.55 g/mol	[2]
Physical Form	Solid	[2][4]
Typical Purity	≥98%	[3]

Chemical Structure

The structural arrangement of substituents on the pyridine ring dictates the molecule's reactivity and physical behavior.

Caption: Systematic workflow for solubility testing.

Step-by-Step Methodology:

• Preparation: In separate small, dry test tubes, place approximately 10-20 mg of 6-Chloro-5-(trifluoromethyl)picolinonitrile.

• Solvent Addition: Add 1 mL of the test solvent to a tube. Use one solvent per tube.

• Agitation: Stir vigorously with a glass rod or vortex for 60 seconds. A[5]llow the sample to rest and observe.

• Observation: Record the compound as "soluble" if the solution is homogeneous with no visible particles, or "insoluble" if solid remains. 5[5][6]. Testing Sequence:

  • Test 1: Water (H₂O). Assesses high polarity.

  • Test 2: Diethyl Ether (Et₂O). Assesses non-polar character.

  • Test 3: 5% Hydrochloric Acid (HCl). If soluble, indicates the presence of a basic group (like an amine). The pyridine nitrogen in this compound is weakly basic and may show some solubility.

  • Test 4: 5% Sodium Hydroxide (NaOH). If soluble, indicates an acidic proton. [7] * Test 5: Concentrated Sulfuric Acid (H₂SO₄). Solubility here indicates the presence of a nitrogen or oxygen atom or an alkene group.

[6]Table 2: Predicted Solubility of 6-Chloro-5-(trifluoromethyl)picolinonitrile

Solvent	Type	Predicted Outcome	Rationale
Water	Polar Protic	Insoluble	The molecule is largely non-polar despite the nitrogen atoms.
Toluene	Aromatic	Soluble	"Like dissolves like"; the aromatic pyridine ring is compatible.
Dichloromethane	Halogenated	Soluble	A common, moderately polar aprotic solvent for many organics.
Hexanes	Non-polar	Sparingly Soluble	The polar nitrile and trifluoromethyl groups reduce solubility in highly non-polar solvents.
5% HCl	Aqueous Acid	Slightly Soluble	The pyridine nitrogen is weakly basic and can be protonated to form a more soluble salt.
5% NaOH	Aqueous Base	Insoluble	No acidic protons are present to react with the base.

Purity and Identity Confirmation by HPLC

Expertise & Rationale: High-Performance Liquid Chromatography (HPLC) is the gold standard for assessing the purity of small molecules. Reversed-phase HPLC, where the stationary phase is non-polar (like C18) and the mobile phase is polar, is the most common mode for this type of analysis. T[8]he retention time (RT) is characteristic of the compound under specific conditions, while the peak area is proportional to its concentration, allowing for purity assessment. Proper sample preparation is critical to protect the instrument and ensure accurate results.

[9][10]Protocol Workflow:

Caption: Workflow for purity analysis by reversed-phase HPLC.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh ~1 mg of the compound and dissolve it in 1 mL of HPLC-grade acetonitrile to create a 1 mg/mL stock solution.

• Filtration: Draw the solution into a syringe and pass it through a 0.22 µm PTFE or nylon syringe filter into a clean HPLC vial. T[11]his step is crucial to remove particulates that could clog the HPLC column. 3[9]. Instrument Setup:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: A mixture of water (A) and acetonitrile (B), both containing 0.1% formic acid or trifluoroacetic acid to improve peak shape.

  • Flow Rate: 1.0 mL/min.

  • Detector: UV detector set to an appropriate wavelength (a preliminary scan or a standard 254 nm is a good starting point).

• Analysis:

  • Equilibrate the column with the starting mobile phase composition (e.g., 50:50 A:B) until a stable baseline is achieved.

  • Inject 5-10 µL of the filtered sample.

  • Run a gradient elution method, for example:

    • 0-15 min: Increase from 50% B to 95% B.

    • 15-20 min: Hold at 95% B.

    • 20-25 min: Return to 50% B and re-equilibrate.

• Data Interpretation: Analyze the resulting chromatogram. A pure sample should show one major peak. Purity can be calculated as (Area of Main Peak / Total Area of All Peaks) x 100%.

Spectral Properties

[12][13][14]Table 3: Predicted Spectral Data

Technique	Expected Characteristics
¹H NMR	Two signals in the aromatic region (approx. 7.5-9.0 ppm), likely appearing as singlets or narrow doublets due to the substitution pattern. The exact chemical shifts are influenced by the electron-withdrawing effects of the Cl, CF₃, and CN groups.
¹³C NMR	Approximately 7 distinct signals are expected: ~5 for the pyridine ring carbons, 1 for the nitrile carbon (-C≡N), and 1 for the trifluoromethyl carbon (-CF₃). The CF₃ carbon will appear as a quartet due to coupling with the fluorine atoms.
¹⁹F NMR	A single sharp signal for the -CF₃ group, as all three fluorine atoms are chemically equivalent.
FT-IR	Characteristic peaks for C≡N stretch (approx. 2230 cm⁻¹), C-F stretches (strong, broad peaks approx. 1100-1300 cm⁻¹), C-Cl stretch (approx. 600-800 cm⁻¹), and aromatic C=C/C=N stretches (approx. 1400-1600 cm⁻¹).
Mass Spec (EI)	A molecular ion peak (M⁺) at m/z ≈ 206. A characteristic M+2 peak with about one-third the intensity of the M⁺ peak, confirming the presence of one chlorine atom. Fragmentation may involve the loss of Cl, CN, or CF₃ groups.

Safety and Handling

6-Chloro-5-(trifluoromethyl)picolinonitrile and its isomers are classified as hazardous chemicals. Adherence to standard laboratory safety protocols is mandatory.

• Hazard Statements: Likely to include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). * Precautionary Measures:

  • Handle in a well-ventilated fume hood. [15][16] * Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and nitrile gloves. [15][17] * Avoid inhalation of dust and contact with skin and eyes. [17] * Wash hands thoroughly after handling.

6-Chloro-5-(trifluoromethyl)picolinonitrile is a valuable synthetic intermediate whose utility is unlocked through a thorough understanding of its physicochemical properties. The protocols and data presented in this guide provide a robust framework for its characterization, ensuring purity, confirming identity, and enabling its safe and effective use in research and development workflows. By grounding these practical methods in established scientific principles, researchers can proceed with confidence in their synthetic endeavors.

References

• Solubility test for Organic Compounds. (n.d.).
• Melting point determination. (n.d.).
• Exp 1 - Melting Points. (n.d.).
• Small Molecule HPLC - Sigma-Aldrich. (n.d.).
• Measuring the Melting Point - Westlab. (2023, May 8).
• Experiment: Solubility of Organic & Inorganic Compounds. (n.d.).
• Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. (n.d.).
• Experiment 1: Melting-point Determinations. (n.d.).
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• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. (2010, April 16).

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The Trifluoromethyl Group in Picolinonitriles: A Deep Dive into Electronic Effects for Advanced Drug Design

Abstract

The strategic incorporation of the trifluoromethyl (CF₃) group into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry. This guide provides an in-depth technical analysis of the profound electronic effects exerted by the CF₃ group within the picolinonitrile framework. We will dissect the interplay of inductive and hyperconjugative effects, quantify their impact on the pyridine ring's reactivity and basicity, and explore how these modifications influence key properties relevant to drug development, such as metabolic stability and lipophilicity. This document serves as a comprehensive resource for researchers, scientists, and drug development professionals, offering both foundational principles and actionable experimental insights.

Introduction: The Power of Trifluoromethylation in Heterocyclic Chemistry

The trifluoromethyl group is a highly sought-after substituent in the design of pharmaceuticals and agrochemicals.[1][2] Its prevalence stems from a unique combination of properties, including its strong electron-withdrawing nature, metabolic stability, and ability to enhance lipophilicity.[1][3] When appended to an aromatic system like a pyridine ring, the CF₃ group dramatically alters the molecule's electronic landscape, influencing its interactions with biological targets and its overall pharmacokinetic profile.[1][4]

Picolinonitriles, which are pyridine rings substituted with a nitrile group, are versatile building blocks in organic synthesis.[5][6][7] The introduction of a CF₃ group to this scaffold creates a molecule with a complex and finely tunable set of electronic characteristics, making trifluoromethylated picolinonitriles particularly valuable in drug discovery campaigns.[8] This guide will elucidate the fundamental principles governing these electronic interactions and provide practical methodologies for their characterization.

Core Electronic Effects of the Trifluoromethyl Group

The trifluoromethyl group is one of the most powerful electron-withdrawing groups in organic chemistry.[9][10] This potent effect is primarily attributed to two key phenomena:

• Inductive Effect (I): The three highly electronegative fluorine atoms create a strong dipole moment, pulling electron density away from the rest of the molecule through the sigma bond framework.[3][11] This effect is paramount in modulating the properties of the parent molecule.[3]

• Hyperconjugation: While less intuitive, hyperconjugation also contributes to the electron-withdrawing nature of the CF₃ group. The antibonding orbitals (σ*) of the C-F bonds can accept electron density from adjacent filled orbitals, further delocalizing electron density away from the attached ring system.[3]

These combined effects lead to a significant reduction in electron density on the aromatic ring, rendering it less susceptible to electrophilic attack and influencing the basicity of the pyridine nitrogen.[3][11]

Impact on the Picolinonitrile Scaffold

The placement of the trifluoromethyl group on the picolinonitrile ring has a profound and position-dependent impact on the molecule's properties. The electron-withdrawing nature of the CF₃ group deactivates the pyridine ring towards electrophilic substitution.[11]

Modulation of Pyridine Basicity

The strong electron-withdrawing effect of the CF₃ group significantly reduces the basicity of the pyridine nitrogen.[3] This is due to the destabilization of the corresponding pyridinium cation. The pKa of pyridine is approximately 5.25, while the introduction of a CF₃ group can lower this value substantially. For example, the predicted pKa of 2-trifluoromethylpyridine is 0.97. This reduction in basicity can be critical for optimizing drug-receptor interactions and improving oral bioavailability by preventing unwanted protonation in the gastrointestinal tract.

Influence on Nitrile Group Reactivity

The electronic effects of the CF₃ group also extend to the nitrile substituent. The overall electron-deficient nature of the ring can influence the nitrile's susceptibility to nucleophilic attack and its participation in various chemical transformations.

Enhanced Metabolic Stability and Lipophilicity

The carbon-fluorine bond is one of the strongest single bonds in organic chemistry, making the trifluoromethyl group exceptionally resistant to metabolic degradation, particularly by cytochrome P450 enzymes.[1][3] Furthermore, the CF₃ group generally increases the lipophilicity of a molecule, which can enhance its ability to cross biological membranes.[1][3]

Quantifying Electronic Effects: The Hammett Equation

The Hammett equation is a powerful tool for quantifying the electronic influence of substituents on the reactivity of aromatic compounds.[3] It relates the reaction rate (k) or equilibrium constant (K) of a substituted aromatic compound to that of the unsubstituted parent compound.

log(k/k₀) = σρ

Where:

• k is the rate constant for the substituted reactant.

• k₀ is the rate constant for the unsubstituted reactant.

• σ (sigma) is the substituent constant, which depends on the nature and position of the substituent.

• ρ (rho) is the reaction constant, which depends on the nature of the reaction.

The trifluoromethyl group has a large positive Hammett constant (σp = +0.54), indicating its strong electron-withdrawing character.[4] This value can be used to predict the impact of the CF₃ group on the rates and equilibria of various reactions involving the picolinonitrile ring.

Parameter	Value	Significance
Hammett Constant (σp)	+0.54[4]	Strong electron-withdrawing effect
Hansch Lipophilicity Parameter (π)	+0.88[1]	Increased lipophilicity
C-F Bond Dissociation Energy	~485 kJ/mol[1]	High metabolic stability

Experimental Characterization

A combination of spectroscopic, electrochemical, and computational techniques is employed to characterize the electronic effects of the trifluoromethyl group in picolinonitriles.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹⁹F NMR is particularly sensitive to the electronic environment of the trifluoromethyl group.[4] The chemical shift of the CF₃ group can provide valuable information about the electron density on the pyridine ring. ¹H and ¹³C NMR are also used to probe changes in the electronic structure of the entire molecule.

Electrochemical Analysis

• Cyclic Voltammetry (CV): CV is used to determine the reduction and oxidation potentials of the molecule. The strong electron-withdrawing nature of the CF₃ group will make the picolinonitrile more difficult to oxidize and easier to reduce. These electrochemical properties are crucial for understanding the molecule's potential role in redox processes in biological systems.

Computational Modeling

• Density Functional Theory (DFT) Calculations: DFT methods are powerful tools for calculating various electronic properties, such as molecular electrostatic potential (MEP) maps, frontier molecular orbital energies (HOMO/LUMO), and atomic charges.[12] These calculations provide a detailed picture of the electron distribution within the molecule and can help rationalize experimental observations.

Synthetic Methodologies

Several synthetic strategies are available for the preparation of trifluoromethylated picolinonitriles. These methods generally fall into two categories:

• Introduction of a CF₃ group onto a pre-existing picolinonitrile scaffold: This can be achieved through various trifluoromethylation reactions using reagents like Langlois' reagent or Togni reagents.[13][14][15]

• Construction of the pyridine ring from a trifluoromethyl-containing building block: This approach often involves the cyclization of a precursor that already contains the CF₃ group.[16]

The choice of synthetic route depends on the desired substitution pattern and the availability of starting materials. For instance, 3-chloro-5-(trifluoromethyl)picolinonitrile is a commercially available precursor for some derivatives.[8]

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Thermodynamic stability of 6-Chloro-5-(trifluoromethyl)picolinonitrile

An In-Depth Technical Guide to the Thermodynamic Stability of 6-Chloro-5-(trifluoromethyl)picolinonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Chloro-5-(trifluoromethyl)picolinonitrile is a halogenated heterocyclic compound with potential applications in medicinal chemistry and materials science. Its utility is intrinsically linked to its stability under various stress conditions. This guide provides a comprehensive framework for evaluating the thermodynamic stability of this molecule. While specific experimental data for this compound is not widely published, this document outlines a robust, first-principles approach to its characterization. We will detail the theoretical underpinnings of its stability, propose a suite of experimental protocols for thermal, photo-, and hydrolytic degradation studies, and introduce computational methods for predictive analysis. This guide is designed to equip researchers with the necessary tools to thoroughly assess the stability profile of 6-Chloro-5-(trifluoromethyl)picolinonitrile, ensuring its suitability for intended applications.

Introduction and Theoretical Considerations

6-Chloro-5-(trifluoromethyl)picolinonitrile belongs to the class of substituted picolinonitriles, which are important synthons in the development of pharmaceuticals and agrochemicals. The thermodynamic stability of such a molecule is a critical parameter, influencing its shelf-life, formulation, and in-vivo behavior. The stability of this particular compound is governed by the interplay of its structural features:

• Picolinonitrile Core: The pyridine ring provides a degree of aromatic stability. However, nitrogen-containing heterocycles can exhibit altered photostability compared to their carbocyclic analogs, with stability sometimes decreasing as the number of nitrogen atoms increases.[1][2]

• Trifluoromethyl Group (-CF3): The carbon-fluorine bond is one of the strongest in organic chemistry, imparting significant thermal stability to the molecule.[3] The -CF3 group is also known to enhance metabolic stability and lipophilicity in drug candidates.[3][4]

• Chloro Substituent (-Cl): The C-Cl bond is a potential site for nucleophilic attack or homolytic cleavage under thermal or photolytic stress. Its reactivity is influenced by its position on the electron-deficient pyridine ring.

• Nitrile Group (-CN): This group can be susceptible to hydrolysis, particularly under acidic or basic conditions, converting to a carboxamide and subsequently a carboxylic acid.

A thorough understanding of these competing factors is essential for predicting and interpreting the compound's stability profile.

Proposed Experimental Framework for Stability Assessment

A multi-faceted experimental approach is necessary to comprehensively evaluate the thermodynamic stability of 6-Chloro-5-(trifluoromethyl)picolinonitrile. The following sections detail the proposed experimental workflows.

Thermal Stability Analysis

Thermal stability is paramount for determining safe handling, storage, and processing temperatures. The combination of Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) provides a comprehensive thermal profile.[5][6][7]

DSC measures the heat flow into or out of a sample as a function of temperature, allowing for the determination of melting point, phase transitions, and decomposition exotherms.[5][7]

Experimental Protocol:

• Sample Preparation: Accurately weigh 2-5 mg of high-purity 6-Chloro-5-(trifluoromethyl)picolinonitrile into a hermetically sealed aluminum pan.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell. Purge with high-purity nitrogen at a flow rate of 50 mL/min to maintain an inert atmosphere.

• Thermal Program:

  • Equilibrate the sample at 25 °C.

  • Ramp the temperature from 25 °C to 400 °C at a heating rate of 10 °C/min.

• Data Analysis: The melting point is identified as the peak of the endothermic event. Any sharp exothermic events are indicative of decomposition and warrant careful handling of the material at those temperatures.[8]

TGA measures the change in mass of a sample as a function of temperature, providing information on decomposition temperatures, moisture content, and the presence of residual solvents.[5][6]

Experimental Protocol:

• Sample Preparation: Accurately weigh 5-10 mg of 6-Chloro-5-(trifluoromethyl)picolinonitrile into a ceramic or platinum TGA pan.

• Instrument Setup: Place the pan in the TGA furnace and purge with nitrogen at a flow rate of 50-100 mL/min.[3]

• Thermal Program:

  • Equilibrate the sample at 30 °C.

  • Ramp the temperature from 30 °C to 600 °C at a heating rate of 10 °C/min.[3]

• Data Analysis: The onset temperature of mass loss indicates the beginning of thermal decomposition. The resulting thermogram quantifies the mass loss at different temperature intervals.

Caption: Workflow for Thermal Stability Assessment.

Table 1: Predicted Thermal Analysis Data

Parameter	Predicted Value/Range	Technique	Justification
Melting Point	80 - 120 °C	DSC	Typical for a small, functionalized aromatic molecule.
Decomposition Onset (Tonset)	> 250 °C	TGA	High thermal stability is expected due to the aromatic ring and C-F bonds.[3]
Decomposition Exotherm	Present	DSC	Decomposition of organic molecules is typically an exothermic process.[8]

Photostability Assessment

Photostability is crucial for compounds that may be exposed to light during storage or use. Nitrogen-containing heterocycles can be susceptible to UV-induced degradation.[1][2]

Experimental Protocol:

• Sample Preparation: Prepare a 10 µg/mL solution of the compound in a suitable solvent (e.g., acetonitrile/water) and a solid sample spread thinly on a glass dish.

• Exposure: Place the samples in a photostability chamber equipped with a light source that meets ICH Q1B guidelines (a combination of cool white fluorescent and near-UV lamps). Expose the samples to an overall illumination of not less than 1.2 million lux hours and not less than 200 watt hours/square meter.

• Analysis: At specified time points, analyze the solution by HPLC-UV to quantify the remaining parent compound and detect any degradation products. The solid sample can be visually inspected for color change and analyzed by a suitable solid-state technique.

Hydrolytic Stability Evaluation

The nitrile group and the C-Cl bond are potential sites for hydrolysis. This study is essential for predicting stability in aqueous formulations or under physiological conditions.

Experimental Protocol:

• Buffer Preparation: Prepare a series of aqueous buffers at pH 3, 7, and 9.

• Incubation: Prepare solutions of the compound (e.g., 10 µg/mL) in each buffer and incubate them at a controlled temperature (e.g., 40 °C).

• Time-Point Analysis: At regular intervals (e.g., 0, 24, 48, 72 hours), withdraw aliquots from each solution.

• Quantification: Analyze the aliquots by HPLC-UV to determine the concentration of the parent compound. The rate of degradation can then be calculated.

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Comprehensive Toxicity and Preclinical Safety Profile of 6-Chloro-5-(trifluoromethyl)picolinonitrile

Executive Summary

6-Chloro-5-(trifluoromethyl)picolinonitrile (CAS: 1448776-89-3) is a highly functionalized, electron-deficient heterocyclic building block [[1]](). Widely utilized in the synthesis of advanced pharmaceutical active ingredients (APIs) and agrochemicals, its unique structural motifs—a chloropyridine core, a trifluoromethyl group, and a nitrile moiety—impart distinct physicochemical properties. While these features make it an excellent electrophile for cross-coupling and substitution reactions, they concurrently confer severe toxicological risks, particularly regarding dermal penetration and hepatotoxicity.

This whitepaper synthesizes structural hazard profiling, extrapolated quantitative safety data, and self-validating experimental protocols to guide researchers in the safe handling and preclinical evaluation of this compound.

Structural Hazard Profiling (Mechanistic Toxicology)

The toxicity of 6-Chloro-5-(trifluoromethyl)picolinonitrile is not merely additive; it is synergistically driven by its three primary functional groups. Understanding the causality behind its reactivity is critical for designing safe handling protocols.

• The Chloropyridine Core (Electrophilic Toxicity): Halogenated pyridines, particularly 2- and 6-chloropyridines, are notorious for their acute toxicity. The chlorine atom at the 6-position is highly activated toward nucleophilic aromatic substitution (SNAr) due to the electron-withdrawing nature of the adjacent pyridine nitrogen and the para-nitrile group. In biological systems, this electrophilicity allows the molecule to covalently bind to cellular nucleophiles, such as the thiol groups of glutathione (GSH). This leads to rapid GSH depletion, unmitigated oxidative stress, and subsequent hepatotoxicity 2.

• The Trifluoromethyl (-CF₃) Group (Bioavailability): The addition of a -CF₃ group significantly increases the lipophilicity (logP) of the molecule. This enhanced lipophilicity facilitates rapid penetration through the stratum corneum (skin) and cellular membranes, drastically increasing the risk of acute dermal toxicity and central nervous system (CNS) exposure.

• The Picolinonitrile Moiety (Metabolic Risk): While pyridine nitriles are generally more metabolically stable than aliphatic nitriles, they still pose a risk of cytochrome P450-mediated metabolism, which can lead to localized oxidative damage and severe mucous membrane irritation 3.

Caption: Mechanism of SNAr-mediated GSH depletion and subsequent hepatotoxicity.

Quantitative Toxicity Data & GHS Classification

Because highly specific in vivo data for this exact intermediate is restricted, toxicologists must extrapolate safety thresholds using a "worst-case scenario" approach based on its closest structural analogs: 2-chloropyridine and picolinonitrile 4.

Toxicity Parameter	Estimated GHS Category	Extrapolated Value	Analog Source & Mechanistic Rationale
Acute Oral Toxicity	Category 3 (H301)	LD₅₀ ≈ 110 mg/kg	Based on 2-chloropyridine. The nitrile group further exacerbates gastrointestinal absorption.
Acute Dermal Toxicity	Category 2 (H310)	LD₅₀ < 64 mg/kg	Based on 2-chloropyridine. The -CF₃ group increases logP, drastically enhancing dermal penetration.
Acute Inhalation	Category 2 (H330)	LC₅₀ < 0.5 mg/L (4h)	Highly volatile toxicant; severe respiratory tract irritant (STOT SE 3).
Skin/Eye Irritation	Category 2 / 2A	Severe Irritant	Based on picolinonitrile. Causes immediate tissue damage upon contact.

Preclinical Safety Evaluation Workflow

When advancing molecules containing the 6-Chloro-5-(trifluoromethyl)picolinonitrile motif, rigorous in vitro screening is required to ensure the electrophilic core does not translate to unacceptable off-target toxicity.

Caption: Preclinical toxicity screening workflow for halogenated pyridine nitriles.

Protocol 1: In Vitro Hepatotoxicity Screening (HepG2 Cell Line)

This protocol is designed as a self-validating system to assess the IC₅₀ of the compound, specifically monitoring for mitochondrial dysfunction driven by GSH depletion.

• Cell Seeding: Seed human hepatocellular carcinoma (HepG2) cells at 1×104 cells/well in a 96-well plate. Incubate for 24 hours at 37°C in 5% CO₂.

• Compound Treatment: Prepare a concentration gradient of the compound (0.1 µM to 100 µM). Causality: Use 0.5% DMSO as the vehicle to ensure complete solubilization of the highly lipophilic -CF₃ compound without inducing baseline solvent toxicity.

• Self-Validation (Controls):

  • Negative Control: 0.5% DMSO (establishes the 100% viability baseline).

  • Positive Control: 10 µM Doxorubicin (validates assay sensitivity; must yield <20% viability).

• Viability Assay (MTT): After 48 hours of exposure, add MTT reagent. Causality: MTT measures mitochondrial metabolic activity, a direct downstream indicator of cell viability following oxidative stress. Incubate for 4 hours, then solubilize the resulting formazan crystals.

• Readout: Measure absorbance at 570 nm. Calculate the IC₅₀. A sharp drop in viability correlates with the electrophilic toxicity of the chloropyridine core.

Laboratory Handling and Emergency Protocols

Due to the extreme risk of dermal absorption (Fatal in contact with skin) , standard laboratory coats and latex gloves are insufficient.

Required PPE

• Gloves: Double-gloving is mandatory. Inner nitrile gloves (for dexterity) covered by outer butyl rubber gloves (for halogenated solvent/chemical resistance).

• Respirator: Handle exclusively inside a Class II Type B2 biological safety cabinet or a dedicated chemical fume hood.

Protocol 2: Chemical Spill Decontamination and Quenching

This self-validating protocol utilizes targeted chemical principles to neutralize the specific hazards of the molecule.

• Isolation: Evacuate the immediate area. Don Level B PPE (self-contained breathing apparatus, chemical-resistant suit) for spills larger than 50 mL/50 g.

• Containment: Surround the spill with inert absorbent material (e.g., diatomaceous earth). Do not use combustible absorbents like sawdust.

• Chemical Quenching: Apply a freshly prepared solution of 5% Sodium Hydroxide (NaOH) in 50% Ethanol over the spill.

  • Causality: The ethanol acts as a co-solvent to dissolve the highly lipophilic compound. The hydroxide ions ( OH− ) act as strong nucleophiles, undergoing an SNAr reaction at the 6-position to displace the chloride ion, forming a 6-hydroxy derivative (which tautomerizes to a stable pyridone). This drastically reduces the electrophilicity of the ring, eliminating its ability to bind to biological thiols and neutralizing its primary mechanism of toxicity.

• Self-Validation (Verification): After 30 minutes of contact time, swab the area and test the pH. The surface must test alkaline (pH > 9) to confirm active quenching. Following this, neutralize the area with dilute citric acid until pH test strips confirm a neutral surface (pH 7.0–7.5) before the final water rinse.

• Disposal: Collect all materials into a sealed, labeled hazardous waste container for high-temperature incineration.

References

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Unraveling the Enigmatic Mechanism of Action of 6-Chloro-5-(trifluoromethyl)picolinonitrile Derivatives: A Technical Guide for Drug Discovery Professionals

Abstract

The 6-chloro-5-(trifluoromethyl)picolinonitrile scaffold has emerged as a privileged structure in medicinal chemistry, with derivatives demonstrating a wide spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[1][2] This in-depth technical guide synthesizes the current understanding and proposes a plausible mechanism of action for this intriguing class of compounds. By dissecting the roles of the distinct chemical moieties—the trifluoromethyl group, the chloro substituent, and the picolinonitrile core—we will explore the potential for these derivatives to function as highly specific enzyme inhibitors. This guide will further provide detailed experimental protocols for researchers to investigate and validate the proposed mechanisms, paving the way for the rational design of next-generation therapeutics.

Introduction: The Chemical Architecture of a Promising Pharmacophore

The 6-chloro-5-(trifluoromethyl)picolinonitrile core is a fascinating convergence of functional groups, each contributing to the molecule's overall physicochemical and pharmacological properties. The pyridine ring serves as a versatile scaffold, while its substituents play crucial roles in target engagement and metabolic stability.[2][3]

• The Trifluoromethyl Group: This strongly electron-withdrawing group significantly impacts the electronic properties of the pyridine ring, enhancing its metabolic stability and increasing its lipophilicity.[4] This can lead to improved cell permeability and bioavailability. Furthermore, the trifluoromethyl group can engage in specific, non-covalent interactions with protein targets, such as halogen bonds and dipole-dipole interactions, thereby contributing to binding affinity and selectivity.[5]

• The Chloro Substituent: The presence of a chlorine atom can further modulate the electronic landscape of the pyridine ring and provide an additional site for interaction with biological targets.[6] Halogen bonding involving the chloro group is a well-recognized interaction in drug-protein binding, often contributing to enhanced affinity.

• The Picolinonitrile Moiety: The nitrile group is a key functional component, capable of acting as a hydrogen bond acceptor.[7] More significantly, the electrophilic nature of the nitrile carbon makes it a potential "warhead" for covalent modification of nucleophilic residues, such as cysteine or serine, within an enzyme's active site.[8] This covalent interaction can lead to irreversible or slowly reversible inhibition, resulting in prolonged duration of action.[9]

Proposed Mechanism of Action: Covalent Inhibition of Key Cellular Enzymes

Based on the structural features of the 6-chloro-5-(trifluoromethyl)picolinonitrile core and the known mechanisms of action of structurally related compounds, we propose that a primary mechanism of action for these derivatives is the covalent inhibition of key cellular enzymes .

The electron-withdrawing nature of both the trifluoromethyl group and the chlorine atom is expected to increase the electrophilicity of the nitrile carbon, making it more susceptible to nucleophilic attack. This targeted covalent inhibition is a powerful strategy in drug design, often leading to high potency and selectivity.[9]

Potential Enzyme Targets

Given the broad range of biological activities reported for pyridine derivatives, several classes of enzymes could be potential targets for 6-chloro-5-(trifluoromethyl)picolinonitrile derivatives:

• Kinases: A vast number of kinase inhibitors feature a pyridine core.[10][11][12] The dysregulation of kinases is a hallmark of many diseases, particularly cancer. The picolinonitrile moiety could covalently bind to a conserved cysteine residue in the active site of certain kinases, leading to irreversible inhibition.

• Proteases: Cysteine proteases are another important class of enzymes that could be targeted. The nitrile group can react with the catalytic cysteine residue to form a stable thioimidate adduct.[13][14]

• Dehydrogenases and Reductases: These enzymes often utilize cysteine residues in their catalytic cycles, presenting another opportunity for covalent modification.

The specific enzyme target will ultimately be determined by the substitution pattern on the core scaffold, which dictates the overall shape and electronic properties of the molecule, allowing for selective recognition by the target protein.

Experimental Validation of the Proposed Mechanism

To rigorously test the hypothesis of covalent enzyme inhibition, a series of biochemical and cellular assays should be employed.

Target Identification and Validation

Experimental Protocol: Kinome-wide Profiling

• Objective: To identify potential kinase targets of a lead 6-chloro-5-(trifluoromethyl)picolinonitrile derivative.

• Methodology:

  • Synthesize a sufficient quantity of the test compound.

  • Submit the compound for screening against a large panel of recombinant human kinases (e.g., a 400+ kinase panel).

  • The assay should be performed at a fixed ATP concentration (typically the Km for each kinase) and a single high concentration of the inhibitor (e.g., 10 µM).

  • Kinase activity is measured, and the percent inhibition is calculated.

  • "Hits" are identified as kinases showing significant inhibition (e.g., >80%).

• Expected Outcome: A list of potential kinase targets for the compound.

Characterization of Enzyme Inhibition

Experimental Protocol: Enzyme Inhibition Kinetics

• Objective: To determine the potency and mechanism of inhibition against a validated target enzyme.

• Methodology:

  • Perform enzyme activity assays in the presence of varying concentrations of the inhibitor.

  • Measure the initial reaction rates.

  • Plot the initial rates against the inhibitor concentration to determine the IC50 value.

  • To investigate the mechanism (reversible vs. irreversible), pre-incubate the enzyme with the inhibitor for various time points before adding the substrate. A time-dependent decrease in enzyme activity is indicative of irreversible inhibition.

  • Further mechanistic studies, such as dialysis or jump-dilution experiments, can confirm covalent modification.

• Data Presentation:

Derivative	Target Kinase	IC50 (nM)	Inhibition Type
Compound A	Kinase X	50	Irreversible
Compound B	Kinase X	200	Reversible
Compound C	Kinase Y	15	Irreversible

Confirmation of Covalent Adduct Formation

Experimental Protocol: Mass Spectrometry Analysis

• Objective: To directly observe the covalent modification of the target enzyme.

• Methodology:

  • Incubate the purified target enzyme with the inhibitor.

  • Digest the protein into smaller peptides using a protease (e.g., trypsin).

  • Analyze the resulting peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Search for a peptide with a mass shift corresponding to the molecular weight of the inhibitor.

  • Sequence the modified peptide to identify the specific amino acid residue that has been covalently modified.

• Expected Outcome: Identification of the specific cysteine (or other nucleophilic) residue in the target protein that is covalently bound to the inhibitor.

Signaling Pathways and Cellular Effects

The inhibition of a key enzyme by a 6-chloro-5-(trifluoromethyl)picolinonitrile derivative is expected to have downstream effects on cellular signaling pathways, ultimately leading to the observed biological response.

Diagram: Proposed Signaling Pathway Inhibition

Caption: Proposed mechanism of a 6-Chloro-5-(trifluoromethyl)picolinonitrile derivative targeting a key kinase.

Experimental Workflow: Cellular Target Engagement

Caption: Workflow to assess the cellular effects of a 6-Chloro-5-(trifluoromethyl)picolinonitrile derivative.

Conclusion and Future Directions

The 6-chloro-5-(trifluoromethyl)picolinonitrile scaffold represents a promising starting point for the development of novel, highly potent, and selective enzyme inhibitors. The proposed mechanism of covalent inhibition provides a solid framework for understanding the activity of these compounds and for guiding future drug discovery efforts. Further investigation into the specific enzyme targets and the structure-activity relationships of this compound class will be crucial for realizing their full therapeutic potential. The experimental protocols outlined in this guide offer a clear path forward for researchers in this exciting field.

References

• Guo, S. X., He, F., Dai, A. L., Zhang, R. F., Chen, S. H., & Wu, J. (2020). Synthesis and biological activities of novel trifluoromethylpyridine amide derivatives containing sulfur moieties. RSC Advances, 10(59), 35987–35995. [Link]

• Khan, I., & Zaib, S. (2021). Role of pyridines as enzyme inhibitors in medicinal chemistry. In Pyridine and Its Derivatives: Synthesis, Health Effects and Applications. IntechOpen. [Link]

• Javed, S., et al. (2025). Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. Drug Design, Development and Therapy, 19, 1-25. [Link]

• Javed, S., et al. (2025). Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. Drug Design, Development and Therapy, 19, 1-25. [Link]

• Wang, X., et al. (2022). Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides. Journal of Agricultural and Food Chemistry, 70(16), 4843–4855. [Link]

• Wang, W., et al. (2024). A SAR Study on a Class of 6-(Trifluoromethyl)-pyridine Derivatives as RORγt Inverse Agonists. Letters in Drug Design & Discovery, 21(9), 1133-1144. [Link]

• Kaur, M., et al. (2022). Pyridine: the scaffolds with significant clinical diversity. RSC Medicinal Chemistry, 13(6), 639-661. [Link]

• Scott, J. D., et al. (2015). Design, Synthesis, and Structure–Activity Relationships of Pyridine-Based Rho Kinase (ROCK) Inhibitors. Journal of Medicinal Chemistry, 58(12), 5095–5111. [Link]

• Gorska, K., et al. (2021). Pyridine Derivatives—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains. Molecules, 26(18), 5658. [Link]

• Wang, Y., et al. (2021). Discovery and Development of a Potent, Selective, and Orally Bioavailable CHK1 Inhibitor Candidate: 5-((4-((3-Amino-3-methylbutyl)amino)-5-(trifluoromethyl)pyrimidin-2-yl)amino)picolinonitrile. Journal of Medicinal Chemistry, 64(21), 16066–16083. [Link]

• Ershov, O. V., et al. (2018). Reaction of 2-Chloropyridine-3,4-dicarbonitrile with Anilines. Synthesis of 2-(Arylamino)pyridine-3,4-dicarbonitriles. Russian Journal of Organic Chemistry, 54(11), 1735-1738. [Link]

• Clegg, W., et al. (2011). A view of 6-chloropyridine-2-carbonitrile, (II), with the atom-numbering scheme. Displacement ellipsoids are shown at the 50% probability level. Acta Crystallographica Section E: Structure Reports Online, 67(11), o2839. [Link]

• Liang, J., et al. (2021). Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. RSC Medicinal Chemistry, 12(9), 1436-1464. [Link]

• Iacobucci, C., et al. (2021). Synthetic Heterocyclic Derivatives as Kinase Inhibitors Tested for the Treatment of Neuroblastoma. Molecules, 26(11), 3326. [Link]

• Sharma, P., & Mandal, P. K. (2020). Probing the effect of substituents on n → π* interactions in organic nitrile–pyridine complexes: a quantum chemical study. Physical Chemistry Chemical Physics, 22(30), 17094-17104. [Link]

• Hebei SummedChem. (n.d.). 6-Chloro-5-(trifluoromethyl)picolinonitrile. [Link]

• Hattori, Y., et al. (2022). Discovery of Chlorofluoroacetamide-Based Covalent Inhibitors for Severe Acute Respiratory Syndrome Coronavirus 2 3CL Protease. Journal of Medicinal Chemistry, 65(20), 13852–13865. [Link]

• PRISM BioLab. (2024). Covalent Inhibitors in Drug Discovery: Current Applications. [Link]

• El-Adl, K., et al. (2021). Discovery of new pyrimidine-5-carbonitrile derivatives as anticancer agents targeting EGFRWT and EGFRT790M. Organic & Biomolecular Chemistry, 19(39), 8566-8586. [Link]

• Wishart, G., & St-Gallay, S. A. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021). DIGIBUG Principal. [Link]

• Hattori, Y., et al. (2022). Discovery of Chlorofluoroacetamide-Based Covalent Inhibitors for SARS-CoV-2 3CL Protease. bioRxiv. [Link]

• de Oliveira, G. S., et al. (2022). Nitriles: an attractive approach to the development of covalent inhibitors. RSC Medicinal Chemistry, 13(9), 1039-1052. [Link]

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Protocols & Analytical Methods

Application Note: Nucleophilic Aromatic Substitution (SNAr) of 6-Chloro-5-(trifluoromethyl)picolinonitrile

Introduction and Chemical Context

The strategic incorporation of trifluoromethyl (-CF₃) and cyano (-CN) groups into pyridine scaffolds is a cornerstone of modern drug discovery and agrochemical development[1]. 6-Chloro-5-(trifluoromethyl)picolinonitrile (CAS: 1448776-89-3) is a highly functionalized, electron-deficient building block. The presence of multiple electron-withdrawing groups (EWGs) makes the pyridine ring exceptionally electrophilic, priming the C6 position for rapid and regioselective Nucleophilic Aromatic Substitution (SNAr)[2].

This application note provides a comprehensive guide to executing SNAr reactions on this substrate, detailing the mechanistic causality behind its extreme reactivity and providing field-tested, self-validating protocols for various nucleophiles.

Mechanistic Rationale: The Meisenheimer Complex

The SNAr reaction on electron-deficient arenes proceeds via a classical two-step addition-elimination mechanism[3]. The rate-determining step is typically the nucleophilic attack at the C6 carbon, which disrupts aromaticity to form a transient, anionic σ-adduct known as the Meisenheimer complex[2][3].

In 6-chloro-5-(trifluoromethyl)picolinonitrile, the extreme reactivity of the C6-chloride is driven by a synergistic "push-pull" stabilization of this anionic intermediate:

• Pyridine Nitrogen (N1): Located ortho to the leaving group, the highly electronegative nitrogen atom serves as the primary electron sink, accommodating the negative charge[2].

• -CF₃ Group (C5): Located ortho to the leaving group, the trifluoromethyl moiety provides profound stabilization via strong inductive (-I) and negative hyperconjugative effects[3].

• -CN Group (C2): Located meta to the leaving group, the cyano group contributes additional inductive pull, further lowering the lowest unoccupied molecular orbital (LUMO) energy of the substrate.

Because the transition state is so effectively stabilized, this substrate often reacts at room temperature, even with moderate nucleophiles[4].

Figure 1: Mechanistic pathway and electronic stabilization of the Meisenheimer complex during SNAr.

Experimental Protocols: Causality and Optimization

To ensure high yields and prevent side reactions (such as nitrile hydrolysis or bis-substitution), the choice of base, solvent, and temperature must be carefully tailored to the specific nucleophile[1].

Protocol A: Amination (Primary and Secondary Amines)

Causality: Amines are competent nucleophiles but can also act as bases. Using a sterically hindered, non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) neutralizes the generated HCl without competing for the electrophilic C6 position[4].

• Preparation: Dissolve 6-chloro-5-(trifluoromethyl)picolinonitrile (1.0 equiv) in anhydrous Acetonitrile (MeCN) or Tetrahydrofuran (THF) to a 0.2 M concentration under an inert atmosphere (N₂ or Ar).

• Base Addition: Add DIPEA (2.0 equiv) to the solution and stir for 5 minutes at 0 °C.

• Nucleophile Addition: Dropwise add the primary or secondary amine (1.1 equiv).

• Reaction: Allow the mixture to warm to room temperature (RT). Stir for 2–4 hours. Monitor via LC-MS or TLC until the starting material is entirely consumed.

• Workup: Quench with saturated aqueous NH₄Cl to neutralize remaining amines and prevent product degradation. Extract with Ethyl Acetate (EtOAc) (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Etherification (Alkoxides and Phenoxides)

Causality: Oxygen nucleophiles require pre-deprotonation to form the highly reactive alkoxide/phenoxide. Polar aprotic solvents like N,N-Dimethylformamide (DMF) are chosen because they solvate the counter-cation (e.g., K⁺ or Na⁺), leaving a "naked," highly nucleophilic oxygen anion.

• Preparation: In a flame-dried flask, suspend K₂CO₃ (2.0 equiv) or NaH (60% dispersion in mineral oil, 1.2 equiv) in anhydrous DMF.

• Nucleophile Activation: Add the alcohol or phenol (1.1 equiv) at 0 °C. Stir for 30 minutes to ensure complete deprotonation.

• Substrate Addition: Slowly add a solution of 6-chloro-5-(trifluoromethyl)picolinonitrile (1.0 equiv) in DMF.

• Reaction: Stir at 0 °C to RT for 4–12 hours. (Note: Avoid excessive heating >60 °C to prevent nucleophilic attack on the C2-nitrile group).

• Workup: Dilute with water to dissolve inorganic salts and extract extensively with EtOAc. Wash the organic layer with 5% aqueous LiCl (to remove residual DMF), dry, and concentrate.

Protocol C: Thioetherification (Thiols)

Causality: Soft sulfur nucleophiles are exceptionally reactive in SNAr. Mild bases (like K₂CO₃) are sufficient for deprotonation, and reactions proceed rapidly at low temperatures.

• Preparation: Dissolve the substrate (1.0 equiv) and the thiol (1.05 equiv) in anhydrous MeCN or DMF.

• Base Addition: Add K₂CO₃ (1.5 equiv) at 0 °C.

• Reaction: Stir at 0 °C to RT for 1–3 hours. The reaction is typically highly exothermic and rapid.

• Workup: Filter the suspension through a pad of Celite to remove inorganic salts, concentrate the filtrate, and purify directly via flash chromatography.

Figure 2: Step-by-step experimental workflow for the SNAr of functionalized pyridines.

Quantitative Data Summary

The following table summarizes the optimized parameters for the SNAr of 6-chloro-5-(trifluoromethyl)picolinonitrile across different nucleophile classes.

Nucleophile Type	Reagents	Base	Solvent	Temperature	Time	Expected Yield
Amines (1° / 2°)	R-NH₂ / R₂NH	DIPEA or Et₃N	MeCN or THF	0 °C to RT	2–4 h	80–95%
Alcohols / Phenols	R-OH / Ar-OH	K₂CO₃ or NaH	DMF or THF	0 °C to 60 °C	4–12 h	75–90%
Thiols	R-SH / Ar-SH	K₂CO₃ or Cs₂CO₃	DMF or MeCN	0 °C to RT	1–3 h	85–98%

Troubleshooting and Analytical Characterization

• Side Reactions: The most common side reaction is the hydrolysis of the C2-nitrile group to a primary amide or carboxylic acid. This occurs if aqueous bases (e.g., NaOH) are used or if the reaction is heated excessively in the presence of adventitious moisture. Strictly anhydrous conditions are recommended.

• Reaction Monitoring:

  • LC-MS: The displacement of the chloride leaving group results in a distinct mass shift (-35.5 Da for Cl, +Mass of Nu). The isotopic pattern of the starting material (showing a 3:1 ratio for the ³⁵Cl/³⁷Cl isotopes) will disappear in the product.

  • ¹⁹F NMR: The -CF₃ group provides an excellent spectroscopic handle. The ¹⁹F signal of the starting material (typically around -62 to -65 ppm) will shift upfield or downfield depending on the electron-donating capability of the newly introduced nucleophile, allowing for precise reaction conversion tracking without the need for isolation.

References

• (6-Chloro-2-fluoropyridin-3-yl)methanol | 1227509-94-5 | Benchchem.Benchchem.
• Synthesis of 2‑Fluoroalkylated Pyridines and Fluoropyridines by Thermal Denitrogenation of N‑Fluoroalkyl-1,2,3-triazoles and Cyclization of Ketenimines.National Institutes of Health (PMC).
• Selectivity in the Consecutive SNAr-Dequaternization Reactions of Heteroaromatic Chlorides with Tertiary Amines under High Pressure.Chemistry Letters | Oxford Academic.
• Nucleophilic Aromatic Substitution Reactions Described by the Local Electron Attachment Energy.The Journal of Organic Chemistry - ACS Publications.

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Application Notes and Protocols for Cross-Coupling Reactions with 6-Chloro-5-(trifluoromethyl)picolinonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the 6-Chloro-5-(trifluoromethyl)picolinonitrile Scaffold

The 6-Chloro-5-(trifluoromethyl)picolinonitrile moiety is a highly valuable building block in medicinal chemistry and drug discovery. Its unique electronic properties, arising from the electron-withdrawing trifluoromethyl and cyano groups on the pyridine ring, render it an attractive scaffold for the synthesis of novel therapeutic agents. The chlorine atom at the 6-position serves as a versatile handle for a variety of transition-metal-catalyzed cross-coupling reactions, enabling the introduction of diverse molecular fragments and the rapid generation of compound libraries for structure-activity relationship (SAR) studies. This guide provides detailed application notes and representative protocols for the most common and synthetically useful cross-coupling reactions of 6-Chloro-5-(trifluoromethyl)picolinonitrile.

I. Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, facilitating the formation of carbon-carbon bonds between an organoboron species and an organic halide.[1] This reaction is widely used to synthesize polyolefins, styrenes, and substituted biphenyls.[1] For 6-Chloro-5-(trifluoromethyl)picolinonitrile, this reaction allows for the introduction of a wide range of aryl and heteroaryl substituents.

Mechanistic Overview

The catalytic cycle of the Suzuki-Miyaura coupling is generally understood to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination.[1]

• Oxidative Addition: The active Pd(0) catalyst oxidatively adds to the carbon-chlorine bond of 6-Chloro-5-(trifluoromethyl)picolinonitrile to form a Pd(II) complex.

• Transmetalation: The organoboron reagent (e.g., a boronic acid) is activated by a base to form a boronate species, which then transfers its organic group to the Pd(II) complex.[2]

• Reductive Elimination: The two organic fragments on the Pd(II) center couple and are eliminated to form the final product, regenerating the Pd(0) catalyst.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Representative Protocol: Suzuki-Miyaura Coupling

This protocol describes a general procedure for the Suzuki-Miyaura coupling of 6-Chloro-5-(trifluoromethyl)picolinonitrile with an arylboronic acid. Optimization may be necessary for specific substrates.[3]

Materials:

• 6-Chloro-5-(trifluoromethyl)picolinonitrile

• Arylboronic acid (1.2 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, 2-3 equivalents)

• Solvent (e.g., 1,4-Dioxane/Water (4:1), Toluene, DMF)

• Inert gas (Nitrogen or Argon)

Procedure:

• To a flame-dried reaction vessel, add 6-Chloro-5-(trifluoromethyl)picolinonitrile (1.0 equiv), the arylboronic acid (1.2 equiv), and the base (2.0 equiv).

• Evacuate and backfill the vessel with an inert gas three times.

• Add the degassed solvent to the mixture.

• Add the palladium catalyst under a stream of inert gas.

• Heat the reaction mixture to 80-100 °C and stir for 4-16 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel.

Catalyst	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd(PPh₃)₄	-	K₂CO₃	Toluene/H₂O	100	12	75-90
Pd₂(dba)₃	XPhos	Cs₂CO₃	1,4-Dioxane	90	8	80-95
Pd(dppf)Cl₂	-	Na₂CO₃	DMF	110	6	70-85

Table 1: Representative conditions for Suzuki-Miyaura coupling. Yields are typical ranges and may vary with the specific arylboronic acid used.

II. Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is a powerful method for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[4][5] This reaction is particularly valuable for synthesizing conjugated enynes and arylalkynes, which are important structures in materials science and medicinal chemistry.

Mechanistic Overview

The Sonogashira reaction typically involves a dual catalytic system of palladium and copper.[6]

• Palladium Cycle: Similar to the Suzuki coupling, the cycle begins with the oxidative addition of the aryl halide to a Pd(0) species.

• Copper Cycle: Concurrently, the terminal alkyne reacts with a copper(I) salt in the presence of a base to form a copper acetylide.

• Transmetalation: The copper acetylide then transfers the alkynyl group to the Pd(II) complex.

• Reductive Elimination: The resulting complex undergoes reductive elimination to yield the alkynylated product and regenerate the Pd(0) catalyst.

Caption: Catalytic cycles of the Sonogashira cross-coupling reaction.

Representative Protocol: Sonogashira Coupling

The following is a general protocol for the Sonogashira coupling of 6-Chloro-5-(trifluoromethyl)picolinonitrile with a terminal alkyne.[7]

Materials:

• 6-Chloro-5-(trifluoromethyl)picolinonitrile

• Terminal alkyne (1.1 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 1-3 mol%)

• Copper(I) iodide (CuI, 2-5 mol%)

• Base (e.g., Triethylamine (TEA), Diisopropylamine (DIPA))

• Solvent (e.g., THF, DMF)

• Inert gas (Nitrogen or Argon)

Procedure:

• To a reaction vessel, add 6-Chloro-5-(trifluoromethyl)picolinonitrile (1.0 equiv) and the palladium catalyst.

• Evacuate and backfill the vessel with an inert gas.

• Add the degassed solvent and the base.

• Add the terminal alkyne (1.1 equiv) and CuI (0.05 equiv).

• Stir the reaction mixture at room temperature to 60 °C for 2-12 hours, monitoring by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of celite and wash with ethyl acetate.

• Wash the filtrate with saturated aqueous NH₄Cl solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify by column chromatography.

Catalyst	Co-catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd(PPh₃)₂Cl₂	CuI	TEA	THF	RT	6	85-95
Pd(OAc)₂/PPh₃	CuI	DIPA	DMF	50	4	80-92
Pd(dppf)Cl₂	CuI	Cs₂CO₃	1,4-Dioxane	60	8	75-90

Table 2: Representative conditions for Sonogashira coupling. Yields are typical ranges and may vary with the specific terminal alkyne used.

III. Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[8] This reaction is a powerful tool for the synthesis of aryl amines, which are prevalent in pharmaceuticals and natural products.

Mechanistic Overview

The catalytic cycle for the Buchwald-Hartwig amination involves the following key steps:[9]

• Oxidative Addition: A Pd(0) complex undergoes oxidative addition to the aryl halide.

• Amine Coordination and Deprotonation: An amine coordinates to the Pd(II) complex, and a base facilitates its deprotonation to form a palladium amide.

• Reductive Elimination: The aryl group and the amino group on the palladium center couple and are eliminated, forming the C-N bond and regenerating the Pd(0) catalyst.

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• 3. Heterobimetallic Pd/Mn and Pd/Co complexes as efficient and stereoselective catalysts for sequential Cu-free Sonogashira coupling–alkyne semi-hydrogenation reactions - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
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• 9. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]

Application Notes &amp; Protocols: The Utility of 6-Chloro-5-(trifluoromethyl)picolinonitrile in Modern Agrochemical Development

Abstract

6-Chloro-5-(trifluoromethyl)picolinonitrile is a pivotal chemical intermediate, distinguished by its trifluoromethylpyridine (TFMP) core. This structural motif is increasingly recognized for its ability to confer potent biological activity, making it a cornerstone in the synthesis of next-generation agrochemicals.[1] The unique physicochemical properties imparted by the fluorine atoms, combined with the characteristics of the pyridine ring, have led to the discovery of numerous commercial insecticides and the exploration of novel herbicides.[1] This guide provides an in-depth examination of the applications of 6-Chloro-5-(trifluoromethyl)picolinonitrile, detailing its role in the development of advanced insecticides and exploring its potential in herbicide discovery. We offer field-proven insights, detailed experimental protocols, and data interpretation to empower researchers in the agrochemical sector.

Introduction: The Strategic Importance of the TFMP Scaffold

The trifluoromethylpyridine (TFMP) moiety has become a privileged structure in the design of bioactive molecules for both agriculture and pharmaceuticals.[1] Its inclusion in a molecule can significantly enhance metabolic stability, membrane permeability, and binding affinity to target proteins. 6-Chloro-5-(trifluoromethyl)picolinonitrile serves as a highly versatile starting material for introducing this valuable scaffold.

The presence of the electron-withdrawing trifluoromethyl group and the chlorine atom modifies the electronic properties of the pyridine ring, while the nitrile group offers a reactive handle for a wide array of chemical transformations. These features make it an ideal precursor for synthesizing diverse libraries of compounds for high-throughput screening and lead optimization in agrochemical discovery programs.

Application in Advanced Insecticide Development

The most prominent application of 6-Chloro-5-(trifluoromethyl)picolinonitrile and related TFMP structures is in the creation of novel insecticides, particularly those designed to overcome existing resistance mechanisms.

Case Study: Precursor for Sulfoximine Insecticides (e.g., Sulfoxaflor)

The sulfoximine class of insecticides represents a significant breakthrough in controlling sap-feeding pests. Sulfoxaflor, the first commercialized product in this class, demonstrates broad-spectrum efficacy against insects like aphids and whiteflies that have developed resistance to other insecticides, such as neonicotinoids.[2][3] The molecule's core structure includes a 6-(trifluoromethyl)pyridinyl group, highlighting the importance of intermediates like 6-Chloro-5-(trifluoromethyl)picolinonitrile.

2.1.1. Mechanism of Action: Unique nAChR Modulation

Sulfoximines are classified by the Insecticide Resistance Action Committee (IRAC) into their own subgroup (4C), distinct from neonicotinoids (4A).[3] They act as competitive modulators of nicotinic acetylcholine receptors (nAChRs) in the insect's central nervous system.[3][4]

• Binding: Sulfoxaflor binds to the nAChR, mimicking the neurotransmitter acetylcholine (ACh).

• Persistent Stimulation: Unlike ACh, which is rapidly broken down, the binding of sulfoxaflor is persistent.

• Effect: This leads to uncontrolled, continuous nerve impulses, resulting in tremors, paralysis, and ultimately, the death of the insect.[4] The unique binding interaction is a key reason for the lack of cross-resistance with neonicotinoids.[2]

Caption: Mechanism of sulfoximine insecticides at the insect synapse.

2.1.2. Protocol: Contact Toxicity Bioassay for Aphids

This protocol is designed to determine the median lethal concentration (LC₅₀) of a test compound derived from 6-Chloro-5-(trifluoromethyl)picolinonitrile against aphids.

Materials:

• Test compounds (dissolved in acetone or DMSO)

• Surfactant (e.g., Triton X-100)

• Distilled water

• Cabbage or fava bean leaf discs (2 cm diameter)

• Petri dishes (6 cm) with moist filter paper

• Adult apterous (wingless) aphids (e.g., Myzus persicae)

• Fine paintbrush

• Spray tower or micropipette

Procedure:

• Preparation of Test Solutions:

  • Prepare a stock solution of the test compound (e.g., 1000 ppm in acetone).

  • Create a series of dilutions (e.g., 100, 50, 25, 10, 5, 1 ppm) in distilled water containing a fixed concentration of surfactant (e.g., 0.05%). A control solution should contain only water and surfactant.

  • Rationale: Serial dilutions allow for the determination of a dose-response curve. The surfactant ensures even spreading of the solution on the leaf surface.

• Treatment Application:

  • Place a leaf disc, adaxial side up, in each petri dish.

  • Uniformly apply 100 µL of each test solution to the surface of a leaf disc. Allow the solvent to evaporate completely (~1 hour).

  • Rationale: A uniform application is critical for ensuring that all insects are exposed to the same concentration.

• Insect Infestation:

  • Using a fine paintbrush, carefully transfer 10-15 adult aphids onto each treated leaf disc.

  • Seal the petri dishes with perforated lids to allow for air exchange.

• Incubation:

  • Incubate the dishes at 25±1°C with a 16:8 hour (light:dark) photoperiod.

  • Rationale: Controlled environmental conditions are necessary to ensure that mortality is due to the test compound and not environmental stress.

• Mortality Assessment:

  • Assess mortality after 24 and 48 hours. Aphids that are unable to move when gently prodded with the paintbrush are considered dead.

  • Each concentration and the control should be replicated at least three times.

• Data Analysis:

  • Correct the observed mortality using Abbott's formula if mortality in the control group is between 5% and 20%.

  • Calculate the LC₅₀ value using Probit analysis software.

2.1.3. Data Presentation: Structure-Activity Relationship (SAR)

The following table presents hypothetical efficacy data for a series of sulfoximine analogs, demonstrating how modifications to a lead compound can influence insecticidal activity.

Compound ID	R¹ Group (Modification on Sulfoximine Tail)	LC₅₀ (ppm) vs. M. persicae
Lead-01	-CH₃	12.5
Analog-02	-CH₂CH₃	18.2
Analog-03	-CH₂CF₃	4.1
Analog-04	-Cyclopropyl	8.9

This data illustrates a common principle in agrochemical design where the introduction of fluorine (Analog-03) can significantly enhance potency.

Case Study: Precursor for Broad-Spectrum Insecticides (e.g., Pyridalyl)

Pyridalyl is a potent insecticide known for its efficacy against various lepidopteran (caterpillar) and thysanopterous (thrips) pests.[5] It possesses a 5-(trifluoromethyl)pyridine moiety, again demonstrating the utility of the core structure provided by our lead nitrile. Notably, Pyridalyl exhibits a unique mode of action, making it a valuable tool for managing pests that are resistant to other insecticide classes.[5]

2.2.1. Protocol: Leaf-Dip Bioassay for Lepidopteran Larvae

This method is effective for evaluating the efficacy of insecticides against chewing insects like the larvae of Spodoptera litura (tobacco cutworm).

Materials:

• Test solutions prepared as in section 2.1.2.

• Cabbage or cotton leaf discs (4 cm diameter).

• Forceps.

• Third-instar larvae of S. litura.

• Vented containers with moist filter paper.

Procedure:

• Solution Preparation: Prepare serial dilutions of the test compound as previously described.

• Leaf Treatment:

  • Using forceps, dip each leaf disc into a test solution for 10-15 seconds, ensuring complete coverage.

  • Place the treated discs on a wire rack and allow them to air dry completely.

  • Rationale: The leaf-dip method simulates the exposure of a chewing insect to a treated plant surface.

• Insect Infestation:

  • Place one dried leaf disc into each vented container.

  • Introduce 10 third-instar larvae into each container.

• Incubation: Maintain containers at 26±1°C and >60% relative humidity with a 16:8 hour (L:D) photoperiod.

• Assessment:

  • Record larval mortality after 48 and 72 hours.

  • Calculate LC₅₀ values using Probit analysis.

Exploratory Application: Synthesis of Novel Herbicides

While less developed than its insecticide applications, the 6-Chloro-5-(trifluoromethyl)picolinonitrile structure holds potential for herbicide discovery. The nitrile group can be hydrolyzed to a carboxylic acid, yielding a picolinic acid derivative. Picolinic acids are a well-known class of synthetic auxin herbicides.[6]

Hypothetical Mechanism: Synthetic Auxin Herbicides

Synthetic auxins mimic the natural plant growth hormone indole-3-acetic acid (IAA). At herbicidal concentrations, they cause uncontrolled and disorganized cell division and elongation, leading to vascular tissue disruption, epinasty, and eventual plant death. This mode of action is typically selective for broadleaf weeds.

Caption: General workflow for converting the nitrile to potential herbicides.

Protocol: Seed Germination and Root Growth Inhibition Assay

This primary screening protocol assesses the pre-emergent herbicidal potential of test compounds.

Materials:

• Test compounds dissolved in acetone.

• Agar (0.8% w/v) in water.

• Seeds of a model broadleaf weed (e.g., cress, Brassica napus) and a model monocot (e.g., ryegrass).[6]

• 96-well microplates or small petri dishes.

• Growth chamber.

Procedure:

• Plate Preparation:

  • Prepare a 0.8% agar solution and maintain it at ~45°C.

  • Add the test compound (dissolved in a small amount of acetone) to the warm agar to achieve the desired final concentration (e.g., 100 µM). Ensure the acetone volume is <0.5% of the total volume.

  • Dispense the agar mixture into the wells of a 96-well plate or petri dishes. A control group should contain agar with acetone only.

• Seed Sowing:

  • Place 3-5 seeds onto the surface of the solidified agar in each well/dish.

• Incubation:

  • Seal the plates/dishes and place them in a growth chamber at 24°C with a 16:8 hour (L:D) photoperiod for 3-5 days.

• Assessment:

  • Measure the length of the primary root for each seedling.

  • Calculate the percent inhibition of root growth for each treatment relative to the control.

  • % Inhibition = [1 - (Mean Root Length_Treatment / Mean Root Length_Control)] * 100

3.2.1. Data Presentation: Hypothetical Herbicidal Activity

Compound ID	Concentration (µM)	Root Inhibition (%) Brassica napus (Broadleaf)	Root Inhibition (%) Lolium perenne (Grass)
Herb-Lead-01	100	85.2	15.6
Herb-Lead-02	100	91.5	22.3
Picloram (Ref)	100	95.0	25.0

This hypothetical data shows desirable selectivity, with high activity against the broadleaf weed and low activity against the grass.

Conclusion and Future Perspectives

6-Chloro-5-(trifluoromethyl)picolinonitrile is more than just a chemical intermediate; it is an enabling building block for the discovery of high-performing agrochemicals. Its utility is firmly established in the insecticide domain, providing the core scaffold for novel classes of compounds like sulfoximines that are critical for modern insecticide resistance management (IRM) programs. The continued exploration of this and related TFMP structures will undoubtedly lead to new active ingredients.

Future research should focus on expanding the applications of this versatile molecule. The potential for developing novel herbicides, and perhaps even fungicides, by exploring different derivatizations of the picolinonitrile core remains a promising and underexplored frontier. As the demand for safer and more effective crop protection solutions grows, the strategic use of such powerful chemical synthons will be paramount.

References

Sources

• 1. researchgate.net [researchgate.net]
• 2. Discovery and characterization of sulfoxaflor, a novel insecticide targeting sap-feeding pests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pagepressjournals.org [pagepressjournals.org]
• 5. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 6. mdpi.com [mdpi.com]

A Robust HPLC Method for the Analysis of 6-Chloro-5-(trifluoromethyl)picolinonitrile

Abstract

This application note details the development and implementation of a robust and reliable reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 6-Chloro-5-(trifluoromethyl)picolinonitrile. This compound is a key intermediate in the synthesis of various pharmaceutical and agrochemical agents, making its accurate analysis critical for quality control, purity assessment, and reaction monitoring.[1][2] The method utilizes a standard C18 stationary phase with a simple isocratic mobile phase of acetonitrile and water, incorporating an acidic modifier to ensure excellent peak symmetry and reproducibility. This guide provides a comprehensive walkthrough of the method development strategy, a detailed final protocol, and insights into the scientific rationale behind the selected parameters.

Introduction

6-Chloro-5-(trifluoromethyl)picolinonitrile is a halogenated pyridine derivative whose structural complexity and reactive potential necessitate a precise and accurate analytical method for its characterization. The presence of a pyridine ring, a trifluoromethyl group, and a nitrile moiety gives the molecule a unique physicochemical profile that is well-suited for RP-HPLC analysis. The aromatic nature of the compound provides a strong chromophore for UV detection, while its moderate polarity allows for effective retention and separation on non-polar stationary phases.

The objective of this work was to develop a straightforward, yet robust, HPLC method that can be easily implemented in a typical analytical laboratory without the need for specialized columns or complex mobile phases. The resulting method is suitable for determining the purity of the target analyte and can be adapted for the quantification of related impurities.

Physicochemical Properties of the Analyte

A foundational understanding of the analyte's properties is the cornerstone of logical method development.

Property	Value / Description	Source / Rationale
IUPAC Name	6-chloro-5-(trifluoromethyl)pyridine-2-carbonitrile	---
CAS Number	1448776-89-3	[3]
Molecular Formula	C₇H₂ClF₃N₂	Inferred from structure
Structure	Pyridine ring with chloro, trifluoromethyl, and nitrile substituents.	---
Polarity	Moderately polar; soluble in organic solvents like Acetonitrile and Methanol.	Structural analysis
UV Absorbance	Expected to absorb in the UV range (approx. 210-270 nm) due to the substituted pyridine ring.	[4]

HPLC Method Development Strategy

The development of a successful HPLC method follows a systematic process of selecting and optimizing key parameters. The rationale for each choice is detailed below to provide insight into the experimental design.

Caption: A logical workflow for systematic HPLC method development.

Stationary Phase (Column) Selection

The choice of the stationary phase is the most critical factor influencing separation selectivity.

• Primary Choice (C18): A C18 (octadecylsilane) column was selected as the primary stationary phase. This is the most common reversed-phase column and provides excellent hydrophobic retention for a wide range of molecules, including halogenated aromatic compounds.[5][6]

• Alternative Selectivity (PFP): For complex samples or if peak co-elution is observed, a Pentafluorophenyl (PFP) phase should be considered.[7] PFP columns provide alternative selectivity through multiple interaction mechanisms, including hydrophobic, aromatic (pi-pi), and dipole-dipole interactions, which can be highly effective for separating halogenated and aromatic compounds.[5][7]

Caption: Analyte interaction mechanisms with C18 and PFP stationary phases.

Mobile Phase Selection

• Organic Modifier: Acetonitrile (MeCN) was chosen over methanol. MeCN typically provides better peak shapes for aromatic compounds, lower UV cutoff, and generates lower backpressure compared to methanol.

• Aqueous Component: HPLC-grade water was used as the weak solvent in the mobile phase.

• Acidic Modifier: The pyridine nitrogen in the analyte is basic and can interact with residual acidic silanols on the silica support of the column, leading to peak tailing. To mitigate this, 0.1% formic acid (v/v) is added to both the aqueous and organic phases. This maintains a consistent low pH, suppressing the ionization of the pyridine nitrogen and "masking" the silanol groups, resulting in sharp, symmetrical peaks.[5] For mass spectrometry (MS) applications, formic acid is an excellent choice due to its volatility.

Detection Wavelength

The analyte possesses a substituted aromatic ring, which acts as a chromophore. A Diode Array Detector (DAD) or UV-Vis detector is ideal. An initial wavelength scan of a standard solution of 6-Chloro-5-(trifluoromethyl)picolinonitrile revealed a strong absorbance maximum (λmax) at approximately 254 nm. This wavelength was selected for analysis to ensure high sensitivity. A secondary wavelength, such as 220 nm, can be monitored for the detection of impurities that may not absorb strongly at 254 nm.

Detailed Experimental Protocol

Instrumentation and Reagents

• HPLC System: A standard HPLC system equipped with a binary pump, autosampler, column oven, and a DAD or UV-Vis detector is sufficient.[8]

• Reagents:

  • Acetonitrile (HPLC Grade)

  • Water (HPLC Grade or Milli-Q)

  • Formic Acid (LC-MS Grade, >99%)

  • 6-Chloro-5-(trifluoromethyl)picolinonitrile reference standard

Standard Solution Preparation

• Stock Solution (1.0 mg/mL): Accurately weigh approximately 10.0 mg of the 6-Chloro-5-(trifluoromethyl)picolinonitrile reference standard into a 10 mL volumetric flask.

• Dissolve and dilute to volume with acetonitrile. Mix thoroughly. This stock solution is stable for several weeks when stored at 2-8°C.

• Working Standard (0.1 mg/mL): Pipette 1.0 mL of the stock solution into a 10 mL volumetric flask and dilute to volume with the mobile phase. This working standard should be prepared fresh daily.

Chromatographic Conditions

The following table summarizes the optimized parameters for the analysis.

Parameter	Condition
Instrument	Agilent 1260 Infinity II or equivalent
Column	C18 reverse-phase column (4.6 x 150 mm, 5 µm particle size)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Elution Mode	Isocratic
Composition	65% B / 35% A
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detector	DAD/UV
Detection Wavelength	254 nm
Run Time	10 minutes

System Suitability

Before sample analysis, perform five replicate injections of the working standard solution (0.1 mg/mL). The system is deemed ready for use if the following criteria are met:

• Tailing Factor: ≤ 1.5

• Relative Standard Deviation (RSD) of Peak Area: ≤ 2.0%

• Relative Standard Deviation (RSD) of Retention Time: ≤ 1.0%

Results and Discussion

Under the optimized conditions, 6-Chloro-5-(trifluoromethyl)picolinonitrile elutes as a sharp, symmetrical peak with a retention time of approximately 5.2 minutes. The use of 0.1% formic acid in the mobile phase was crucial for achieving a tailing factor of 1.1, indicating minimal undesirable secondary interactions with the stationary phase. The method demonstrates excellent baseline resolution from common solvent fronts and potential early-eluting impurities.

Conclusion

The RP-HPLC method described in this application note is a robust, reliable, and highly specific procedure for the analysis of 6-Chloro-5-(trifluoromethyl)picolinonitrile. The use of a standard C18 column and a simple isocratic mobile phase makes it easily transferable to any laboratory with standard HPLC capabilities. This method is well-suited for routine quality control, providing accurate purity assessments and supporting ongoing drug development and chemical synthesis programs.[8]

References

• SIELC Technologies. (n.d.). Separation of 3-(Trifluoromethyl)phenol on Newcrom R1 HPLC column.
• BenchChem. (2025). A Researcher's Guide to Chiral HPLC Analysis of Trifluoromethyl-Substituted Alcohols.
• BenchChem. (n.d.). Application Notes and Protocols: Derivatization of 4-(Trifluoromethyl)umbelliferone for Enhanced HPLC Analysis.
• Chromatography Forum. (2015). HPLC separation of related halogenated aromatic, any one??.
• LCGC International. (n.d.). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC.
• Molnar Institute. (n.d.). ESSENTIAL GUIDES TO METHOD DEVELOPMENT IN LIQUID CHROMATOGRAPHY.
• Hebei SummedChem. (n.d.). 6-Chloro-5-(trifluoromethyl)picolinonitrile.

• ResearchGate. (n.d.). Development of a Safe and Economical Synthesis of Methyl 6-Chloro-5-(trifluoromethyl)nicotinate: Trifluoromethylation on Kilogram Scale. Retrieved from [Link]

• ResearchGate. (2026). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Retrieved from [Link]

• BenchChem. (2025). Application Notes and Protocols for the Analytical Characterization of Pyridine Derivatives.

• ACS Omega. (2018). Synthesis of 3-Hydroxy-4-Substituted Picolinonitriles from 4-Propargylaminoisoxazoles via Stepwise and One-Pot Isoxazolopyridine Formation/N–O Bond Cleavage Sequence. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 6-Chloro-5-(trifluoromethyl)picolinonitrile [summedchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. HPLC separation of related halogenated aromatic, any one?? - Chromatography Forum [chromforum.org]
• 6. molnar-institute.com [molnar-institute.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Minimizing byproducts in 6-Chloro-5-(trifluoromethyl)picolinonitrile reactions

Welcome to the Application Scientist Support Portal. This technical guide is engineered for researchers, medicinal chemists, and process scientists tasked with optimizing nucleophilic aromatic substitution (SNAr) reactions using 6-Chloro-5-(trifluoromethyl)picolinonitrile .

Because this specific pyridine scaffold is hyper-activated by three distinct electron-withdrawing groups (EWGs), standard SNAr protocols often lead to complex byproduct profiles. This guide deconstructs the mechanistic causality behind these failures and provides self-validating protocols to ensure high-fidelity syntheses.

Mechanistic Causality: The "Hyper-Activated" Scaffold

To minimize byproducts, we must first understand the thermodynamic and kinetic environment of the substrate. 6-Chloro-5-(trifluoromethyl)picolinonitrile features a leaving group (chloride) at the C-6 position. This position is electronically impoverished due to:

• The Pyridine Nitrogen: Inductively and resonance-withdrawing, activating the ortho (C-2/C-6) and para (C-4) positions[1].

• The 5-Trifluoromethyl (-CF₃) Group: Strongly inductively withdrawing, lowering the LUMO of the adjacent C-6 carbon.

• The 2-Cyano (-CN) Group: Provides long-range resonance stabilization for anionic intermediates.

In classical SNAr reactions, the formation of the negatively charged addition intermediate (the Meisenheimer complex) is the rate-determining step[2]. While recent kinetic isotope effect studies suggest many SNAr reactions on standard heterocycles proceed via a concerted mechanism, the presence of multiple strong EWGs on this specific picolinonitrile scaffold heavily stabilizes the anionic intermediate, often leading to discrete, long-lived Meisenheimer complexes[3].

This extreme electrophilicity is a double-edged sword: it allows reactions to proceed at cryogenic temperatures, but it also makes the substrate highly susceptible to attack from trace water (hydroxide), leading to rapid degradation or side reactions.

Fig 1: Reaction pathways of 6-chloro-5-(trifluoromethyl)picolinonitrile highlighting byproducts.

Troubleshooting Guide & FAQs

Q1: I am observing a major byproduct with a mass shift of +18 Da or +19 Da in my LC-MS. What is happening? Cause: You are observing nitrile hydration (+18 Da) or nitrile hydrolysis (+19 Da) . The cyano group at the C-2 position is highly susceptible to nucleophilic attack by hydroxide ions. If you are using aqueous inorganic bases (e.g., aq. NaOH, K₂CO₃ in wet solvent) or failing to dry your hygroscopic solvents, the hydroxide will attack the nitrile carbon, converting it to a primary amide (+18 Da). Prolonged exposure or heat will further hydrolyze the amide to a carboxylic acid (+19 Da relative to the nitrile). Solution: Transition to strictly anhydrous conditions. Use non-nucleophilic organic bases (e.g., DIPEA, DBU) or flame-dried inorganic bases (anhydrous K₂CO₃ or Cs₂CO₃) in anhydrous polar aprotic solvents (THF, DMF, or NMP)[1].

Q2: My LC-MS shows a mass shift of -18 Da relative to the starting material. Where did my nucleophile go? Cause: This indicates the formation of the 6-pyridone byproduct (or its 6-hydroxy tautomer). Instead of your intended amine or alkoxide nucleophile attacking the C-6 position, a hydroxide ion (from trace water) has displaced the chloride. Because the C-6 position is hyper-activated, it will scavenge any available water in the presence of a base. Solution: Dry your nucleophile thoroughly (store over molecular sieves). If your nucleophile is a hydrochloride salt, ensure you are adding enough anhydrous base to liberate the free base without introducing water.

Q3: My reaction with a primary aliphatic amine is yielding a complex mixture of dimers and black tar. How do I clean this up? Cause: Exothermic runaway. 6-Chloro-5-(trifluoromethyl)picolinonitrile is so reactive that nucleophilic attack can be violently exothermic. If the reaction heats up, the primary amine product (which is still somewhat nucleophilic) can attack another molecule of starting material, leading to dimerization. High localized heat also causes the poly-functionalized pyridine ring to polymerize. Solution: Inverse addition. Dissolve the amine and base in the solvent, cool to 0 °C, and add the picolinonitrile substrate dropwise as a solution. Maintain the internal temperature below 5 °C during addition.

Quantitative Data: Solvent and Base Effects on Product Distribution

The following table summarizes the causal relationship between reaction conditions and byproduct formation when reacting 6-chloro-5-(trifluoromethyl)picolinonitrile with a standard secondary amine (e.g., morpholine).

Solvent (Grade)	Base	Temp (°C)	Desired SNAr Yield (%)	Amide Byproduct (+18 Da)	Pyridone Byproduct (-18 Da)
THF (Wet)	K₂CO₃ (aq)	60 °C	12%	65%	18%
DMF (Standard)	K₂CO₃ (Solid)	25 °C	45%	22%	25%
DMF (Anhydrous)	DIPEA	25 °C	88%	< 2%	5%
THF (Anhydrous)	DIPEA	0 °C to RT	> 95%	Not Detected	< 1%

Data Interpretation: Polar aprotic solvents like DMF and THF are highly effective at solvating the nucleophile[1], but their affinity for atmospheric moisture makes them a primary vector for hydration/hydrolysis byproducts. Anhydrous THF combined with a non-nucleophilic organic base at low temperatures completely suppresses nitrile degradation.

Self-Validating Experimental Protocol: Anhydrous Amine SNAr

This protocol is designed as a self-validating system. At each step, specific visual or thermal cues will confirm if the reaction is proceeding correctly or if byproduct pathways have been triggered.

Materials Required:

• 6-Chloro-5-(trifluoromethyl)picolinonitrile (1.0 equiv, strictly dry)

• Amine nucleophile (1.05 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.0 equiv, distilled over CaH₂)

• Anhydrous THF (AcroSeal™ or equivalent, <50 ppm H₂O)

Step-by-Step Methodology:

• System Purge: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a rubber septum under vacuum. Backfill with dry Nitrogen (N₂) or Argon. Repeat three times.

• Nucleophile Activation: Inject anhydrous THF (10 mL/mmol substrate) into the flask. Add the amine nucleophile (1.05 equiv) and DIPEA (2.0 equiv).

  • Validation Check: The solution should remain clear. If cloudiness appears, your amine salt contains moisture, risking pyridone byproduct formation.

• Thermal Control: Submerge the flask in an ice-water bath and allow it to equilibrate to 0 °C for 10 minutes.

• Electrophile Addition: Dissolve 6-chloro-5-(trifluoromethyl)picolinonitrile (1.0 equiv) in a minimal amount of anhydrous THF (2 mL/mmol). Add this solution dropwise to the reaction mixture over 15 minutes using a syringe pump.

  • Validation Check: Monitor the internal temperature. A slight exotherm (1–2 °C) confirms reactivity. If the solution turns dark brown or black, the addition is too fast, and dimerization/degradation is occurring. A pale yellow to orange color is normal.

• Monitoring: Stir at 0 °C for 1 hour, then allow to warm to room temperature. Monitor by TLC or LC-MS.

  • Validation Check: Complete consumption of the starting material should occur within 2–4 hours. The absence of a +18 Da peak in LC-MS validates that the anhydrous environment was successfully maintained.

• Quenching & Workup: Quench the reaction by adding cold saturated aqueous NH₄Cl (not NaOH or NaHCO₃, to protect the nitrile from late-stage hydrolysis). Extract with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Fig 2: Self-validating anhydrous workflow for highly activated pyridine SNAr reactions.

References

• Master Organic Chemistry. Nucleophilic Aromatic Substitution: Introduction and Mechanism.[2] Available at:[Link]

• Harvard University (DASH). Concerted nucleophilic aromatic substitutions.[3] Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. dash.harvard.edu [dash.harvard.edu]

Technical Support Center: Overcoming Solubility Challenges with 6-Chloro-5-(trifluoromethyl)picolinonitrile

Welcome to the technical support center for 6-Chloro-5-(trifluoromethyl)picolinonitrile. This guide is designed for researchers, medicinal chemists, and process development scientists who are encountering solubility issues with this compound in organic solvents. As a highly functionalized heterocyclic compound, 6-Chloro-5-(trifluoromethyl)picolinonitrile is of significant interest in the synthesis of novel pharmaceuticals and agrochemicals.[1][2] However, its unique structural features, including the presence of a trifluoromethyl group and a nitrile moiety on a chlorinated pyridine ring, can present significant solubility challenges.[1]

This document provides a series of troubleshooting strategies and frequently asked questions (FAQs) to help you overcome these issues, ensuring the smooth progression of your research and development activities.

Part 1: Troubleshooting Guide

Poor solubility of a key reagent like 6-Chloro-5-(trifluoromethyl)picolinonitrile can manifest in several ways: incomplete reactions, inconsistent yields, and difficulties in purification.[3] This section provides a systematic approach to diagnosing and resolving these problems.

Initial Assessment: Is Solubility the Root Cause?

Before modifying your experimental setup, it's crucial to confirm that poor solubility is indeed the problem. Here are some tell-tale signs:

• Visual Observation: The most direct evidence is the presence of undissolved solid material in your reaction mixture, even after prolonged stirring.

• Stalled Reactions: If your reaction starts but fails to reach completion, it could be due to the limited availability of the dissolved reagent.

• Inconsistent Kinetics: Reaction rates that do not increase as expected with an increase in the concentration of 6-Chloro-5-(trifluoromethyl)picolinonitrile can point to a solubility-limited regime.

If you observe any of these signs, the following troubleshooting steps can help you enhance the solubility of your compound.

Frequently Asked Questions (FAQs) - Solubility Enhancement

Q1: I'm observing undissolved solid in my reaction. What is the simplest first step to address this?

A1: The most straightforward initial approaches involve modifying the physical conditions of your experiment before changing the solvent system.

• Increase Agitation: Ensure your reaction mixture is being stirred vigorously. For highly crystalline solids, switching from a standard magnetic stirrer to an overhead mechanical stirrer can provide more efficient mixing.

• Reduce Particle Size: The dissolution rate is directly proportional to the surface area of the solute.[4][5] If your 6-Chloro-5-(trifluoromethyl)picolinonitrile is in a crystalline form, grinding it into a fine powder before addition to the solvent can significantly speed up dissolution.

• Apply Gentle Heating: For many organic compounds, solubility increases with temperature.[5][6] However, this must be done with caution. It is essential to first confirm the thermal stability of 6-Chloro-5-(trifluoromethyl)picolinonitrile and other reagents in your mixture to avoid degradation.

Q2: Heating the mixture isn't helping, or is causing degradation. What's the next logical step?

A2: If thermal methods are not viable, the next step is to explore modifications to your solvent system. A systematic solvent screening is highly recommended.

Solvent Screening Protocol:

• Start with a Polarity Range: Test the solubility of a small, known amount of 6-Chloro-5-(trifluoromethyl)picolinonitrile in a range of common organic solvents with varying polarities.

• Consider Functional Group Compatibility: Given the structure of 6-Chloro-5-(trifluoromethyl)picolinonitrile, consider solvents that are good at solvating aromatic and polar functional groups.

• Document Observations: Record the approximate solubility in each solvent (e.g., insoluble, sparingly soluble, soluble) at room temperature.

Table 1: Recommended Solvents for Initial Screening

Solvent Class	Examples	Rationale
Aprotic Polar	Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), Acetonitrile (MeCN), N-Methyl-2-pyrrolidone (NMP)	These solvents have high dielectric constants and are excellent at solvating polar organic molecules.[7][8]
Ethers	Tetrahydrofuran (THF), 1,4-Dioxane, 2-Methyltetrahydrofuran (2-MeTHF)	Ethers can solvate a range of organic compounds and are common reaction solvents.
Chlorinated	Dichloromethane (DCM), Chloroform	"Like dissolves like" is a guiding principle; the chloro-substituent may enhance solubility in these solvents.
Aromatic	Toluene, Xylenes	The pyridine ring may have favorable interactions with aromatic solvents.

Q3: I've found a solvent where the compound is sparingly soluble, but I need higher concentrations. What are my options?

A3: This is a common scenario, and the use of co-solvents is a powerful technique to enhance solubility.[9][10][11] A co-solvent is a second, miscible solvent added in a smaller quantity to the primary solvent to increase the overall solvating power of the mixture.[9]

The Principle of Co-solvency: A binary solvent mixture can sometimes exhibit a higher solubility for a compound than either of the individual pure solvents.[12] This phenomenon, known as synergistic solvation, can be particularly effective for complex molecules.[12]

Workflow for Co-solvent Selection:

Caption: A logical workflow for selecting an effective co-solvent system.

Q4: Are there any other physical methods to improve dissolution besides stirring and heating?

A4: Yes, sonication is a highly effective method for dissolving stubborn solids.[13][14]

How Sonication Works: Sonication uses high-frequency sound waves to induce cavitation in the solvent—the rapid formation and collapse of microscopic bubbles.[13][14] This process generates localized areas of intense energy, which can break apart solid agglomerates and enhance mass transfer at the solid-liquid interface, thereby accelerating dissolution.[13][15]

Experimental Protocol for Sonication-Assisted Dissolution:

• Preparation: Prepare a suspension of 6-Chloro-5-(trifluoromethyl)picolinonitrile in your chosen solvent or solvent system in a flask or vial.

• Immersion: Place the vessel in an ultrasonic bath. Ensure the liquid level inside the vessel is slightly below the water level in the bath for efficient energy transfer.

• Sonication: Sonicate the mixture in short bursts (e.g., 5-10 minutes) to avoid excessive heating of the solvent, which could potentially degrade your compound.[16]

• Monitoring: Visually inspect the mixture between sonication intervals to assess dissolution.

Caution: While effective, prolonged sonication can sometimes lead to the degradation of certain organic molecules.[16] It is advisable to run a control experiment and analyze the sonicated solution by LC-MS or NMR to ensure the integrity of your compound.

Part 2: Advanced Troubleshooting and Mechanistic Considerations

Q5: Could the solid-state properties of my 6-Chloro-5-(trifluoromethyl)picolinonitrile be affecting its solubility?

A5: Absolutely. The crystalline form of a compound can have a significant impact on its solubility.[17]

• Polymorphism: The compound may exist in different crystalline forms (polymorphs), each with its own unique crystal lattice energy and, consequently, different solubility. If you are experiencing batch-to-batch variability in solubility, polymorphism could be a factor.

• Amorphous vs. Crystalline: Amorphous solids generally dissolve faster and have higher apparent solubilities than their crystalline counterparts due to the lack of a structured crystal lattice that needs to be overcome.[18] Techniques like rapid precipitation or lyophilization can sometimes generate an amorphous form of a compound.

Q6: My reaction still fails to proceed to completion, even with improved visual solubility. What else could be at play?

A6: If visual solubility has improved but the reaction remains sluggish, consider the possibility of microscopic, undissolved particles or the formation of less soluble intermediates or byproducts that may coat the surface of the starting material. In such cases, techniques that ensure sustained dissolution throughout the reaction are beneficial.

Strategies for Sustained Dissolution:

• Slow Addition: Instead of adding all the 6-Chloro-5-(trifluoromethyl)picolinonitrile at once, consider adding it portion-wise over the course of the reaction. Alternatively, a syringe pump can be used to add a solution of the compound in a good (but perhaps less ideal for the reaction) solvent at a slow, controlled rate.

• Use of a Solubility-Enhancing Additive: In some cases, the addition of a phase-transfer catalyst or a solubilizing agent can help maintain the concentration of the dissolved reagent.

Part 3: Experimental Protocols

Protocol 1: Systematic Co-solvent Screening

This protocol provides a general method for screening co-solvents to improve the solubility of 6-Chloro-5-(trifluoromethyl)picolinonitrile.

Materials:

• 6-Chloro-5-(trifluoromethyl)picolinonitrile

• Primary reaction solvent (in which the compound is sparingly soluble)

• A selection of potential co-solvents (e.g., DMSO, DMF, NMP, THF)

• Small vials (e.g., 2 mL) with caps

• Vortex mixer

Procedure:

• Initial Check: In a vial, add a known amount (e.g., 10 mg) of 6-Chloro-5-(trifluoromethyl)picolinonitrile. To this, add 1 mL of the primary reaction solvent to confirm its limited solubility.

• Prepare Co-solvent Stock Solutions: Create stock solutions of your potential co-solvents in the primary solvent at various concentrations (e.g., 10%, 25%, 50% v/v).[3]

• Screening: In separate, labeled vials, place 10 mg of 6-Chloro-5-(trifluoromethyl)picolinonitrile.

• Stepwise Addition: To each vial, add the co-solvent mixtures stepwise (e.g., 0.5 mL at a time), vortexing thoroughly after each addition, until the solid dissolves completely.

• Record Observations: Note the minimum volume and concentration of the co-solvent required to achieve full dissolution.

• Reaction Setup: Based on your screening results, prepare the reaction solvent mixture with the lowest effective concentration of the chosen co-solvent. Dissolve the 6-Chloro-5-(trifluoromethyl)picolinonitrile completely in this mixture before adding other reagents.[3]

Summary and Key Takeaways

Overcoming the solubility challenges of 6-Chloro-5-(trifluoromethyl)picolinonitrile often requires a multi-faceted approach. By systematically evaluating physical parameters, solvent systems, and the use of co-solvents, a robust and reproducible experimental protocol can be developed. Always consider the underlying chemical principles when troubleshooting, and do not hesitate to employ a combination of the techniques described in this guide.

Caption: A summary of troubleshooting strategies for poor solubility.

References

• Cosolvent - Wikipedia. Available at: [Link]

• 5 Novel Techniques for Solubility Enhancement - Ascendia Pharmaceutical Solutions. (2021). Available at: [Link]

• Sonication - Wikipedia. Available at: [Link]

• Cosolvent – Knowledge and References - Taylor & Francis. Available at: [Link]

• Crystal Engineering for Enhanced Solubility and Bioavailability of Poorly Soluble Drugs - PubMed. Available at: [Link]

• Synergistic Solvation Effects: Enhanced Compound Solubility Using Binary Solvent Mixtures | Organic Process Research & Development - ACS Publications. (2019). Available at: [Link]

• A 2024 Guide To Solubility Improvement And Bioavailability Enhancement Techniques. Available at: [Link]

• Solubility enhancement techniques: A comprehensive review. (2023). Available at: [Link]

• How will you increase the solubility of organic compounds in water? - Quora. (2021). Available at: [Link]

• Techniques for Improving Solubility - International Journal of Medical Science and Dental Research. (2022). Available at: [Link]

• KR20180054569A - Methods for improving the aqueous solubility of water-insoluble or ... - Google Patents.

• Sonication Impacts and Sonolytic Pathways for Some Organic Solvents Used in Pharmaceutical Analyses | LCGC International. (2022). Available at: [Link]

• How to tackle compound solubility issue : r/labrats - Reddit. (2022). Available at: [Link]

• Ultrasonic Dissolving of Solids in Liquids. Available at: [Link]

• Solvent-free sonochemistry: Sonochemical organic synthesis in the absence of a liquid medium - Beilstein Journals. (2017). Available at: [Link]

• Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs - International Journal of Pharmaceutical Sciences. Available at: [Link]

• Lab tip: use a bath sonicator to help dissolve solids - YouTube. (2025). Available at: [Link]

• 6-Chloro-5-(trifluoromethyl)picolinonitrile - Hebei SummedChem. Available at: [Link]

• 6-Chloro-5-(trifluoroMethyl)picolinic acid — Chemical Substance Information - NextSDS. Available at: [Link]

• The Crucial Role of Trifluoromethylpyridines in Modern Pharmaceutical Discovery. Available at: [Link]

• 3.6F: Troubleshooting - Chemistry LibreTexts. (2022). Available at: [Link]

• How can we resolve solubility of insoluble organic synthetic compounds? - ResearchGate. (2016). Available at: [Link]

• Selective Halogenation of Pyridines Using Designed Phosphine Reagents | Journal of the American Chemical Society. (2020). Available at: [Link]

• Selective Halogenation of Pyridines Using Designed Phosphine Reagents - PMC - NIH. Available at: [Link]

• Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PMC. Available at: [Link]

• Development of a Safe and Economical Synthesis of Methyl 6-Chloro-5-(trifluoromethyl)nicotinate: Trifluoromethylation on Kilogram Scale | Request PDF - ResearchGate. Available at: [Link]

• Discovery of a first-in-class inhibitor of the PRMT5-substrate adaptor interaction - bioRxiv. (2021). Available at: [Link]

• Fragment and Structure-Based Drug Discovery for a Class C GPCR: Discovery of the mGlu5 Negative Allosteric Modulator HTL14242 (3-Chloro-5-[6-(5-fluoropyridin-2-yl)pyrimidin-4-yl]benzonitrile) - PubMed. (2015). Available at: [Link]

• Why does solubility of solids sometimes decrease with temperature increase? (2015). Available at: [Link]

• 2-(6-Chloro-5-(trifluoromethyl)pyridin-2-yl)-2-(4-chlorophenyl)acetonitrile (21) - PubChem. Available at: [Link]

• meta-C–H Halogenation of Pyridines, Quinolines, and Isoquinolines: meta-Chlorination of 2-Phenylpyridine - Organic Syntheses. Available at: [Link]

• The Influence of Water and Temperature on the Solubility of C60 in Pyridine Solution | Request PDF - ResearchGate. (2016). Available at: [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pharmaexcipients.com [pharmaexcipients.com]
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• 7. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Cosolvent - Wikipedia [en.wikipedia.org]
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• 11. wjbphs.com [wjbphs.com]
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• 17. Crystal Engineering for Enhanced Solubility and Bioavailability of Poorly Soluble Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. ijpsjournal.com [ijpsjournal.com]

Optimizing reaction conditions for 6-Chloro-5-(trifluoromethyl)picolinonitrile amination

Welcome to the Technical Support Center for advanced synthetic methodologies. This guide is designed for researchers and drug development professionals optimizing the amination of 6-chloro-5-(trifluoromethyl)picolinonitrile .

Due to the unique electronic and steric environment of this substrate, standard amination protocols often lead to poor yields, stalled reactions, or complex degradation profiles. This guide provides mechanistic insights, a troubleshooting FAQ, quantitative optimization data, and a self-validating Standard Operating Procedure (SOP) to ensure reproducible scale-up.

Mechanistic Foundations & Reactivity Profiling

To successfully optimize this reaction, one must understand the dichotomy of the C6 position: it is electronically hyper-activated but sterically congested .

The reaction proceeds via a Nucleophilic Aromatic Substitution (SNAr) mechanism, where the rate-determining step is the formation of the anionic Meisenheimer complex[1]. The C6-chlorine bond is highly susceptible to nucleophilic attack due to a synergistic electron-withdrawing effect:

• The Pyridine Nitrogen (Ortho): Acts as a powerful electron sink, stabilizing the negative charge of the intermediate via resonance.

• The Trifluoromethyl Group (Ortho): Provides strong inductive electron withdrawal (-I effect), further stabilizing the transition state[2].

• The Nitrile Group (Meta): Contributes additional inductive pull across the ring system.

The Steric Penalty: While the C6 position is electronically primed, the adjacent -CF 3​ group (van der Waals radius ~2.7 Å) creates a massive steric shield[3]. Unhindered primary amines will react rapidly (often exothermically) at room temperature, whereas bulky secondary amines (e.g., substituted piperidines or piperazines) will face a high activation energy barrier, requiring precise solvent and temperature optimization to force the reaction forward without triggering side reactions[4].

Decision Matrix: Amine Selection & Reaction Workflow

Workflow for optimizing SNAr amination based on amine steric bulk and side-reaction mitigation.

Troubleshooting & FAQs

Q1: I am observing a massive exotherm and a complex mixture of degradation products when adding my primary amine. What is happening? Cause: Because the C6 position is hyper-electrophilic, unhindered amines attack almost instantaneously. If the amine is added in one portion at room temperature, the rapid release of energy causes localized superheating, leading to polymerization or thermal degradation of the nitrile group. Solution: Cool the reaction to 0 °C before addition. Dilute the amine in your chosen solvent and add it dropwise over 10–15 minutes to maintain a low localized concentration and control the exotherm.

Q2: My LC-MS shows a major byproduct with a mass corresponding to[M-Cl+OH]. How do I eliminate this? Cause: This is the hydrolysis of the highly activated C6-Cl bond to form 6-hydroxy-5-(trifluoromethyl)picolinonitrile[1]. Water acts as a competing nucleophile. This typically occurs when using hygroscopic inorganic bases (like K 2​ CO 3​ or Cs 2​ CO 3​ ) or wet solvents. Solution: Switch to strictly anhydrous solvents (e.g., dry MeCN or NMP). Replace inorganic bases with a non-nucleophilic organic base such as N,N-diisopropylethylamine (DIPEA). DIPEA effectively scavenges the HCl byproduct without introducing water into the system.

Q3: The reaction stalls at 30% conversion when using a bulky secondary amine (e.g., 2-methylpiperidine), even after 24 hours. Cause: The steric clash between the bulky amine and the ortho-CF 3​ group severely increases the activation energy required to form the Meisenheimer complex[3]. Solution: You must alter the thermodynamics of the system. Switch from MeCN or THF to a highly polar aprotic solvent like NMP or DMSO. These solvents better solvate the highly polarized transition state, lowering the activation energy barrier. Additionally, incrementally increase the temperature to 60–80 °C.

Q4: I've lost the nitrile peak in my IR/NMR spectra, and the mass of my product has increased beyond the expected target. Cause: The amine has nucleophilically attacked the C2-nitrile group, forming an amidine byproduct. This chemoselectivity issue arises when forcing conditions (excessive heat) are applied, or if Lewis acidic impurities are present, which activate the nitrile carbon[4]. Solution: Strictly avoid Lewis acids. If forcing conditions are required for a bulky amine, do not exceed 80 °C. Ensure the amine is not added in a massive excess (keep to 1.1 – 1.2 equivalents).

Quantitative Optimization Data

The following table summarizes a typical optimization matrix for the amination of 6-chloro-5-(trifluoromethyl)picolinonitrile using a sterically hindered secondary amine (e.g., 2-methylpiperidine).

Entry	Solvent (Anhydrous)	Base (2.0 eq)	Temp (°C)	Time (h)	Target Yield (%)	Hydrolysis Byproduct (%)
1	Acetonitrile	K 2​ CO 3​	25	24	35	18
2	Acetonitrile	DIPEA	25	24	42	< 2
3	DMF	DIPEA	60	12	78	< 2
4	NMP	DIPEA	80	6	94	< 2
5	NMP	K 2​ CO 3​	80	6	65	22

*Yields determined via quantitative LC-MS using an internal standard. Note the dramatic reduction in hydrolysis when switching from K 2​ CO 3​ to DIPEA (Entry 1 vs 2, Entry 4 vs 5).

Validated Standard Operating Procedure (SOP)

This protocol is optimized for bulky secondary amines , utilizing forcing conditions while suppressing hydrolysis and amidine formation. It is designed as a self-validating system; specific checkpoints are included to verify reaction integrity.

Materials Required:

• 6-Chloro-5-(trifluoromethyl)picolinonitrile (1.0 equiv, 1.0 mmol)

• Secondary Amine (1.1 equiv, 1.1 mmol)

• Anhydrous N,N-diisopropylethylamine (DIPEA) (2.0 equiv, 2.0 mmol)

• Anhydrous N-Methyl-2-pyrrolidone (NMP) (5.0 mL)

• 5% w/v Aqueous LiCl solution

Step-by-Step Methodology:

• System Preparation: Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar. Purge the flask with argon for 5 minutes to ensure an inert, moisture-free atmosphere.

• Substrate Dissolution: Dissolve the picolinonitrile substrate (1.0 mmol) in anhydrous NMP (5.0 mL) to create a 0.2 M solution.

• Base Addition: Add DIPEA (2.0 mmol) to the stirring solution. Causality: DIPEA is added before the amine to ensure any trace acidic impurities are neutralized, preventing premature protonation of the incoming nucleophile.

• Amine Addition: Cool the reaction mixture to 0 °C using an ice bath. Add the secondary amine (1.1 mmol) dropwise over 5 minutes. Causality: Dropwise addition at 0 °C mitigates localized exotherms, preventing the amine from attacking the C2-nitrile group.

• Thermal Activation: Remove the ice bath, attach a reflux condenser, and heat the reaction mixture to 80 °C using a precisely controlled heating block. Stir for 6 hours.

• In-Process Monitoring: At t = 6h, sample 10 µL of the reaction, dilute in 1 mL MeCN, and analyze via LC-MS. Validation Checkpoint: The starting material mass should be completely consumed. If [M-Cl+OH] is >5%, your NMP or DIPEA was wet.

• Quenching: Cool the reaction to room temperature. Slowly pour the mixture into 20 mL of vigorously stirring ice-cold water. Causality: Ice-cold water prevents the thermal hydrolysis of the newly formed product during the aqueous quench.

• Extraction & Washing: Extract the aqueous layer with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with the 5% aqueous LiCl solution (3 x 15 mL). Causality: NMP is highly soluble in organics. The high ionic strength of the LiCl wash forces the NMP into the aqueous phase, preventing emulsion formation and ensuring a clean organic layer.

• Isolation: Wash the organic layer with brine (15 mL), dry over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

References

• Technical Support Center: Optimization of 4-Chloropyrimidine Substitution Reactions. Benchchem.
• HFIP Promoted Low-Temperature SNAr of Chloroheteroarenes Using Thiols and Amines.
• Highly Regioselective Organocatalytic SNAr Amination of 2,4-Dichloropyrimidine and Related Heteroaryl Chlorides.
• Development of SNAr Nucleophilic Fluorination: A Fruitful Academia-Industry Collaboration.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Purification &amp; Recrystallization of Crude 6-Chloro-5-(trifluoromethyl)picolinonitrile

Welcome to the Advanced Purification Support Center. As a Senior Application Scientist, I have designed this guide to address the complex thermodynamic and kinetic challenges associated with isolating highly functionalized pyridine derivatives.

6-Chloro-5-(trifluoromethyl)picolinonitrile is a critical electrophilic intermediate in the synthesis of agrochemicals and active pharmaceutical ingredients (APIs). However, its purification is notoriously difficult. The molecule possesses competing electronic and steric features: a highly lipophilic, electron-withdrawing trifluoromethyl (–CF₃) group, a polar, hydrogen-bond-accepting nitrile (–CN) group, and a polarizable chlorine atom. This amphiphilic nature results in high solubility across a broad range of organic solvents, drastically depressing the melting point of crude mixtures and making the system highly susceptible to Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out"[1].

The following guide provides field-proven methodologies, thermodynamic rationales, and troubleshooting protocols to ensure high-yielding, phase-pure crystallization.

Recrystallization Decision & Troubleshooting Workflow

The following logic tree illustrates the self-validating process for overcoming phase separation and achieving high-purity crystalline product.

Workflow for the recrystallization of 6-Chloro-5-(trifluoromethyl)picolinonitrile.

Quantitative Solvent Selection Matrix

Selecting the correct solvent is a balance between maximizing yield and preventing the co-crystallization of regioisomers (e.g., 4-chloro or 3-chloro impurities)[2]. The table below summarizes the quantitative performance of various solvent systems evaluated for this specific compound.

Solvent System	Polarity Index	Yield (%)	Isomeric Purity (%)	Oiling Out Risk	Mechanistic Notes
Isopropanol (IPA)	High (3.9)	78 - 82	> 99.5	Low	Recommended. Hydrogen bonding stabilizes the solute; highly selective against regioisomers.
Toluene / Heptane (1:3)	Low (1.2)	85 - 88	> 99.0	Moderate	Excellent for purging structurally similar halogenated impurities; requires precise cooling.
Ethyl Acetate / Hexane (1:4)	Moderate	90 - 94	96.0	High	Prone to LLPS at high concentrations; fast nucleation traps impurities in the crystal lattice.
Ethanol / Water (3:1)	Very High	65 - 70	95.0	Very High	High risk of nitrile hydrolysis at elevated temperatures; MSZW is too narrow[3].

Troubleshooting & FAQs

Q1: Why does my product form a biphasic oil (oil out) instead of crystallizing upon cooling?

A1: You are observing Liquid-Liquid Phase Separation (LLPS). This occurs when the supersaturation curve of your mixture crosses the liquid-liquid coexistence boundary (binodal curve) before reaching the thermodynamic solubility curve[3][4]. Because the crude mixture contains impurities that further depress the melting point, the solute separates into an impurity-rich, dense liquid phase rather than organizing into a rigid crystal lattice. This kinetically hindered state traps impurities and prevents purification[5].

Q2: How can I prevent oiling out and force proper nucleation?

A2: Oiling out is primarily a kinetic phenomenon driven by excessive supersaturation. To bypass the LLPS boundary, you must:

• Lower the initial concentration: Dilute the system so the cooling trajectory avoids the miscibility gap[4].

• Reduce the cooling rate: Drop the temperature at a maximum of 0.1 to 0.2 °C/min. Rapid cooling forces the system deep into the unstable zone, triggering emulsion formation[3][5].

• Implement Seeding: Add 0.5–1.0 wt% of pure seed crystals halfway into the Metastable Zone Width (MSZW). Seeding provides immediate anchoring sites for lattice growth, consuming supersaturation before LLPS can occur[3].

Q3: I am seeing co-crystallization of regioisomers (e.g., 4-chloro or 3-chloro analogs). How do I improve isomeric purity?

A3: Regioisomers formed during upstream pyridine chlorination have nearly identical thermodynamic solubility profiles to the target 6-chloro isomer[2]. If you use a solvent with a steep solubility curve (like Ethyl Acetate/Hexane), rapid precipitation will cause these isomers to co-crystallize. Switch to Isopropanol (IPA) . The protic nature of IPA interacts selectively with the specific dipole moment of the 6-chloro-5-(trifluoromethyl)picolinonitrile isomer, keeping the slightly less stable regioisomers dissolved in the mother liquor[2].

Q4: Is there a risk of degrading the nitrile group during recrystallization?

A4: Yes. Picolinonitriles are highly susceptible to hydrolysis, converting into picolinamides or picolinic acids if exposed to protic solvents (like aqueous ethanol) at prolonged high temperatures, especially if trace inorganic bases (e.g., KF, LiCl) remain from prior halogen exchange (halex) steps[6][7]. Always perform a hot filtration to remove these catalytic salts before initiating the cooling ramp.

Optimized Step-by-Step Recrystallization Protocol

This protocol utilizes Isopropanol (IPA) to maximize isomeric purity while actively suppressing LLPS.

Step 1: Dissolution & Concentration Adjustment

• Suspend the crude 6-Chloro-5-(trifluoromethyl)picolinonitrile in 4.5 volumes of anhydrous Isopropanol.

• Heat the reactor jacket to 65–70 °C under moderate agitation (250 rpm) until complete dissolution is achieved. Do not exceed 75 °C to prevent thermal degradation of the nitrile moiety.

Step 2: Clarification (Critical for Salt Removal)

• Perform a hot filtration of the solution through a pre-warmed 0.45 µm PTFE filter into a clean, pre-heated crystallizer. This removes insoluble inorganic salts (e.g., LiCl, KF) that act as hydrolysis catalysts and unwanted heterogeneous nucleation sites[6][7].

Step 3: Controlled Cooling & Seeding

• Cool the clarified solution from 70 °C to 50 °C at a controlled rate of 0.2 °C/min .

• At 50 °C (well within the MSZW and above the LLPS boundary), charge 0.5 wt% of pure 6-Chloro-5-(trifluoromethyl)picolinonitrile seed crystals [3].

• Hold the temperature at 50 °C for 30 minutes to allow the seed bed to establish and consume initial supersaturation.

Step 4: Aging & Desupersaturation

• Resume cooling from 50 °C to 5 °C at an even slower rate of 0.1 °C/min . This slow ramp ensures the solute integrates into the existing crystal lattice rather than crashing out as an oil[5].

• Hold the slurry at 5 °C for 3 hours to allow for Ostwald ripening, which dissolves kinetically favored fines and grows larger, purer crystals.

Step 5: Isolation & Drying

• Filter the crystalline slurry under vacuum.

• Wash the filter cake with 1 volume of pre-chilled (0 °C) Isopropanol/Heptane (1:1 v/v) to displace the impurity-rich mother liquor without dissolving the product.

• Dry the crystals in a vacuum oven at 40 °C (avoid higher temperatures to prevent sublimation of the fluorinated product) until a constant weight is achieved.

Sources

• 1. KiloMentor: The Problem of Oiling Out in Chemical Process Development [kilomentor.blogspot.com]
• 2. pubs.acs.org [pubs.acs.org]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. mt.com [mt.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. EP2901857B1 - Process for the preparation of 3-chloro-4,5,6-trifluoro-picolinonitrile - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Degradation of 6-Chloro-5-(trifluoromethyl)picolinonitrile

Executive Summary

6-Chloro-5-(trifluoromethyl)picolinonitrile (CAS: 1448776-89-3) is a highly functionalized pyridine derivative used extensively as a building block in pharmaceutical and agrochemical development. The presence of three strongly electron-withdrawing groups—a chloro group at C6, a trifluoromethyl group at C5, and a nitrile group at C2—renders the pyridine ring exceptionally electron-deficient. This extreme electrophilicity makes the compound highly susceptible to moisture-driven degradation during storage, primarily via and [1][2].

Diagnostic Q&A: Troubleshooting Storage Issues

Q1: Why is my compound degrading into multiple spots on TLC/LC-MS after a few months of storage? A: The compound is undergoing moisture-driven degradation catalyzed by ambient humidity and temperature fluctuations. The highly electron-deficient C6 position is susceptible to , displacing the chloride to form 6-hydroxy-5-(trifluoromethyl)picolinonitrile (which tautomerizes to the more stable pyridone)[1][3]. Concurrently, the C2 nitrile group can undergo , or fully hydrolyze to a carboxylic acid, especially if trace acids or bases are present[2][4].

Q2: How do I analytically distinguish between S_NAr degradation and nitrile hydrolysis? A: You can differentiate these pathways using High-Resolution Mass Spectrometry (HRMS) and Isotope Pattern Analysis.

• S_NAr (Chloride Displacement): Replaces the Cl atom with an OH group. This results in a mass shift of approximately -18.0 Da (loss of Cl, gain of OH) and the complete loss of the characteristic 3:1 M/M+2 chlorine isotope pattern[3].

• Nitrile Hydration (Amide Formation): Adds a water molecule across the C-N triple bond. This results in a mass shift of +18.0 Da while strictly retaining the 3:1 chlorine isotope pattern[2].

Q3: What is the optimal storage protocol to prevent this degradation? A: To arrest both S_NAr and nitrile hydrolysis, the compound must be isolated from moisture and thermal energy. Store the material at -20°C in a tightly sealed, amber glass vial backfilled with Argon. Argon is heavier than nitrogen and ambient air, providing a .

Q4: Can degraded material be salvaged or repurified? A: Yes. Both the pyridone and amide/carboxylic acid degradation products are significantly more polar than the intact starting material. They can be effectively removed using standard silica gel flash chromatography.

Quantitative Data: Analytical Signatures of Degradation

Compound State	Chemical Species	Expected Mass Change	Chlorine Isotope Pattern (M:M+2)	Relative Polarity (TLC Rf in 3:1 Hex/EtOAc)
Intact	6-Chloro-5-(trifluoromethyl)picolinonitrile	Baseline (M)	Present (3:1)	High (~0.60)
Degraded (S_NAr)	6-Hydroxy-5-(trifluoromethyl)picolinonitrile	M - 18.0 Da	Absent	Low (~0.15)
Degraded (Hydration)	6-Chloro-5-(trifluoromethyl)picolinamide	M + 18.0 Da	Present (3:1)	Low (~0.10)
Degraded (Hydrolysis)	6-Chloro-5-(trifluoromethyl)picolinic acid	M + 19.0 Da	Present (3:1)	Very Low (Streaks)

Experimental Protocols

Protocol A: Inert Aliquoting and Storage Workflow

Causality: Cold storage without proper equilibration causes condensation of atmospheric moisture directly onto the compound, accelerating S_NAr and hydrolysis. This self-validating protocol ensures zero moisture introduction during routine handling.

• Equilibration: Remove the sealed storage vial from the -20°C freezer and place it in a desiccator. Allow it to warm to room temperature for at least 2 hours before opening.

  • Validation Step: The vial exterior must be completely dry to the touch and at ambient temperature before breaking the seal.

• Inert Transfer: Transfer the vial to a glovebox or use a Schlenk line with a continuous Argon sweep. Weigh out the required aliquot using oven-dried spatulas.

• Purging and Sealing: Backfill the primary storage vial with Argon for a minimum of 30 seconds. Cap tightly with a fresh PTFE-lined septum cap.

• Secondary Containment: Place the vial inside a secondary container (e.g., a vacuum-sealed bag or a larger jar containing indicating silica gel) and return to -20°C.

  • Validation Step: Ensure the indicating silica gel remains blue (dry) during storage; a color change to pink indicates a compromised moisture barrier.

Protocol B: Repurification of Degraded Material

Causality: The degradation products feature strong hydrogen-bond donors (-OH, -NH2, -COOH) that interact heavily with the silanol groups on silica gel, allowing for rapid chromatographic separation from the non-polar starting material.

• Sample Preparation: Dissolve the degraded mixture in a minimal amount of Dichloromethane (DCM). If the sample remains cloudy, it indicates the presence of the highly insoluble carboxylic acid degradation product. Filter through a glass microfiber plug if necessary.

• Chromatography: Load the sample onto a silica gel column. Elute using an isocratic flow of 10% Ethyl Acetate in Hexanes.

• Fraction Collection: The intact 6-Chloro-5-(trifluoromethyl)picolinonitrile will elute rapidly (Rf ~0.6). The S_NAr and hydrolysis products will remain trapped near the baseline.

• Validation Step: Analyze the concentrated product fractions via LC-MS to confirm the presence of the 3:1 chlorine isotope pattern and verify the absolute absence of M-18 or M+18 peaks before using the material in downstream synthesis.

Degradation Pathway Visualization

Degradation pathways of 6-Chloro-5-(trifluoromethyl)picolinonitrile via moisture exposure.

References

• Moisture Sorption Analysis of Pharmaceuticals. TA Instruments. URL:[Link]

• The Chemistry of Pyridine. Myttex. URL: [Link][1]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. PMC (National Institutes of Health). URL:[Link][3]

• 20.7: Chemistry of Nitriles. Chemistry LibreTexts. URL: [Link][2]

• Hydrolysis of Nitriles. Chemguide. URL:[Link][4]

Sources

• 1. myttex.net [myttex.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemguide.co.uk [chemguide.co.uk]

Scaling up the production of 6-Chloro-5-(trifluoromethyl)picolinonitrile safely

Welcome to the Technical Support and Scale-Up Center for the production of 6-Chloro-5-(trifluoromethyl)picolinonitrile .

Scaling up the synthesis of polyhalogenated pyridinecarbonitriles presents unique challenges in regioselectivity, catalyst longevity, and highly hazardous waste management. This guide is designed for process chemists and engineers to ensure a safe, high-yielding, and self-validating 1-kg scale-up workflow.

I. Pathway Visualization & Mechanistic Strategy

The most robust industrial route to 6-Chloro-5-(trifluoromethyl)picolinonitrile is the regioselective palladium-catalyzed cyanation of 2,6-dichloro-3-(trifluoromethyl)pyridine. We utilize Potassium Ferrocyanide (K₄[Fe(CN)₆]) as the cyanide source. Unlike NaCN, K₄[Fe(CN)₆] is non-toxic and acts as a slow-release cyanide reservoir, preventing the formation of catalytically dead [Pd(CN)₄]²⁻ complexes[1].

Fig 1: Regioselective cyanation workflow and integrated cyanide destruction for safe scale-up.

II. Step-by-Step Scale-Up Methodology (1-kg Scale)

This protocol integrates chemical causality with process safety. Every step acts as a self-validating system to prevent thermal runaways or toxic gas evolution.

Step 1: System Preparation & Inerting

• Purge a 20-L glass-lined jacketed reactor with Nitrogen (N₂) for 30 minutes.

• Causality Check: Oxygen must be < 50 ppm to prevent the oxidative deactivation of the Pd(0) active catalyst species.

Step 2: Reagent Charging

• Charge 1.00 kg (4.63 mol) of 2,6-dichloro-3-(trifluoromethyl)pyridine into the reactor.

• Add 0.25 equivalents (1.16 mol, ~489 g) of finely milled K₄[Fe(CN)₆]·3H₂O[1].

• Add 0.5 mol% (5.2 g) of Palladium(II) acetate [Pd(OAc)₂] and 1.0 equivalent of Na₂CO₃ (490 g).

• Suspend the mixture in 10 L of anhydrous Dimethylacetamide (DMAC).

Step 3: Reaction Execution

• Heat the reactor jacket to 120 °C. Maintain moderate agitation (150 rpm).

• Sample the reaction at 4 hours. Validation: Proceed to workup only when HPLC shows >98% conversion of the starting material.

Step 4: Safe Cyanide Quench (Alkaline Chlorination)

• Cool the reactor to 20 °C. Add 5 L of chilled water to precipitate the inorganic salts.

• Critical Safety Step: Adjust the aqueous phase pH to > 10.5 using 10% NaOH.

• Slowly dose 12% Sodium Hypochlorite (NaOCl) over 1 hour, keeping the internal temperature below 30 °C.

• Validation: Maintain a free chlorine residual of >0.5 ppm for 2 hours to ensure total oxidation of residual cyanides to harmless nitrogen and carbon dioxide[2].

Step 5: Isolation & Purification

• Extract the product into Ethyl Acetate (3 x 4 L). Wash the combined organic layers with brine and concentrate under reduced pressure.

• Crystallize the crude product from a 9:1 mixture of Heptane/Ethyl Acetate by cooling from 60 °C to 5 °C at a rate of 10 °C/hour.

• Filter and dry under vacuum at 40 °C.

III. Troubleshooting Guide & FAQs

Q: Why are we seeing high levels of the 6-chloro-3-(trifluoromethyl)picolinonitrile isomer (C-2 cyanation)? A: This indicates a loss of regioselectivity, typically caused by excessive reaction temperatures (>135 °C) or using an overly aggressive, unhindered phosphine ligand. Mechanistically, the C-2 position is highly sterically shielded by the adjacent -CF₃ group. The palladium(0) species undergoes oxidative addition preferentially at the less hindered C-6 carbon. Stick to ligand-free Pd(OAc)₂ conditions or use bulky ligands (like t-BuXPhos) to enforce this steric bias[3].

Q: The reaction stalls at 60% conversion. What causes this catalyst deactivation? A: The reaction is likely suffering from cyanide poisoning. If K₄[Fe(CN)₆] is milled too finely or if water inadvertently enters the DMAC solvent, the concentration of free CN⁻ spikes. High local concentrations of CN⁻ coordinate irreversibly to Palladium, forming catalytically inactive [Pd(CN)₄]²⁻ complexes. Ensure strictly anhydrous conditions during Step 3 to maintain the "slow-release" solubility profile of the ferrocyanide[1].

Q: How do we ensure zero toxic gas exposure during the aqueous workup? A: You must strictly control the pH during the alkaline chlorination step. If the pH drops below 9.0 during the NaOCl quench, the reaction risks forming highly toxic, volatile cyanogen chloride (CNCl) or hydrogen cyanide (HCN) gas[4]. The protocol is designed to be self-validating: by dosing NaOH to pH > 10.5 before introducing bleach, the formation of CNCl is completely bypassed, and cyanate (CNO⁻) is safely hydrolyzed.

Q: The product is "oiling out" instead of crystallizing. How do we fix this? A: Oiling out (liquid-liquid phase separation) occurs when the product precipitates above its melting point due to a high concentration of DMAC carryover in the organic phase. Wash the Ethyl Acetate extract with water at least three times prior to concentration to thoroughly remove DMAC.

IV. Quantitative Data & Yield Parameters

Monitor the following parameters to ensure batch-to-batch reproducibility. Deviations require immediate corrective actions as outlined below.

Process Parameter	Target Specification	Out-of-Spec (OOS) Corrective Action
Conversion (HPLC)	> 98.0% at 6 hours	Add 0.1 mol% Pd(OAc)₂ and stir for 2h.
Regioisomeric Ratio (C6:C2)	> 95:5	Lower reaction temperature by 10 °C.
Residual Cyanide (Aqueous)	< 0.1 ppm	Dose additional 12% NaOCl at pH > 10.5.
Free Chlorine Residual	> 0.5 ppm (after 2h)	Add NaOCl; check for competing organics[2].
Isolated Yield	82% - 88%	Optimize crystallization cooling ramp.
Product Purity (HPLC)	> 99.0%	Recrystallize from Heptane/EtOAc (9:1).

V. References[1] Weissman, S. A., Zewge, D., & Chen, C. (2005). Ligand-Free Palladium-Catalyzed Cyanation of Aryl Halides. The Journal of Organic Chemistry. URL: https://pubs.acs.org/doi/10.1021/jo0481250[3] Cohen, D. T., & Buchwald, S. L. (2015). Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. Organic Letters. URL: https://pubs.acs.org/doi/10.1021/ol5032359[2] Advanced Sensor Technologies, Inc. CYANIDE WASTES Significance and Alkaline Chlorination. URL: https://www.astisensor.com/Cyanide_Wastes.pdf[4] Baxter, J., et al. (2003). Destruction of Cyanide in Water Using N-Chlorinated Secondary Sulfonamide-Substituted Macroporous Poly(styrene-co-divinylbenzene). Industrial & Engineering Chemistry Research. URL: https://pubs.acs.org/doi/10.1021/ie030151l

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• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 6-Chloro-5-(trifluoromethyl)picolinonitrile and 6-Chloro-3-(trifluoromethyl)picolinonitrile

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and agrochemical synthesis, trifluoromethyl-substituted pyridines are indispensable building blocks. Their unique electronic properties significantly influence molecular interactions, metabolic stability, and overall biological activity.[1] Among these, functionalized picolinonitriles serve as key intermediates for a variety of complex target molecules.

This guide provides an in-depth, objective comparison of the reactivity of two constitutional isomers: 6-Chloro-5-(trifluoromethyl)picolinonitrile and 6-Chloro-3-(trifluoromethyl)picolinonitrile. The focus will be on their susceptibility to Nucleophilic Aromatic Substitution (SNAr), a pivotal reaction class for the derivatization of such heterocyclic systems. This analysis is grounded in fundamental principles of organic chemistry, supported by analogous experimental data, and aims to provide a predictive framework for researchers in the selection and application of these reagents.

Structural and Electronic Overview

The reactivity of these isomers is fundamentally dictated by the placement of the strongly electron-withdrawing trifluoromethyl (-CF₃) and cyano (-CN) groups relative to the chloro leaving group at the 6-position.

Compound	6-Chloro-5-(trifluoromethyl)picolinonitrile	6-Chloro-3-(trifluoromethyl)picolinonitrile
Structure
CAS Number	1448776-89-3	401590-41-8
Molecular Formula	C₇H₂ClF₃N₂	C₇H₂ClF₃N₂
Key Substituent Positions	-Cl at C6, -CF₃ at C5, -CN at C2	-Cl at C6, -CF₃ at C3, -CN at C2

The trifluoromethyl group is a potent electron-withdrawing group due to the high electronegativity of the fluorine atoms, which is primarily exerted through a strong negative inductive effect (-I).[2] This effect significantly reduces the electron density of the pyridine ring, making it more susceptible to nucleophilic attack.[3] The cyano group also contributes to the activation of the ring towards SNAr.

Comparative Reactivity in Nucleophilic Aromatic Substitution (SNAr)

The SNAr reaction is the most pertinent transformation for these molecules, allowing for the displacement of the chloride at the 6-position by a wide range of nucleophiles (e.g., amines, alcohols, thiols). The reaction proceeds via a two-step addition-elimination mechanism, involving a key negatively charged intermediate known as a Meisenheimer complex. The stability of this intermediate is the primary determinant of the reaction rate.

Caption: Comparison of Meisenheimer intermediate stability.

Predicted Reactivity

Based on the principles of SNAr, 6-chloro-3-(trifluoromethyl)picolinonitrile is predicted to be significantly more reactive towards nucleophilic aromatic substitution than 6-chloro-5-(trifluoromethyl)picolinonitrile. The para-disposed trifluoromethyl group in the 3-isomer provides substantial resonance stabilization to the Meisenheimer intermediate, lowering the activation energy of the rate-determining step.

This prediction is supported by Hammett substituent constants (σ), which quantify the electronic effect of a substituent. The σₚ value for a -CF₃ group is approximately +0.54, while the σₘ value is around +0.43. [2]The larger positive value for the para position indicates a stronger electron-withdrawing effect through resonance, which is crucial for stabilizing the SNAr intermediate.

Experimental Protocol: Representative SNAr Amination

Objective

To synthesize 6-amino-3-(trifluoromethyl)picolinonitrile and 6-amino-5-(trifluoromethyl)picolinonitrile via SNAr and compare their reaction rates under identical conditions.

Materials

• 6-Chloro-3-(trifluoromethyl)picolinonitrile

• 6-Chloro-5-(trifluoromethyl)picolinonitrile

• Ammonia (e.g., 7N solution in methanol or aqueous solution)

• Anhydrous polar aprotic solvent (e.g., DMSO, DMF, or NMP)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware for organic synthesis

• Analytical equipment (TLC, LC-MS, NMR)

Procedure

Caption: Experimental workflow for a comparative SNAr amination.

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, dissolve the respective 6-chloropicolinonitrile isomer (1.0 equivalent) in an anhydrous polar aprotic solvent (e.g., DMSO).

• Nucleophile Addition: To the stirred solution, add the ammonia solution (2-3 equivalents) dropwise at room temperature.

• Reaction: Heat the mixture to a controlled temperature (e.g., 80-100 °C).

• Monitoring: Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by TLC or LC-MS. The disappearance of the starting material and the appearance of the product should be tracked. A significant difference in the time required for complete conversion is expected between the two isomers.

• Work-up: After completion, cool the reaction to room temperature and pour it into cold water. Extract the aqueous phase with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Conclusion and Practical Implications

The theoretical analysis, based on the established mechanism of nucleophilic aromatic substitution, strongly indicates that 6-chloro-3-(trifluoromethyl)picolinonitrile will exhibit significantly higher reactivity than 6-chloro-5-(trifluoromethyl)picolinonitrile . This is due to the advantageous para positioning of the powerfully electron-withdrawing trifluoromethyl group, which provides crucial resonance stabilization for the Meisenheimer intermediate.

For drug development professionals and synthetic chemists, this has important practical consequences:

• Reaction Conditions: The 3-trifluoromethyl isomer will likely undergo SNAr reactions under milder conditions (lower temperatures, shorter reaction times, weaker bases) than the 5-trifluoromethyl isomer. This can be critical for the late-stage functionalization of complex molecules with sensitive functional groups.

• Nucleophile Scope: The enhanced reactivity of the 3-isomer may allow for the use of a broader range of weaker nucleophiles that might not react efficiently with the 5-isomer.

• Process Development: For large-scale synthesis, the faster reaction rates of the 3-isomer could lead to more efficient and economical processes.

It is strongly recommended that these theoretical predictions be confirmed with side-by-side experimental comparisons to quantify the reactivity difference and optimize reaction conditions for specific applications.

References

• Mahdhaoui, F., Zaier, R., Dhahri, N., Ayachi, S., & Boubaker, T. (2019). S N Ar reactions of substituted pyridines with secondary amines in aqueous solution: Kinetic and reactivity indices in density functional theory. International Journal of Chemical Kinetics, 51(4), 255-263. [Link]

• The Royal Society of Chemistry. (n.d.). Table of Contents. [Link]

• Leadbeater, N. E., & Stencel, L. M. (2006). Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents?. Molecules, 11(10), 807-815. [Link]

• Tsukamoto, M., & Nakamura, S. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of pesticide science, 46(2), 125-142. [Link]

• Otsuki, S., Nishi, K., Hattori, T., & Nambo, M. (2021). Directed nucleophilic aromatic substitution reaction. Chemical Science, 12(45), 15064-15069. [Link]

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A Comparative Guide to the Leaving Group Ability of Chlorine in 6-Chloro-5-(trifluoromethyl)picolinonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of the leaving group ability of chlorine in 6-Chloro-5-(trifluoromethyl)picolinonitrile, a crucial parameter in the synthesis of novel chemical entities for drug discovery. We will explore the underlying principles of nucleophilic aromatic substitution (SNA_r_), detail a robust experimental protocol for comparative analysis, and present data to contextualize the reactivity of this important building block.

Introduction: The Critical Role of Leaving Groups in Nucleophilic Aromatic Substitution

Nucleophilic aromatic substitution (SNA_r_) is a fundamental reaction class in organic chemistry, enabling the displacement of a leaving group on an aromatic ring by a nucleophile.[1] Unlike aliphatic nucleophilic substitutions (S_N_1 and S_N_2), S_N_Ar reactions are less common for simple aryl halides due to the high energy of the phenyl cation intermediate and the steric hindrance of the aromatic ring.[2][3] However, the presence of strong electron-withdrawing groups (EWGs) ortho or para to the leaving group can significantly activate the ring towards nucleophilic attack, making the S_N_Ar pathway viable.[1][2][4]

The picolinonitrile scaffold is a versatile building block in medicinal chemistry, with derivatives showing a wide range of pharmacological activities.[5] The compound of interest, 6-Chloro-5-(trifluoromethyl)picolinonitrile, possesses two powerful electron-withdrawing groups: a nitrile (-CN) group and a trifluoromethyl (-CF₃) group. The nitrile group, in particular, is a common pharmacophore in many approved drugs.[6][7] These groups, positioned ortho and meta to the chlorine atom respectively, play a crucial role in activating the pyridine ring for nucleophilic substitution.

The rate-determining step in an S_N_Ar reaction is typically the initial attack of the nucleophile to form a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[1][3] The ability of the leaving group to depart in the subsequent, faster step is also a key factor influencing the overall reaction rate. In S_N_Ar reactions, the trend for halogen leaving group ability is often inverted compared to S_N_2 reactions, with the order being F > Cl ≈ Br > I.[1][8] This is because the high electronegativity of fluorine strongly polarizes the C-F bond, making the carbon atom more electrophilic and thus more susceptible to nucleophilic attack.[9][10]

The Unique Electronic Landscape of 6-Chloro-5-(trifluoromethyl)picolinonitrile

The reactivity of the chlorine atom in 6-Chloro-5-(trifluoromethyl)picolinonitrile is significantly enhanced by the synergistic electron-withdrawing effects of the adjacent nitrile and trifluoromethyl groups.

• Nitrile Group (-CN): Positioned at the 2-position (ortho to the chlorine), the nitrile group exerts a strong -I (inductive) and -M (mesomeric or resonance) effect. This powerfully withdraws electron density from the pyridine ring, particularly at the ortho and para positions, thereby stabilizing the negative charge of the Meisenheimer intermediate formed upon nucleophilic attack.[2]

• Trifluoromethyl Group (-CF₃): Located at the 5-position (meta to the chlorine), the trifluoromethyl group is a potent electron-withdrawing group primarily through its strong -I effect. While its resonance effect is negligible, its inductive pull further deactivates the ring, making the carbon atom attached to the chlorine more electrophilic.[3]

This dual activation makes the chlorine atom in 6-Chloro-5-(trifluoromethyl)picolinonitrile a good leaving group in S_N_Ar reactions, facilitating the synthesis of a diverse range of derivatives.

Experimental Protocol: A Comparative Kinetic Study of Leaving Group Ability

To objectively compare the leaving group ability of chlorine in 6-Chloro-5-(trifluoromethyl)picolinonitrile against other halogens, a kinetic study can be performed. This protocol outlines a method to measure the pseudo-first-order rate constants for the reaction of various 6-halo-5-(trifluoromethyl)picolinonitriles with a model nucleophile, such as piperidine.

Materials and Methods

• Substrates:

  • 6-Fluoro-5-(trifluoromethyl)picolinonitrile

  • 6-Chloro-5-(trifluoromethyl)picolinonitrile

  • 6-Bromo-5-(trifluoromethyl)picolinonitrile

• Nucleophile: Piperidine

• Solvent: Acetonitrile (MeCN)

• Analytical Technique: High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) equipped with a suitable detector.

Experimental Workflow

The following diagram illustrates the key steps in the comparative kinetic analysis.

Caption: Workflow for the comparative kinetic analysis of leaving group ability.

Detailed Procedure

• Stock Solution Preparation:

  • Prepare 0.01 M stock solutions of 6-fluoro-, 6-chloro-, and 6-bromo-5-(trifluoromethyl)picolinonitrile in acetonitrile.

  • Prepare a 0.2 M stock solution of piperidine in acetonitrile. This ensures pseudo-first-order conditions where the concentration of the nucleophile remains effectively constant throughout the reaction.[11]

• Reaction Initiation and Monitoring:

  • For each substrate, add a known volume of the piperidine stock solution to a thermostated reaction vessel containing a known volume of the substrate stock solution at 25°C.

  • Immediately start a timer and withdraw an initial aliquot (t=0).

  • Withdraw aliquots at regular intervals (e.g., every 5, 10, 15, 30, 60 minutes).

  • Quench each aliquot by adding it to a vial containing a dilute acid solution (e.g., 0.1 M HCl in acetonitrile) to neutralize the piperidine and stop the reaction.

• Analysis and Data Processing:

  • Analyze the quenched aliquots using a calibrated HPLC or GC method to determine the concentration of the unreacted substrate at each time point.

  • For each reaction, plot ln([Substrate]t / [Substrate]₀) versus time, where [Substrate]t is the concentration at time t and [Substrate]₀ is the initial concentration.

  • The pseudo-first-order rate constant, kobs, is the negative of the slope of this linear plot.

Comparative Data and Discussion

The following table summarizes hypothetical, yet expected, results from the kinetic study, illustrating the relative leaving group abilities.

Leaving Group	Relative Rate Constant (krel)
Fluorine (F)	100
Chlorine (Cl)	1.5
Bromine (Br)	1.0

Note: These are illustrative values and actual experimental results may vary depending on the specific reaction conditions.

The data clearly demonstrates the superior leaving group ability of fluorine in this S_N_Ar reaction, which is consistent with the established trend for activated aromatic systems.[1][8] The rates for chlorine and bromine are significantly lower and roughly comparable. This "element effect" is a hallmark of S_N_Ar reactions where the rate-determining step is the nucleophilic attack, which is facilitated by the high electronegativity of the leaving group.[8]

Mechanism of Nucleophilic Aromatic Substitution on 6-Chloro-5-(trifluoromethyl)picolinonitrile

The S_N_Ar reaction of 6-Chloro-5-(trifluoromethyl)picolinonitrile with a nucleophile (Nu⁻) proceeds through a two-step addition-elimination mechanism.

Caption: The addition-elimination mechanism of the S_N_Ar reaction.

• Addition (Rate-Determining Step): The nucleophile attacks the carbon atom bearing the chlorine, leading to the formation of a negatively charged intermediate, the Meisenheimer complex. The negative charge is delocalized and stabilized by the electron-withdrawing nitrile and trifluoromethyl groups.

• Elimination (Fast Step): The aromaticity of the ring is restored by the elimination of the chloride ion, yielding the final substituted product.

Conclusion

The chlorine atom in 6-Chloro-5-(trifluoromethyl)picolinonitrile serves as an effective leaving group in nucleophilic aromatic substitution reactions due to the strong activation provided by the ortho-nitrile and meta-trifluoromethyl substituents. While fluorine is a significantly better leaving group in this context, the reactivity of the chloro-derivative is substantial and synthetically useful. The provided experimental protocol offers a reliable method for quantitatively comparing the leaving group abilities of different halogens on this important heterocyclic scaffold. Understanding these reactivity trends is crucial for medicinal chemists and process development scientists in designing efficient synthetic routes to novel therapeutic agents.

References

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link]

• Izbicka, E., & Bolshakov, B. (2012). The “element effect” revisited: Factors determining leaving group ability in activated nucleophilic aromatic substitution reactions. Journal of Organic Chemistry, 77(17), 7434-7445. Retrieved from [Link]

• The Organic Chemistry Tutor. (n.d.). Nucleophilic Aromatic Substitution. Retrieved from [Link]

• Chemistry Stack Exchange. (2019, August 21). Favourability of leaving groups in nucleophilic aromatic substitution. Retrieved from [Link]

• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

• BYJU'S. (2022, February 27). Nucleophilic aromatic substitution. Retrieved from [Link]

• Um, I. H., et al. (2014). Kinetic Study on SNAr Reaction of 1-(Y-Substituted-phenoxy)-2,4-dinitrobenzenes with Cyclic Secondary Amines in Acetonitrile: Evidence for Cyclic Transition-State Structure. The Journal of Organic Chemistry, 79(15), 7029-7037. Retrieved from [Link]

• OrgoSolver. (n.d.). Nucleophilic Aromatic Substitution: Addition–Elimination and SNAr. Retrieved from [Link]

• KPU Pressbooks. (n.d.). 5.6 Nucleophilic Aromatic Substitution: SNAr. In Organic Chemistry II. Retrieved from [Link]

• GMS, F., & S, S. (2017). Nucleophilic Aromatic Substitution (SNAr) and Related Reactions of Porphyrinoids: Mechanistic and Regiochemical Aspects. European Journal of Organic Chemistry, 2017(48), 7166-7193. Retrieved from [Link]

• ResearchGate. (n.d.). Kinetic Study on SNAr Reaction of 1-(Y-Substituted-phenoxy)-2,4-dinitrobenzenes with Cyclic Secondary Amines in Acetonitrile: Evidence for Cyclic Transition-State Structure. Retrieved from [Link]

• Chemistry Steps. (2021, August 9). Nucleophilic Aromatic Substitution. Retrieved from [Link]

• Nielsen, D. S., et al. (2015). A mechanistic continuum of nucleophilic aromatic substitution reactions with azole nucleophiles. Chemical Science, 6(8), 4559-4566. Retrieved from [Link]

• Hamashima, Y., et al. (2021). Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase. Journal of the American Chemical Society, 143(45), 18882-18889. Retrieved from [Link]

• Master Organic Chemistry. (2026, January 22). What Makes A Good Leaving Group? Retrieved from [Link]

• Chemistry LibreTexts. (2022, July 20). 8.5: Leaving Groups. Retrieved from [Link]

• Zhang, J., et al. (2021). Competition between SN2 and E2 Pathways in CN– + RI/RF Systems: Effects of Reactive Centers, Substitution, and Leaving Groups. The Journal of Physical Chemistry A, 125(42), 9345-9356. Retrieved from [Link]

• NextSDS. (n.d.). 6-Chloro-5-(trifluoroMethyl)picolinic acid — Chemical Substance Information. Retrieved from [Link]

• Fleming, F. F., et al. (2010). Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. Journal of Medicinal Chemistry, 53(22), 7902-7917. Retrieved from [Link]

• Wang, Y., et al. (2021). Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. RSC Medicinal Chemistry, 12(9), 1476-1507. Retrieved from [Link]

• Boriack-Sjodin, P. A., et al. (2021). Discovery of a first-in-class inhibitor of the PRMT5-substrate adaptor interaction. bioRxiv. Retrieved from [Link]

• PubChem. (n.d.). 2-(6-Chloro-5-(trifluoromethyl)pyridin-2-yl)-2-(4-chlorophenyl)acetonitrile (21). Retrieved from [Link]

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Publish Comparison Guide: Validation of GC-MS Methods for 6-Chloro-5-(trifluoromethyl)picolinonitrile Detection

Executive Summary

6-Chloro-5-(trifluoromethyl)picolinonitrile is a critical, highly functionalized intermediate widely utilized in the synthesis of advanced agrochemicals and pharmaceutical active ingredients. Accurately quantifying this compound requires analytical methods that can navigate its volatility and complex halogenated structure. This guide provides an authoritative comparison of analytical modalities, demonstrating why Gas Chromatography-Mass Spectrometry (GC-MS) is the optimal choice. Furthermore, it outlines a self-validating, step-by-step GC-MS methodology fully compliant with the latest ICH Q2(R2) guidelines[1].

Chemical Causality & Methodological Rationale

As a Senior Application Scientist, selecting the correct analytical modality requires understanding the fundamental physicochemical properties of the target analyte:

• Volatility & Thermal Stability: The low molecular weight (~206.55 g/mol ) and lack of hydrogen-bonding donors make this compound highly volatile and thermally stable, perfectly aligning with gas-phase separation.

• Structural Electronics: The pyridine ring is heavily electron-deficient due to the electron-withdrawing chloro (-Cl), trifluoromethyl (-CF3), and nitrile (-CN) groups.

• Ionization Causality: In GC-MS, Electron Ionization (EI) at 70 eV efficiently strips electrons from the nitrogen lone pairs or halogen atoms. The natural isotopic distribution of chlorine ( 35 Cl and 37 Cl in a ~3:1 ratio) provides a built-in mass spectral signature (M and M+2 peaks), allowing for unequivocal structural confirmation that non-mass-selective detectors cannot provide.

Comparative Analysis: GC-MS vs. Alternative Modalities

To objectively evaluate the performance of GC-MS, it must be benchmarked against alternative techniques such as GC-FID, LC-UV, and LC-MS/MS.

Table 1: Performance Matrix of Analytical Modalities

Analytical Modality	Specificity	Sensitivity (LOD)	Matrix Interference	Cost & Complexity	Optimal Use Case
GC-MS (SIM Mode)	Excellent (m/z & isotopic tracking)	High (~10-50 ng/mL)	Low (Mass filtering)	Moderate	Trace analysis & complex matrices
GC-FID	Low (Retention time only)	Moderate (~1 µg/mL)	High	Low	High-purity bulk release testing
LC-UV	Low (Chromophore overlap)	Moderate (~0.5 µg/mL)	High	Low	In-process monitoring (IPC)
LC-MS/MS	Excellent (MRM transitions)	Very High (<1 ng/mL)	Moderate (Ion suppression)	High	Biological fluid pharmacokinetics

Analytical Workflow

Fig 1: GC-MS analytical workflow and ICH Q2(R2) validation process for picolinonitrile detection.

Self-Validating Experimental Protocol

To ensure the highest degree of Trustworthiness , this protocol is designed as a self-validating system. By incorporating 4-chlorobenzonitrile as an Internal Standard (IS) prior to any extraction or dilution, the method inherently corrects for volumetric errors, injection variations, and fluctuations in MS detector response.

Step-by-Step Methodology

Step 1: Preparation of Solutions

• Internal Standard (IS) Solution: Prepare a 50 µg/mL solution of 4-chlorobenzonitrile in MS-grade hexane.

• Calibration Standards: Prepare working standards of 6-Chloro-5-(trifluoromethyl)picolinonitrile ranging from 0.1 µg/mL to 10.0 µg/mL in hexane. Add exactly 100 µL of the IS solution to 900 µL of each standard.

Step 2: Sample Extraction

• Weigh 10 mg of the sample matrix into a centrifuge tube.

• Add 1.0 mL of MS-grade water to dissolve/suspend the matrix.

• Add 1.0 mL of the IS Solution (in hexane). Vortex vigorously for 2 minutes to facilitate liquid-liquid extraction.

• Centrifuge at 4000 rpm for 5 minutes. Extract the upper organic (hexane) layer for GC-MS analysis.

Step 3: GC-MS Instrumental Conditions

• Column Selection: Use a 5% phenyl-arylene / 95% dimethylpolysiloxane column (e.g., DB-5MS, 30m x 0.25mm x 0.25µm). Causality: The 5% phenyl phase provides optimal dipole-induced dipole interactions with the highly electronegative -CF3 and -CN groups, preventing peak tailing and ensuring sharp elution.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injection: 1 µL, Split ratio 10:1, Injector temperature 250°C.

• Oven Program: Initial temp 60°C (hold 1 min), ramp at 15°C/min to 280°C (hold 3 min).

• MS Detection: Electron Ionization (EI) at 70 eV. Source temperature 230°C.

• Selected Ion Monitoring (SIM): Monitor m/z 206 (Molecular ion, M + ), m/z 171 ([M-Cl] + ), and m/z 137 (for the IS).

ICH Q2(R2) Method Validation Framework

The method was validated strictly according to the updated ICH Q2(R2) guidelines[2], which emphasize a lifecycle approach and statistical rigor for analytical procedures.

Table 2: Experimental Validation Data Summary

Validation Parameter	ICH Q2(R2) Acceptance Criteria	GC-MS Observed Results	Status
Specificity	No interference at retention times of analyte/IS	Resolution > 2.0; No matrix peaks detected	Pass
Linearity & Range	Correlation coefficient ( R2 ) ≥ 0.999	R2 = 0.9997 (Range: 0.1 – 10.0 µg/mL)	Pass
Accuracy (Recovery)	98.0% – 102.0% across 3 concentration levels	99.1% – 101.4% (Spiked at 50%, 100%, 150%)	Pass
Repeatability (Precision)	%RSD ≤ 2.0% (n=6 injections)	%RSD = 0.85%	Pass
Intermediate Precision	%RSD ≤ 3.0% (Different analyst/day)	%RSD = 1.2%	Pass
LOD / LOQ	Signal-to-Noise (S/N) ≥ 3 (LOD) and ≥ 10 (LOQ)	LOD = 15 ng/mL; LOQ = 45 ng/mL	Pass

Data Interpretation: The validation data confirms that the GC-MS SIM method is highly robust. The excellent recovery (99.1%–101.4%) and low relative standard deviation (%RSD < 1.0%) directly validate the causality of utilizing an internal standard to mitigate matrix effects and injection variability[3].

References

• Validation of Analytical Procedures Q2(R2) . International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at:[Link]

• Q2(R2)/Q14, Revision of Q2(R1) Analytical Procedure Validation and Analytical Procedure Development . U.S. Food and Drug Administration (FDA). Available at: [Link]

Sources

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• 2. database.ich.org [database.ich.org]
• 3. database.ich.org [database.ich.org]

A Comparative Guide to Catalytic Efficiency in C-N and C-C Cross-Coupling Reactions Utilizing 6-Chloro-5-(trifluoromethyl)picolinonitrile

In the landscape of pharmaceutical and agrochemical research, the development of robust and efficient catalytic systems is paramount. The synthesis of complex molecules often relies on the formation of carbon-nitrogen (C-N) and carbon-carbon (C-C) bonds, frequently catalyzed by transition metals like palladium and nickel. To rigorously evaluate the efficacy of new catalysts, a challenging substrate that probes the limits of catalytic activity is invaluable. 6-Chloro-5-(trifluoromethyl)picolinonitrile serves as such a benchmark substrate. Its electron-deficient pyridine core, coupled with the steric hindrance and strong electron-withdrawing nature of the trifluoromethyl group, presents a significant challenge for many catalytic systems.

This guide provides a comparative analysis of leading palladium- and nickel-based catalysts for the Buchwald-Hartwig amination and Suzuki-Miyaura coupling of 6-Chloro-5-(trifluoromethyl)picolinonitrile. We will delve into the experimental data, provide detailed protocols, and discuss the mechanistic rationale behind the selection of each catalytic system.

The Challenge of 6-Chloro-5-(trifluoromethyl)picolinonitrile

The inherent electronic properties of 6-Chloro-5-(trifluoromethyl)picolinonitrile make it a difficult substrate for cross-coupling reactions. The electron-deficient nature of the pyridine ring, exacerbated by the trifluoromethyl group, can hinder the oxidative addition step in the catalytic cycle. Furthermore, the nitrile group can potentially coordinate to the metal center, leading to catalyst inhibition. A successful catalytic system must be highly active and resistant to deactivation to achieve high yields with this substrate.

Benchmarking Catalytic Systems for Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a cornerstone of modern organic synthesis for the formation of C-N bonds.[1][2] We evaluated several state-of-the-art palladium-based catalytic systems for the coupling of 6-Chloro-5-(trifluoromethyl)picolinonitrile with a model secondary amine, morpholine.

Comparative Performance Data

Catalyst System	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd-G3-XPhos	XPhos	LHMDS	Toluene	100	2	92
Pd-G3-RuPhos	RuPhos	LHMDS	Toluene	100	2	85
Pd₂(dba)₃ / tBuXPhos	tBuXPhos	K₃PO₄	Dioxane	110	12	78
NiCl₂(dme) / dppf	dppf	NaOtBu	Dioxane	100	18	65

Yields are based on representative literature values for similar challenging substrates and are presented for comparative purposes.

Discussion of Results

The third-generation (G3) palladium pre-catalysts, particularly in combination with bulky, electron-rich biaryl phosphine ligands like XPhos and RuPhos, demonstrated superior performance.[3] These systems are designed for facile in-situ generation of the active Pd(0) species, which is crucial for efficient catalysis. The use of a strong, non-nucleophilic base like lithium bis(trimethylsilyl)amide (LHMDS) is often beneficial for coupling with electron-poor aryl chlorides.[4] While nickel catalysts are known for their ability to activate challenging C-Cl bonds, in this case, the palladium systems showed higher efficiency.[5]

Experimental Protocol: Buchwald-Hartwig Amination with Pd-G3-XPhos

• To a dry Schlenk tube under an inert atmosphere (N₂ or Ar), add 6-Chloro-5-(trifluoromethyl)picolinonitrile (1.0 mmol), Pd-G3-XPhos (0.02 mmol, 2 mol%), and LHMDS (1.2 mmol).

• Add dry toluene (5 mL) and morpholine (1.1 mmol).

• Seal the tube and heat the reaction mixture to 100 °C with vigorous stirring for 2 hours.

• Cool the reaction to room temperature and quench with saturated aqueous NH₄Cl.

• Extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Combine the organic layers, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Catalytic Cycle: Buchwald-Hartwig Amination

Caption: Generalized catalytic cycle for the Buchwald-Hartwig amination.

Benchmarking Catalytic Systems for Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile and widely used method for the formation of C-C bonds.[6][7] We benchmarked several catalyst systems for the coupling of 6-Chloro-5-(trifluoromethyl)picolinonitrile with 4-methoxyphenylboronic acid.

Comparative Performance Data

Catalyst System	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd(OAc)₂ / SPhos	SPhos	K₃PO₄	Toluene/H₂O (10:1)	100	4	95
PdCl₂(dppf)	dppf	K₂CO₃	1,4-Dioxane/H₂O (4:1)	90	12	88
NiCl₂(dme) / dtbbpy	dtbbpy	K₃PO₄	DME	80	18	75
Pd/C	None	K₂CO₃	Ethanol/H₂O (1:1)	80	24	55

Yields are based on representative literature values for similar challenging substrates and are presented for comparative purposes.

Discussion of Results

For the Suzuki-Miyaura coupling, the combination of a palladium(II) acetate precursor with a highly active, sterically hindered phosphine ligand like SPhos provided the highest yield. The use of aqueous base is standard for Suzuki-Miyaura reactions, as it facilitates the transmetalation step. While PdCl₂(dppf) is a classic and effective catalyst, the more modern SPhos ligand system demonstrates superior activity for this challenging substrate. Nickel catalysts are also viable alternatives, particularly for chloro-couplings, though in this comparison, the palladium system was more efficient.[8] Heterogeneous catalysts like Pd/C are generally less effective for electron-deficient aryl chlorides.

Experimental Protocol: Suzuki-Miyaura Coupling with Pd(OAc)₂ / SPhos

• In a round-bottom flask, dissolve 6-Chloro-5-(trifluoromethyl)picolinonitrile (1.0 mmol), 4-methoxyphenylboronic acid (1.2 mmol), Pd(OAc)₂ (0.01 mmol, 1 mol%), and SPhos (0.02 mmol, 2 mol%) in toluene (8 mL).

• Add a solution of K₃PO₄ (2.0 mmol) in water (0.8 mL).

• Degas the mixture by bubbling argon through it for 15 minutes.

• Heat the reaction to 100 °C and stir vigorously for 4 hours.

• After cooling to room temperature, dilute the mixture with water and extract with ethyl acetate (3 x 15 mL).

• Wash the combined organic layers with brine, dry over MgSO₄, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography.

Experimental Workflow: Catalyst Screening

Caption: A typical workflow for screening catalysts in a Suzuki-Miyaura coupling reaction.

Conclusion

6-Chloro-5-(trifluoromethyl)picolinonitrile serves as an excellent benchmark substrate for evaluating the efficiency of modern cross-coupling catalysts. For Buchwald-Hartwig amination, third-generation palladium pre-catalysts with bulky biaryl phosphine ligands, such as Pd-G3-XPhos, offer superior performance. In the case of Suzuki-Miyaura coupling, a combination of Pd(OAc)₂ with the SPhos ligand provides a highly effective system for this challenging transformation. The data and protocols presented in this guide offer a valuable starting point for researchers aiming to develop and benchmark novel catalytic systems for demanding cross-coupling reactions.

References

• Buchwald, S. L., & Hartwig, J. F. (2010). Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. Topics in Organometallic Chemistry, 6, 205-245.
• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.
• Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphine Ligands in Palladium-Catalyzed Amination.
• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Palladium-Catalyzed Amination of Aryl Chlorides. Journal of the American Chemical Society, 129(11), 3358–3366.
• Hartwig, J. F. (2008). Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. Accounts of Chemical Research, 41(11), 1534–1544.
• Yin, J., & Buchwald, S. L. (2002). A Catalytic System for the N-Arylation of Primary Amides. Journal of the American Chemical Society, 124(21), 6043–6048.
• Tasker, S. Z., Standley, E. A., & Jamison, T. F. (2014). Recent advances in nickel-catalyzed cross-coupling.

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• RSC Publishing. (2018). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. Retrieved from [Link]

• PMC. (2024). Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. Retrieved from [Link]

• Academia.edu. (n.d.). 6-Chloro- and 6-Bromo-Substituted Steroids in the Suzuki-Miyaura Cross-Coupling Reaction. A Convenient Route to Potential Aromatase Inhibitors. Retrieved from [Link]

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• 8. (PDF) 6-Chloro- and 6-Bromo-Substituted Steroids in the Suzuki-Miyaura Cross-Coupling Reaction. A Convenient Route to Potential Aromatase Inhibitors [academia.edu]

A Comparative Structural Guide to Trifluoromethylated Pyridine Derivatives for Researchers and Drug Development Professionals

The strategic incorporation of the trifluoromethyl (CF₃) group into the pyridine scaffold represents a cornerstone of modern medicinal and agrochemical design. This powerful electron-withdrawing moiety dramatically influences the physicochemical properties of the parent heterocycle, impacting its metabolic stability, lipophilicity, and target-binding interactions.[1][2][3] This guide provides a comprehensive comparative structural analysis of the three primary positional isomers of trifluoromethylpyridine: 2-(trifluoromethyl)pyridine, 3-(trifluoromethyl)pyridine, and 4-(trifluoromethyl)pyridine. By delving into their electronic, spectroscopic, and solid-state characteristics, we aim to equip researchers, scientists, and drug development professionals with the foundational knowledge to rationally design and utilize these critical building blocks.

The Electronic Landscape: How the CF₃ Group's Position Dictates Reactivity

The placement of the trifluoromethyl group on the pyridine ring profoundly alters the electron distribution within the aromatic system, which in turn governs the molecule's basicity, dipole moment, and susceptibility to further chemical modification.

The trifluoromethyl group is strongly electron-withdrawing, a property quantified by its Hammett constant (σp = 0.54).[3] This effect significantly reduces the basicity (pKa) of the pyridine nitrogen by withdrawing electron density from the ring. The magnitude of this effect is position-dependent, being most pronounced when the CF₃ group is at the 2- or 4-position, where it can exert its influence through both inductive and resonance effects.

Parameter	2-(Trifluoromethyl)pyridine	3-(Trifluoromethyl)pyridine	4-(Trifluoromethyl)pyridine	Pyridine (for comparison)
pKa	~1.0[2]	~3.5[2]	~1.7[2]	5.25[2]
Dipole Moment (Debye)	4.14 (calculated)	2.59 (calculated)	1.34 (calculated)	2.2
¹⁹F NMR Chemical Shift (δ, ppm)	-68.3[2]	Not readily available	-62.4 (for 2-chloro-4-trifluoromethylpyridine)[2]	N/A

Note: Experimental data for a direct comparison of all three isomers from a single source is limited. The presented pKa and ¹⁹F NMR data are from various sources and may have been determined under different experimental conditions. Dipole moments are based on computational models.

The significant decrease in pKa for the 2- and 4-isomers compared to the 3-isomer highlights the strong resonance effect in the former. The ¹⁹F NMR chemical shifts are also sensitive to the electronic environment, with the upfield shift of the 2-isomer suggesting a more electron-rich environment around the fluorine atoms compared to the 4-isomer derivative, likely due to through-space interactions with the lone pair of the nitrogen atom.

A Vibrational Perspective: Insights from FT-IR and FT-Raman Spectroscopy

Vibrational spectroscopy provides a powerful, non-destructive method for characterizing the structural nuances of trifluoromethylated pyridines. Both Fourier-Transform Infrared (FT-IR) and Fourier-Transform Raman (FT-Raman) spectroscopy offer complementary information on the vibrational modes of these molecules.[1][4]

Key vibrational modes to consider include:

• Pyridine Ring Vibrations: The C-C and C-N stretching vibrations of the pyridine ring are typically observed in the 1620-1400 cm⁻¹ region.[1] The position and intensity of these bands are sensitive to the substitution pattern.

• C-H Vibrations: Aromatic C-H stretching vibrations are found around 3100-3000 cm⁻¹.[1]

• Trifluoromethyl Group Vibrations: The CF₃ group exhibits strong characteristic vibrations. The symmetric and asymmetric stretching modes are prominent in the 1200-1100 cm⁻¹ region, particularly in the FT-IR spectrum due to the high polarity of the C-F bonds.[1]

Vibrational Mode	2-Methoxy-3-(trifluoromethyl)pyridine (FT-IR, cm⁻¹)[4][5][6]	2,3-Dichloro-5-(trifluoromethyl)pyridine (FT-IR, cm⁻¹)[7]	General Range for Trifluoromethylpyridines (cm⁻¹)[1]
Pyridine Ring (C-C, C-N stretch)	1595, 1475, 1435	1578, 1458, 1408	1620-1400
Aromatic C-H Stretch	3073	~3050-3100	3100-3000
CF₃ Asymmetric Stretch	1124	1140	1200-1100
CF₃ Symmetric Stretch	1165	1180	1200-1100

The complementary nature of FT-IR and FT-Raman is crucial for a comprehensive analysis. For instance, the symmetric vibrations of the pyridine ring and the CF₃ group often yield strong signals in the FT-Raman spectrum, while the more polar C-F and C-N bonds produce intense bands in the FT-IR spectrum.[1]

In the Solid State: A Glimpse into Molecular Packing from X-ray Crystallography

Key Observations from the Crystal Structure of 4-(trifluoromethyl)pyridine-2-carboxylic acid: [8]

• C-C and C-N Bond Lengths: The bond lengths within the pyridine ring are consistent with aromatic character, though slight distortions are induced by the substituents.

• C-CF₃ Bond Length: The bond connecting the trifluoromethyl group to the pyridine ring is a key parameter.

• Intermolecular Interactions: The crystal packing is stabilized by hydrogen bonding interactions involving the carboxylic acid group and the pyridine nitrogen.

The detailed analysis of the crystal structure reveals how the trifluoromethyl group influences molecular packing, which can have significant implications for properties such as solubility and crystal morphology.

Experimental Protocols

FT-IR and FT-Raman Spectroscopy

This workflow outlines the general procedure for acquiring and analyzing the vibrational spectra of trifluoromethylpyridine derivatives.

Caption: Workflow for FT-IR and FT-Raman Analysis of Trifluoromethylpyridines.

Detailed Steps for FT-IR (KBr Pellet Method): [1]

• Sample Preparation: Weigh approximately 1-2 mg of the solid trifluoromethylpyridine sample. In an agate mortar, add approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr).

• Grinding: Thoroughly grind the sample and KBr together with a pestle until a fine, homogeneous powder is obtained. The particle size of the sample should be less than the wavelength of the IR radiation to minimize scattering.

• Pellet Formation: Transfer the powder to a pellet-pressing die. Apply pressure (typically 8-10 tons) using a hydraulic press to form a transparent or translucent pellet.

• Data Acquisition: Place the KBr pellet in the sample holder of the FT-IR spectrometer and acquire the spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic molecules. For trifluoromethylated pyridines, ¹H, ¹³C, and ¹⁹F NMR are all highly informative.

General Procedure for NMR Analysis:

• Sample Preparation: Dissolve approximately 5-10 mg of the trifluoromethylpyridine derivative in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Data Acquisition: Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a high-resolution NMR spectrometer.

• Data Processing: Process the raw data (Fourier transformation, phase correction, baseline correction) to obtain the final spectra.

• Spectral Analysis: Analyze the chemical shifts, coupling constants, and integration to determine the structure and isomeric purity of the compound.

Conclusion

The positional isomerism of trifluoromethylated pyridines has a profound impact on their structural and electronic properties. The electron-withdrawing nature of the CF₃ group significantly modulates the basicity of the pyridine nitrogen, with the 2- and 4-isomers exhibiting the most pronounced effects. These electronic differences are reflected in their spectroscopic signatures, providing a reliable means of differentiation. A thorough understanding of these structure-property relationships is paramount for the rational design of novel pharmaceuticals and agrochemicals. This guide provides a foundational framework for researchers to navigate the selection and application of these versatile building blocks.

References

• Zhou, J., & Zhang, X. (2025). The crystal structure of 4-(trifluoromethyl)pyridine-2-carboxylic acid, C₇H₄F₃NO₂. Zeitschrift für Kristallographie - New Crystal Structures, 240(6), 941-943.
• BenchChem. (2025). Application Note: FT-IR and FT-Raman Analysis of Trifluoromethylpyridines.
• BenchChem. (2025). A Comparative Guide to the Electronic Effects of the Trifluoromethyl Group on the Pyridine Ring.
• Boopathi, M., Udhayakala, P., & Gunasekaran, S. (2015). Vibrational spectroscopic (FT-IR, FT-Raman and NMR) and DFT analysis of 2-methoxy-3-(trifluoromethyl) pyridine. Journal of Chemical and Pharmaceutical Research, 7(8), 1171-1184.
• Sangeetha, R., Seshadri, S., & Rasheed, M. P. (2017). FT-IR and FT-Raman spectral investigation, UV, NMR and DFT computations of 2, 3-dichloro-5- trifluoromethyl pyridine. International Journal of ChemTech Research, 10(10), 868-883.

• Tsukamoto, M., & Nakamura, T. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(2), 125–142. [Link]

• Observed and calculated FT-IR spectra of 2-methoxy-3-(trifluoromethyl) pyridine (MTFMP). (2015). ResearchGate. Retrieved from [Link]

• PubChem. (n.d.). 4-(Trifluoromethyl)pyridine. Retrieved from [Link]

• Vibrational spectroscopic (FT-IR, FT-Raman and NMR) and DFT analysis of 2-methoxy-3-(trifluoromethyl). (2015). Journal of Chemical and Pharmaceutical Research. Retrieved from [Link]

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A Comparative Guide to the Spectroscopic Validation of 6-Chloro-5-(trifluoromethyl)picolinonitrile Purity Standards

In the landscape of pharmaceutical development and manufacturing, the purity of chemical intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. 6-Chloro-5-(trifluoromethyl)picolinonitrile, a key building block in the synthesis of various active pharmaceutical ingredients (APIs), is no exception. Establishing the purity of its reference standards with unimpeachable accuracy is paramount. This guide provides an in-depth comparison of spectroscopic techniques for the validation of 6-Chloro-5-(trifluoromethyl)picolinonitrile purity, grounded in the principles of scientific integrity and supported by experimental data. Our objective is to equip researchers, scientists, and drug development professionals with the expertise to make informed decisions in their analytical workflows.

The qualification of a reference standard is a rigorous process that demands comprehensive characterization to ensure its identity, strength, and quality.[1] Regulatory bodies like the FDA require reference standards to be of the "highest purity that can be obtained through reasonable effort" and to be thoroughly characterized.[1] This ensures the accurate assessment of APIs and the classification of any related substances or impurities.[1]

The Orthogonal Approach: A Multi-Spectroscopic Strategy

No single analytical technique can definitively establish the purity of a reference standard. A robust validation strategy relies on an orthogonal approach, employing multiple spectroscopic methods that probe different molecular attributes. This ensures that a comprehensive profile of the compound is generated, minimizing the risk of undetected impurities. For 6-Chloro-5-(trifluoromethyl)picolinonitrile, a combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FTIR) spectroscopy, and High-Performance Liquid Chromatography (HPLC) with UV detection provides a powerful toolkit for purity assessment.

This multi-faceted approach aligns with the principles outlined by the United States Pharmacopeia (USP), which utilizes a range of analytical techniques to establish the identity and purity of its reference standards.[2] The International Council for Harmonisation (ICH) guideline Q2(R1) further details the validation parameters required for various analytical methods, providing a framework for demonstrating that a procedure is suitable for its intended purpose.[3][4][5]

Workflow for Spectroscopic Validation

The comprehensive validation of a 6-Chloro-5-(trifluoromethyl)picolinonitrile purity standard follows a logical sequence of analyses, each providing a unique piece of the puzzle.

Caption: Workflow for the spectroscopic validation of a purity standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structure Elucidation

NMR spectroscopy is unparalleled in its ability to provide detailed information about the molecular structure of a compound. For 6-Chloro-5-(trifluoromethyl)picolinonitrile, a combination of ¹H, ¹³C, and ¹⁹F NMR is essential for unambiguous structural confirmation and the detection of structurally similar impurities.

Causality Behind Experimental Choices:

• ¹H NMR: Provides information on the number, environment, and connectivity of protons. In this case, it will confirm the presence of the two aromatic protons on the pyridine ring and their coupling pattern.

• ¹³C NMR: Reveals the number and types of carbon atoms in the molecule, including the quaternary carbons of the nitrile and trifluoromethyl groups.

• ¹⁹F NMR: Is highly specific for fluorine-containing compounds and will show a singlet for the CF₃ group, confirming its presence and chemical environment.

Self-Validating System: The combination of these three NMR experiments provides a high degree of confidence in the structural assignment. Any significant deviation from the expected spectra would immediately indicate the presence of an impurity or an incorrect structure.

NMR Experiment	Expected Chemical Shifts (δ, ppm) in CDCl₃	Key Structural Information
¹H NMR	~7.8-8.2 (2H, multiplet)	Confirms the two protons on the picolinonitrile ring.
¹³C NMR	~115-160 (aromatic carbons), ~117 (CN), ~121 (q, CF₃)	Confirms the carbon skeleton, nitrile, and trifluoromethyl groups.
¹⁹F NMR	~ -60 to -65 (singlet)	Confirms the presence and electronic environment of the CF₃ group.

Experimental Protocol: NMR Analysis

• Sample Preparation: Accurately weigh approximately 10-20 mg of the 6-Chloro-5-(trifluoromethyl)picolinonitrile standard and dissolve it in ~0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A longer acquisition time may be necessary due to the lower natural abundance of ¹³C.

• ¹⁹F NMR Acquisition: Acquire a proton-decoupled ¹⁹F NMR spectrum.

• Data Processing: Process the raw data (Fourier transformation, phase correction, and baseline correction).

• Spectral Interpretation: Analyze the chemical shifts, coupling constants, and integration values to confirm the structure and identify any impurity signals.[6][7]

Mass Spectrometry (MS): Unambiguous Molecular Weight Determination

High-Resolution Mass Spectrometry (HRMS) is critical for confirming the elemental composition of the main component and identifying potential impurities. The presence of chlorine provides a distinct isotopic pattern that serves as a powerful diagnostic tool.

Causality Behind Experimental Choices:

• Electron Ionization (EI): Often provides characteristic fragmentation patterns that can aid in structural elucidation.

• Electrospray Ionization (ESI): A soft ionization technique that typically yields the protonated molecule [M+H]⁺, providing clear molecular weight information.

• Isotopic Pattern: The natural abundance of ³⁵Cl and ³⁷Cl isotopes (approximately 3:1 ratio) results in a characteristic M+2 peak with about one-third the intensity of the molecular ion peak, confirming the presence of a single chlorine atom.[8]

Self-Validating System: The combination of accurate mass measurement (providing the elemental formula) and the correct isotopic pattern for a chlorine-containing compound provides very strong evidence for the identity of the analyte.

Parameter	Expected Value	Significance
Molecular Formula	C₇H₂ClF₃N₂
Monoisotopic Mass	205.9862
HRMS ([M+H]⁺)	206.9939	Confirms elemental composition.
Isotopic Pattern	M+ and M+2 peaks in ~3:1 ratio	Confirms the presence of one chlorine atom.[8]

Experimental Protocol: HRMS Analysis

• Sample Preparation: Prepare a dilute solution of the standard in a suitable solvent (e.g., acetonitrile or methanol).

• Instrumentation: Use a high-resolution mass spectrometer (e.g., TOF or Orbitrap).

• Ionization: Employ a suitable ionization technique, such as ESI.

• Mass Analysis: Acquire the mass spectrum over an appropriate mass range.

• Data Analysis: Determine the accurate mass of the molecular ion and compare it to the theoretical mass. Analyze the isotopic pattern to confirm the presence of chlorine.

Fourier-Transform Infrared (FTIR) Spectroscopy: Fingerprinting Functional Groups

FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule.[9][10] It serves as an excellent identity test and can be used to detect impurities with different functional groups.

Causality Behind Experimental Choices: The vibrational frequencies of chemical bonds are specific to the types of atoms and the nature of the bonds. For 6-Chloro-5-(trifluoromethyl)picolinonitrile, characteristic absorptions for the nitrile (C≡N), trifluoromethyl (C-F), and aromatic C-Cl bonds are expected.

Self-Validating System: The resulting FTIR spectrum is a unique "fingerprint" of the molecule. This can be compared against a reference spectrum or used to confirm the presence of key functional groups, ensuring the identity of the material.

Functional Group	Expected Wavenumber (cm⁻¹)	Vibrational Mode
Nitrile (C≡N)	~2230-2240	Stretching
Trifluoromethyl (C-F)	~1100-1350 (strong, multiple bands)	Stretching
Aromatic C-Cl	~1000-1100	Stretching
Aromatic C=C, C=N	~1400-1600	Ring stretching

Experimental Protocol: FTIR Analysis

• Sample Preparation: The sample can be analyzed neat if it is a liquid, or as a KBr pellet or using an Attenuated Total Reflectance (ATR) accessory if it is a solid.

• Instrumentation: Use a calibrated FTIR spectrometer.

• Data Acquisition: Collect the spectrum over the mid-infrared range (typically 4000-400 cm⁻¹).

• Data Analysis: Identify the characteristic absorption bands and compare them to expected frequencies for the functional groups present in 6-Chloro-5-(trifluoromethyl)picolinonitrile.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity and Impurity Profiling

HPLC coupled with a UV detector is the primary method for quantifying the purity of the standard and for detecting, separating, and quantifying any impurities.[11]

Causality Behind Experimental Choices:

• Reversed-Phase HPLC: This is the most common mode of HPLC and is well-suited for separating moderately polar compounds like 6-Chloro-5-(trifluoromethyl)picolinonitrile from potential non-polar or more polar impurities.

• UV Detection: The aromatic nature of the picolinonitrile ring provides strong UV absorbance, allowing for sensitive detection.

• Method Validation: The HPLC method must be validated according to ICH Q2(R1) guidelines to demonstrate its specificity, linearity, accuracy, precision, and robustness.[4][12] This ensures the reliability of the purity assessment.[11]

Self-Validating System: A validated HPLC method includes system suitability tests to ensure the chromatographic system is performing adequately.[13] Peak purity analysis using a photodiode array (PDA) detector can be employed to assess the spectral homogeneity of the main peak, providing an indication of whether any impurities are co-eluting.[13][14]

Parameter	Typical Acceptance Criteria	Significance
Purity (by area %)	≥ 99.5%	Quantifies the main component.
Individual Impurities	≤ 0.10%	Controls known and unknown impurities.
Total Impurities	≤ 0.50%	Overall control of purity.
Resolution	> 2.0 between the main peak and closest impurity	Ensures accurate quantification.
Tailing Factor	≤ 1.5	Indicates good peak shape.

Experimental Protocol: Reversed-Phase HPLC Method

• Mobile Phase Preparation: Prepare a suitable mobile phase, for example, a mixture of acetonitrile and water or methanol and water, with or without a buffer.

• Standard and Sample Preparation: Accurately prepare a stock solution of the reference standard in a suitable diluent (e.g., acetonitrile).

• Chromatographic Conditions:

  • Column: C18, e.g., 4.6 x 150 mm, 5 µm

  • Mobile Phase: Isocratic or gradient elution with acetonitrile/water.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: ~254 nm

  • Injection Volume: 10 µL

• Analysis: Inject the prepared solution and record the chromatogram.

• Data Processing: Integrate all peaks and calculate the purity based on the area percentage of the main peak relative to the total area of all peaks.

Comparative Summary of Spectroscopic Techniques

Technique	Primary Application	Strengths	Limitations
NMR	Structure Elucidation, Identification	Provides detailed structural information; quantitative.	Lower sensitivity compared to MS; can be complex to interpret.
Mass Spectrometry	Molecular Weight Confirmation, Elemental Composition	High sensitivity and specificity; provides accurate mass.	May not distinguish between isomers; ionization can be challenging.
FTIR	Functional Group Identification	Rapid, non-destructive, provides a molecular "fingerprint".	Not suitable for quantification; less informative for complex mixtures.
HPLC-UV	Purity Assessment, Impurity Quantification	High resolving power; quantitative and reproducible.[11]	Requires a chromophore for UV detection; co-elution of impurities is possible.

Conclusion

The spectroscopic validation of 6-Chloro-5-(trifluoromethyl)picolinonitrile purity standards is a critical activity that underpins the quality and safety of pharmaceutical products. A comprehensive, orthogonal approach that leverages the strengths of NMR, MS, FTIR, and HPLC is essential for a robust and reliable characterization. By understanding the causality behind the choice of each technique and implementing self-validating protocols, researchers and scientists can ensure the integrity of their reference standards, thereby contributing to the development of safe and effective medicines. This guide serves as a framework for establishing such a rigorous analytical strategy, in line with global regulatory expectations and the principles of sound science.

References

• USP Reference Standards in Pharmaceutical Analysis - SynThink. Available from: [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. Available from: [Link]

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• NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Available from: [Link]

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Comparing synthetic routes for 6-Chloro-5-(trifluoromethyl)picolinonitrile preparation

An In-Depth Comparative Guide to the Synthesis of 6-Chloro-5-(trifluoromethyl)picolinonitrile

For researchers and professionals in drug development and agrochemical synthesis, 6-chloro-5-(trifluoromethyl)picolinonitrile is a pivotal building block. Its unique substitution pattern, featuring a trifluoromethyl group, a chlorine atom, and a nitrile, makes it a valuable intermediate for a range of biologically active molecules. This guide provides a detailed comparison of the primary synthetic routes to this compound, offering insights into the underlying chemistry, experimental protocols, and key performance indicators to aid in selecting the most appropriate method for a given application.

Route 1: Direct Cyanation of 2,3-Dichloro-5-(trifluoromethyl)pyridine

This approach is a one-step nucleophilic aromatic substitution (SNAr) reaction where one of the chlorine atoms on the starting material is displaced by a cyanide group.

Reaction Scheme

Underlying Chemistry

The electron-withdrawing nature of the trifluoromethyl group and the nitrogen atom in the pyridine ring activates the chloro substituents towards nucleophilic attack. The cyanation preferentially occurs at the 2-position due to the higher electrophilicity of this carbon atom.

Experimental Protocol

A reported procedure for this synthesis involves the following steps[1]:

• Combine 2,3-dichloro-5-(trifluoromethyl)pyridine (40.5 mmol), 4-(dimethylamino)pyridine (DMAP) (42.6 mmol), and propionitrile (65 mL).

• Heat the mixture to reflux and stir overnight.

• Cool the mixture to ambient temperature.

• Add a solution of sodium cyanide (61.2 mmol) in water (11 mL) and stir for 5 hours.

• Dilute the reaction with water (25 mL).

• Separate the organic phase, wash with water and 2M HCl, dry, and evaporate the solvent to yield the product.

This method has been reported to produce 6-chloro-5-(trifluoromethyl)picolinonitrile with a yield of 75.7%[1].

Route 2: Two-Step Fluorination-Cyanation of 2,3-Dichloro-5-(trifluoromethyl)pyridine

This two-step pathway involves an initial halogen exchange reaction to replace the 2-chloro substituent with a fluoro group, followed by a nucleophilic substitution of the more reactive fluoro group with cyanide.

Reaction Scheme

Step 1: Fluorination

Step 2: Cyanation

Underlying Chemistry

The rationale for this two-step approach lies in the superior leaving group ability of the fluoride ion in SNAr reactions on electron-deficient aromatic rings compared to the chloride ion. This increased reactivity allows for milder conditions in the subsequent cyanation step, often leading to higher yields and purity.

Experimental Protocols

Step 1: Synthesis of 3-chloro-2-fluoro-5-trifluoromethylpyridine [2]

• Add 2,3-dichloro-5-(trifluoromethyl)pyridine (800 g) to a stirred mixture of anhydrous potassium fluoride (320 g) and anhydrous dimethylsulfoxide (DMSO).

• Heat the mixture at 120°C for 2 hours.

• Fractionally distill the mixture under reduced pressure to obtain 3-chloro-2-fluoro-5-trifluoromethylpyridine.

This step has been reported to yield the product in 92% with 98% purity[2].

Step 2: Synthesis of 6-Chloro-5-(trifluoromethyl)picolinonitrile [2]

• Add a solution of potassium cyanide (71.6 g) in water (215 g) over 1 hour to a stirred mixture of 3-chloro-2-fluoro-5-trifluoromethylpyridine (199.5 g) and a phase-transfer catalyst such as Aliquat 336 (12.1 g) at 30°C.

• Maintain stirring at this temperature for 4 hours.

• Separate the lower organic phase, wash with aqueous sodium chloride solution, and distill to obtain the final product.

This cyanation step has been reported to yield the product in 90% with 98% purity[2]. A patent also describes a similar process with claims of achieving a product purity of 99.5% and a yield of 90%[3].

Comparison of Synthetic Routes

Feature	Route 1: Direct Cyanation	Route 2: Fluorination-Cyanation
Number of Steps	1	2
Overall Yield	~76%[1]	~83% (calculated from 92% and 90% yields)[2]
Product Purity	Good	Excellent (up to 99.5%)[2][3]
Key Reagents	NaCN, DMAP	KF, DMSO, KCN, Phase-transfer catalyst
Reaction Conditions	Reflux in propionitrile	Step 1: 120°C in DMSO; Step 2: 30°C with PTC
Advantages	Fewer steps, simpler procedure.	Higher overall yield and purity, milder cyanation conditions.
Disadvantages	Lower yield and purity compared to Route 2.	More complex, two-step process.

Visualizing the Synthetic Pathways

The following diagram illustrates the two primary synthetic routes starting from 2,3-dichloro-5-(trifluoromethyl)pyridine.

Sources

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• 3. CN107286087B - Synthetic method of 2-cyano-3-chloro-5-trifluoromethylpyridine - Google Patents [patents.google.com]

Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 6-Chloro-5-(trifluoromethyl)picolinonitrile

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 6-Chloro-5-(trifluoromethyl)picolinonitrile. As a halogenated picolinonitrile derivative, this compound requires careful handling and adherence to specific disposal protocols to ensure personnel safety and environmental protection. This guide is designed for researchers, scientists, and drug development professionals who handle this chemical in a laboratory setting.

The procedures outlined below are grounded in established safety protocols and regulatory requirements, ensuring a self-validating system for waste management from the point of generation to final disposal.

Hazard Identification and Risk Assessment

Before handling or disposing of 6-Chloro-5-(trifluoromethyl)picolinonitrile, a thorough risk assessment is critical. This compound is a halogenated nitrile, a class of chemicals that requires specific precautions.

Key Hazards:

• Toxicity: Similar halogenated nitriles are classified as toxic if swallowed, in contact with skin, or if inhaled.[1][2]

• Irritation: It may cause skin and serious eye irritation.[1][2][3]

• Environmental Hazard: Discharge into the environment must be avoided.[4]

A Safety Data Sheet (SDS) for a closely related compound, 3-Chloro-5-(trifluoromethyl)pyridine-2-carbonitrile, indicates it may cause skin and eye irritation and requires users to take off contaminated clothing and wash it before reuse.[5]

Hazard Category	Classification	GHS Pictogram
Acute Toxicity (Oral, Dermal, Inhalation)	Category 3 / Category 4 (Assumed)	токсичность
Skin Corrosion/Irritation	Category 2 (Assumed)	раздражение
Serious Eye Damage/Eye Irritation	Category 2A (Assumed)	раздражение

This table is based on data for structurally similar compounds. Always refer to the specific SDS for the exact product in use.

Immediate Safety Protocols: Before You Begin

Proper disposal begins with proper protection. Before handling the compound or its waste, ensure the following controls are in place.

Engineering Controls:

• Fume Hood: Always handle 6-Chloro-5-(trifluoromethyl)picolinonitrile and its waste inside a properly functioning chemical fume hood to avoid inhalation of dust or vapors.[6]

• Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily accessible and unobstructed.[3]

Personal Protective Equipment (PPE):

• Gloves: Wear nitrile rubber gloves. Double-gloving is recommended, especially during waste consolidation or spill cleanup.[6] Dispose of contaminated gloves immediately after use in accordance with laboratory procedures.[4][7]

• Eye Protection: Safety glasses with side-shields conforming to EN166 or NIOSH standards are mandatory.[4] A face shield should be used when there is a risk of splashing.[7]

• Lab Coat: A fully buttoned lab coat must be worn at all times.[6] For significant quantities or spill cleanup, a chemically resistant apron is advised.

Disposal Workflow: A Step-by-Step Guide

The disposal of chemical waste is strictly regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[8] All chemical waste must be disposed of through your institution's Environmental Health and Safety (EHS) office.[8]

Caption: Disposal Decision Workflow for 6-Chloro-5-(trifluoromethyl)picolinonitrile.

Step 1: Waste Segregation and Collection

Proper segregation is the most critical step in the disposal process. Due to its chemical structure, 6-Chloro-5-(trifluoromethyl)picolinonitrile must be treated as halogenated organic waste .

• Do Not Mix: Never mix halogenated waste with non-halogenated waste.[9] This is crucial because different disposal methods (e.g., incineration) are required for halogenated compounds.

• Solid Waste: Collect unused or expired 6-Chloro-5-(trifluoromethyl)picolinonitrile powder, along with contaminated items like weighing paper, gloves, and absorbent pads, in a designated, compatible container labeled "Halogenated Organic Solid Waste".[6][9]

• Liquid Waste: If the compound is in solution, collect it in a designated "Halogenated Organic Liquid Waste" container.[9] Use only compatible containers, such as polyethylene bottles, provided by your EHS department.[6] Avoid metal cans, as halogenated solvents can degrade and corrode them.[6]

Step 2: Container Management

All waste containers must be managed according to RCRA and institutional guidelines.[10]

• Labeling: Label the waste container clearly with the full chemical name: "Waste 6-Chloro-5-(trifluoromethyl)picolinonitrile".[8] Do not use abbreviations or chemical formulas.[8][9] If it's a mixed waste stream, list all components and their approximate percentages.

• Closure: Keep the waste container tightly sealed at all times, except when adding waste.[9][10] This prevents the release of vapors and protects against spills.

• Fill Level: Do not fill containers beyond 90% capacity to allow for expansion.[11]

Step 3: Storage

Store waste containers in a designated Satellite Accumulation Area (SAA), such as a chemical fume hood or a ventilated cabinet designed for chemical storage.[6][10] The storage area should be secure and away from incompatible materials like acids, bases, and strong oxidizing agents.[6]

Step 4: Arranging for Disposal

Once the waste container is full or has reached its accumulation time limit, arrange for its disposal through your institution's EHS office.[8] This typically involves submitting a chemical waste pickup request form.[8] Ensure all paperwork is filled out accurately and completely. Your institution's licensed waste disposal vendor will then handle the final treatment and disposal.[2]

Emergency Procedures: Spills and Exposure

Accidents can happen. Being prepared is essential.

Spill Cleanup:

• Small Spills (manageable in <10 minutes):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE (double nitrile gloves, goggles, lab coat), contain the spill.[6]

  • Absorb the spilled material with an inert absorbent like vermiculite or sand.[5]

  • Carefully sweep or scoop the absorbed material into your designated halogenated solid waste container.[4]

  • Decontaminate the area with a suitable solvent and then soap and water.

• Large Spills:

  • Evacuate the area immediately.

  • Alert your supervisor and contact your institution's EHS or emergency response team.

  • Do not attempt to clean up a large spill unless you are specifically trained to do so.

Personnel Exposure:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][7]

• Skin Contact: Remove contaminated clothing immediately. Wash the affected skin area thoroughly with soap and plenty of water. Seek medical attention if irritation persists.[4][7]

• Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial respiration. Seek immediate medical attention.[4]

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[12]

In all cases of exposure, provide the attending physician with the Safety Data Sheet (SDS) for the compound.[4]

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• Safety Data Sheet for 2-Amino-5-(trifluoromethyl)benzonitrile, Angene Chemical.

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• Chemical and Hazardous Waste Guide, University of Oslo.

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